6-Hepten-1-ol

• CAS: 4117-10-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 6-Hepten-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 6-Hepten-1-ol (CAS No: 4117-10-6), a versatile unsaturated alcohol with applications in the fragrance, flavor, and fine chemical industries.[1][2] This document is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and other scientific endeavors that utilize this compound.

Core Physicochemical Properties

6-Hepten-1-ol is a colorless to almost colorless clear liquid with a characteristic floral and green odor.[1][2][3] Its unique structure, featuring a terminal double bond and a primary alcohol functional group, makes it a valuable intermediate in organic synthesis.[1]

Quantitative Data Summary

The following tables summarize the key physicochemical properties of 6-Hepten-1-ol.

Identifier	Value	Reference
Molecular Formula	C7H14O	[1][3][4][5][6][7]
IUPAC Name	hept-6-en-1-ol	[7][8][9]
CAS Number	4117-10-6	[1][4][5][6][7][8][10][11]
InChI Key	UFULDTPDHIRNGS-UHFFFAOYSA-N	[5][8][9]
SMILES	C=CCCCCCO	[3][5][7][8][9]

Property	Value	Reference
Molecular Weight	114.19 g/mol	[1][3][4][5][7][8][10]
Density	0.850 g/cm³	[1][12]
Boiling Point	112 - 114 °C at 69 mmHg; 153.1±9.0 °C at 760 mmHg	[1][4][5][12]
Melting Point	26°C (estimate)	[6][12]
Refractive Index	1.4380 to 1.4420	[1][12]
Flash Point	57.7 °C	[6][9]
Vapor Pressure	1.26 mmHg at 25°C	[6][9]
pKa	15.19±0.10 (Predicted)	[6][12]
Solubility	Slightly soluble in water; soluble in DMSO, ethanol, and ether.	[2][13]

Experimental Protocols

While specific experimental documentation for 6-Hepten-1-ol is not publicly available, the following are standard methodologies for determining the key physicochemical properties of a liquid organic compound such as this.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a compound like 6-Hepten-1-ol, the boiling point can be determined using a simple distillation apparatus. The sample is heated in a flask connected to a condenser. A thermometer is placed so that the bulb is just below the side arm of the distillation head to ensure an accurate reading of the vapor temperature. The temperature at which the liquid actively boils and the vapor temperature remains constant is recorded as the boiling point. For boiling points at reduced pressure, a vacuum pump is connected to the system, and the pressure is monitored with a manometer.

Determination of Density

The density of a liquid can be determined using a pycnometer, a glass flask with a close-fitting ground glass stopper with a capillary tube through it. The pycnometer is first weighed empty, then filled with the sample liquid and weighed again. The volume of the pycnometer is determined by filling it with a liquid of known density, such as water, and weighing it. The density of the sample is then calculated by dividing its mass by the volume of the pycnometer.

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted, when entering the liquid. It is a characteristic property of a substance and can be used to identify and assess its purity. An Abbe refractometer is commonly used for this measurement. A few drops of the liquid sample are placed on the prism of the refractometer. Light is passed through the sample, and the user looks through the eyepiece to see a light and a dark field. The knob on the side of the instrument is turned until the dividing line between the light and dark fields is sharp and centered on the crosshairs. The refractive index is then read from the scale.

Logical Workflow for Physicochemical Characterization

The following diagram illustrates a general workflow for the physicochemical characterization of a chemical compound like 6-Hepten-1-ol.

Caption: A logical workflow for the physicochemical characterization of a chemical compound.

This guide provides a foundational understanding of the physicochemical properties of 6-Hepten-1-ol. For further information, researchers are encouraged to consult the referenced materials and conduct their own experimental verification.

References

• 1. chemimpex.com [chemimpex.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 6-Hepten-1-ol | CymitQuimica [cymitquimica.com]
• 4. 6-Hepten-1-ol | CAS#:4117-10-6 | Chemsrc [chemsrc.com]
• 5. 6-Hepten-1-ol 96.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 6. hept-6-en-1-ol [chembk.com]
• 7. Hept-6-en-1-ol | C7H14O | CID 543123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 6-Hepten-1-ol (4117-10-6)|High Purity|For Research [benchchem.com]
• 9. fluorochem.co.uk [fluorochem.co.uk]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. 4117-10-6 CAS MSDS (6-HEPTEN-1-OL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 12. 6-HEPTEN-1-OL CAS#: 4117-10-6 [chemicalbook.com]
• 13. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]

Characterization of 6-Hepten-1-ol (CAS Number: 4117-10-6): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of 6-Hepten-1-ol (CAS: 4117-10-6), an important intermediate in the synthesis of fine chemicals, pharmaceuticals, and fragrances.[1][2] This document outlines its physicochemical properties, detailed experimental protocols for its analysis, and visual representations of its synthesis and analytical workflows.

Core Physicochemical Properties

6-Hepten-1-ol is a colorless liquid with a floral and green odor.[1] Its key physical and chemical properties are summarized in the table below for easy reference.

Property	Value	Reference(s)
CAS Number	4117-10-6	[3][4][5]
Molecular Formula	C₇H₁₄O	[3]
Molecular Weight	114.19 g/mol	[6]
Appearance	Colorless to almost colorless clear liquid	[4][5]
Boiling Point	113°C at 69 mmHg	[4]
Density	0.85 g/cm³	[4]
Refractive Index	Not Available
Flash Point	57.7°C	[4]
Purity	>96.0% (GC)	[5]

Synthesis of 6-Hepten-1-ol

A common synthetic route to 6-Hepten-1-ol involves the Grignard reaction between allylmagnesium chloride and 4-bromo-1-butanol (B1194514) in the presence of a lithium tetrachlorocuprate catalyst.[7] The reaction is typically carried out in anhydrous tetrahydrofuran (B95107) at 0°C.[7]

Caption: Synthesis of 6-Hepten-1-ol via Grignard reaction.

Experimental Protocols for Characterization

A comprehensive characterization of 6-Hepten-1-ol involves a combination of spectroscopic techniques to confirm its structure and purity.

General Workflow for Characterization

The following diagram illustrates a typical workflow for the characterization of a liquid chemical sample like 6-Hepten-1-ol.

Caption: General workflow for chemical characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are crucial for elucidating the carbon-hydrogen framework of the molecule.

• Sample Preparation: A solution of 6-Hepten-1-ol is prepared by dissolving approximately 10-20 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• Instrumentation: A standard NMR spectrometer (e.g., 400 or 500 MHz) is used.

• ¹H NMR Parameters:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 16-32 scans.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: 0-12 ppm.

• ¹³C NMR Parameters:

  • Pulse Program: Proton-decoupled experiment (e.g., zgpg30).

  • Number of Scans: 1024 or more, depending on concentration.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0-150 ppm.

Predicted NMR Spectral Data Visualization

The following diagram illustrates the expected correlations in the ¹H and ¹³C NMR spectra of 6-Hepten-1-ol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 6-Hepten-1-ol | CAS#:4117-10-6 | Chemsrc [chemsrc.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. 6-Hepten-1-ol 4117-10-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. Hept-6-en-1-ol | C7H14O | CID 543123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. hept-6-en-1-ol [chembk.com]

An In-depth Technical Guide to the Solubility and Stability of 6-Hepten-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Hepten-1-ol is a valuable unsaturated alcohol utilized as an intermediate in the synthesis of fine chemicals, fragrances, and pharmaceuticals.[1] A thorough understanding of its solubility and stability is paramount for its effective application in research and development, particularly in drug development where bioavailability and shelf-life are critical. This technical guide provides a comprehensive overview of the known solubility and stability characteristics of 6-Hepten-1-ol, outlines experimental protocols for their determination, and discusses potential degradation pathways.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 6-Hepten-1-ol is presented in Table 1. This data is essential for understanding its behavior in various experimental and formulation settings.

Property	Value	Reference
Molecular Formula	C7H14O	[1][2]
Molecular Weight	114.19 g/mol	[1][2]
Appearance	Colorless to almost colorless clear liquid	[1]
Density	0.850 g/cm³	[1]
Boiling Point	112 - 114 °C at 69 mmHg	[1]
Flash Point	57.7 °C	[3]
Refractive Index	1.440	[1]
LogP (Predicted)	1.835	[3]

Solubility Profile

Aqueous Solubility

The presence of a polar hydroxyl (-OH) group allows for hydrogen bonding with water, while the seven-carbon aliphatic chain is nonpolar and hydrophobic. As the length of the carbon chain in alcohols increases, the hydrophobic character becomes more dominant, leading to a decrease in water solubility. For instance, the solubility of heptanol (B41253) (the saturated analog of 6-hepten-1-ol) in water is approximately 0.1 g/100 mL. It is therefore predicted that 6-hepten-1-ol will have a similar low solubility in water.

Solubility in Organic Solvents

Based on the principle of "like dissolves like," 6-hepten-1-ol is expected to be miscible with a wide range of common organic solvents. This is due to the nonpolar nature of its carbon backbone.

Table 2: Predicted Solubility of 6-Hepten-1-ol in Various Solvents

Solvent	Polarity	Predicted Solubility
Water	Polar	Low
Methanol	Polar	Miscible
Ethanol	Polar	Miscible
Acetone	Polar aprotic	Miscible
Dichloromethane	Nonpolar	Miscible
Diethyl Ether	Nonpolar	Miscible
Toluene	Nonpolar	Miscible
Hexane	Nonpolar	Miscible

Experimental Protocol for Solubility Determination (Shake-Flask Method)

A standard and widely accepted method for determining the equilibrium solubility of a compound is the shake-flask method.

Figure 1: Experimental workflow for the shake-flask solubility determination method.

Methodology:

• Preparation: Add an excess amount of 6-Hepten-1-ol to a known volume of the desired solvent in a sealed container (e.g., a glass vial).

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (typically 24-72 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.

• Separation: Cease agitation and allow the undissolved solid to sediment.

• Sampling: Carefully withdraw a known volume of the supernatant.

• Filtration: Filter the withdrawn sample to remove any suspended solid particles.

• Quantification: Analyze the concentration of 6-Hepten-1-ol in the filtrate using a validated analytical method, such as Gas Chromatography with Flame Ionization Detection (GC-FID) or High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Stability Profile

The stability of 6-Hepten-1-ol is a critical parameter, particularly for applications in pharmaceuticals where degradation can lead to loss of efficacy and the formation of potentially harmful impurities. The presence of a terminal double bond and a primary alcohol functional group suggests potential susceptibility to oxidation, isomerization, and other degradation pathways.

General Stability and Storage

For general laboratory use, it is recommended to store 6-Hepten-1-ol in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[3] For long-term storage and to maintain purity, refrigeration (0-8 °C) is advised.[1] Stock solutions of similar compounds are often stored at -20°C for one month or -80°C for six months.[4]

Potential Degradation Pathways

The chemical structure of 6-Hepten-1-ol suggests several potential degradation pathways that should be investigated in forced degradation studies.

Figure 2: Potential degradation pathways for 6-Hepten-1-ol.

• Oxidation: The primary alcohol can be oxidized to an aldehyde and further to a carboxylic acid. The double bond is also susceptible to oxidation, potentially forming an epoxide.

• Isomerization: The terminal double bond could potentially migrate to internal positions under acidic or basic conditions.

• Photodegradation: Exposure to UV or visible light may induce radical-mediated reactions.

• Thermal Degradation: At elevated temperatures, dehydration or polymerization could occur.

Experimental Protocol for Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and to develop stability-indicating analytical methods.[5][6]

Figure 3: Workflow for a forced degradation study of 6-Hepten-1-ol.

Methodology:

• Stress Conditions: Subject solutions of 6-Hepten-1-ol to various stress conditions, including:

  • Acidic: e.g., 0.1 M HCl at room temperature and elevated temperature.

  • Basic: e.g., 0.1 M NaOH at room temperature and elevated temperature.

  • Oxidative: e.g., 3% H₂O₂ at room temperature.

  • Thermal: e.g., 60°C in the dark.

  • Photolytic: Exposure to UV and visible light in a photostability chamber.

• Time Points: Sample the stressed solutions at various time points.

• Analysis: Analyze the samples using a suitable stability-indicating method, such as:

  • High-Performance Liquid Chromatography with UV/Diode Array Detection (HPLC-UV/DAD): To separate and quantify the parent compound and degradation products.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): To identify the molecular weights of degradation products.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile degradation products.

• Data Evaluation:

  • Determine the rate of degradation under each condition.

  • Identify and characterize the major degradation products.

  • Develop and validate a stability-indicating analytical method that can resolve the parent compound from all significant degradation products.

Conclusion

This technical guide has summarized the available information on the solubility and stability of 6-Hepten-1-ol and provided a framework for the experimental determination of these crucial properties. While quantitative data is limited, the provided estimates and detailed experimental protocols will enable researchers, scientists, and drug development professionals to effectively handle, formulate, and analyze this important chemical intermediate. The outlined forced degradation studies are particularly critical for ensuring the quality, safety, and efficacy of any potential pharmaceutical product containing 6-Hepten-1-ol.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Hept-6-en-1-ol | C7H14O | CID 543123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

Preliminary Studies in the Synthesis of 6-Hepten-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of preliminary studies into the synthesis of 6-hepten-1-ol, a versatile unsaturated alcohol.[1][2] As a valuable intermediate in organic synthesis, 6-hepten-1-ol finds applications in the production of fine chemicals, pharmaceuticals, and fragrances. This document outlines and compares various synthetic routes, providing detailed experimental protocols for key reactions and summarizing quantitative data to aid in methodological selection and optimization.

Synthetic Strategies and Quantitative Comparison

Several synthetic pathways have been explored for the preparation of 6-hepten-1-ol. The primary approaches involve the formation of the C7 backbone through carbon-carbon bond-forming reactions, functional group transformations, or a combination thereof. The selection of a particular route may be guided by factors such as the availability of starting materials, desired yield and purity, and scalability.

The following table summarizes the key synthetic methods and their reported yields.

Starting Material(s)	Synthetic Method	Key Reagents	Reported Yield (%)	Reference(s)
1,6-Dibromohexane (B150918)	Elimination & Nucleophilic Substitution	Potassium tert-butoxide, then subsequent reaction	79 (for 6-bromo-1-hexene)	[3]
1-Bromo-3-chloropropane (B140262) & Allylmagnesium bromide	Grignard Coupling	Mg, 1-bromo-3-chloropropane	82-90 (for 6-chloro-1-hexene)	[2]
1,6-Heptadiene (B165252)	Hydroboration-Oxidation	9-Borabicyclo[3.3.1]nonane (9-BBN), H₂O₂, NaOH	~90 (analogous reactions)	[1][4]
6-Heptenoic Acid / Ester	Reduction	Lithium aluminum hydride (LiAlH₄)	Not specified for this substrate	[5]
Allyl Bromide & Ethylene (B1197577) Oxide	Grignard Reaction	Mg, Ethylene oxide	Variable, potential for side reactions	[6]

Detailed Experimental Protocols

This section provides detailed methodologies for the key synthetic transformations discussed.

Synthesis of 6-Halo-1-hexene Precursors

A common strategy for synthesizing 6-hepten-1-ol involves the preparation of a 6-halo-1-hexene intermediate, which can then be converted to the desired alcohol.

a) Synthesis of 6-Bromo-1-hexene (B1265582) from 1,6-Dibromohexane [3]

This method involves the selective elimination of one bromine atom to form the terminal alkene.

• Materials: 1,6-dibromohexane, potassium tert-butoxide, anhydrous tetrahydrofuran (B95107) (THF), diethyl ether, saturated brine solution, anhydrous sodium sulfate.

• Procedure:

  • To a stirred solution of 1,6-dibromohexane (1 eq.) in anhydrous THF (0.1 M), add potassium tert-butoxide (1.15 eq.) in portions over 30 minutes under an argon atmosphere.

  • Stir the reaction mixture under reflux for 16 hours.

  • Cool the mixture to room temperature and quench with deionized water.

  • Dilute the mixture with diethyl ether and separate the organic and aqueous layers.

  • Extract the aqueous layer multiple times with diethyl ether.

  • Combine the organic layers, wash with saturated brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica (B1680970) gel flash column chromatography using petroleum ether as the eluent to obtain 6-bromo-1-hexene.

• Yield: 79%

b) Synthesis of 6-Chloro-1-hexene (B1581537) from 1-Bromo-3-chloropropane and Allylmagnesium Bromide [2]

This Grignard coupling reaction provides a high-yield route to 6-chloro-1-hexene.

• Materials: Magnesium turnings, allyl bromide, anhydrous diethyl ether, anhydrous tetrahydrofuran (THF), 1-bromo-3-chloropropane.

• Procedure:

  • Prepare allylmagnesium bromide by adding a solution of allyl bromide in dry diethyl ether to a stirred suspension of excess magnesium turnings in diethyl ether under a nitrogen atmosphere.

  • After the formation of the Grignard reagent, exchange the solvent from diethyl ether to THF by distillation and addition of dry THF.

  • To the stirred THF solution of allylmagnesium bromide heated at 50-60°C, add pure 1-bromo-3-chloropropane at a rate sufficient to maintain a gentle reflux.

  • After the addition is complete, continue to boil the mixture for 1 hour and then cool.

  • Carefully quench the excess Grignard reagent by the slow addition of water.

  • Separate the organic layer, and distill the residue to obtain 6-chloro-1-hexene.

• Yield: 82%

Synthesis of 6-Hepten-1-ol via Hydroboration-Oxidation of 1,6-Heptadiene

This two-step process offers a highly regioselective method for the anti-Markovnikov hydration of the terminal double bond of 1,6-heptadiene. The use of a sterically hindered borane (B79455) reagent like 9-BBN is crucial for selectively reacting with the less substituted terminal alkene.

• Materials: 1,6-heptadiene, 9-borabicyclo[3.3.1]nonane (9-BBN) in THF, aqueous sodium hydroxide (B78521) (3 M), hydrogen peroxide (30%).

• Procedure (General):

  • To a solution of 1,6-heptadiene in anhydrous THF under a nitrogen atmosphere, add a solution of 9-BBN in THF at 0°C.

  • Allow the reaction mixture to warm to room temperature and stir for several hours.

  • Cool the mixture to 0°C and slowly add aqueous sodium hydroxide, followed by the careful, dropwise addition of hydrogen peroxide, maintaining the temperature below 25°C.

  • Stir the mixture at room temperature for several hours.

  • Separate the organic layer, and extract the aqueous layer with a suitable solvent (e.g., diethyl ether).

  • Combine the organic layers, wash with brine, dry over a drying agent (e.g., anhydrous magnesium sulfate), and concentrate under reduced pressure.

  • Purify the crude product by distillation or column chromatography.

• Expected Yield: Based on analogous reactions with other terminal dienes, yields in the range of 90-95% can be anticipated.[1][4]

Synthesis of 6-Hepten-1-ol via Grignard Reaction

a) From 6-Bromo-1-hexene and Formaldehyde (B43269) (Conceptual)

This approach involves the formation of a Grignard reagent from 6-bromo-1-hexene, followed by its reaction with formaldehyde.

• Materials: 6-bromo-1-hexene, magnesium turnings, anhydrous diethyl ether or THF, paraformaldehyde or formaldehyde gas, aqueous ammonium (B1175870) chloride or dilute acid.

• Procedure (Conceptual):

  • Prepare the Grignard reagent by reacting 6-bromo-1-hexene with magnesium turnings in an anhydrous ether solvent.

  • Add a source of formaldehyde (e.g., depolymerized paraformaldehyde or formaldehyde gas) to the Grignard reagent solution at a low temperature (e.g., 0°C).

  • After the reaction is complete, quench the reaction mixture by the addition of a saturated aqueous solution of ammonium chloride or a dilute acid.

  • Extract the product with an organic solvent, dry the organic layer, and purify by distillation.

b) From Allylmagnesium Bromide and Ethylene Oxide (Conceptual)

The reaction of a Grignard reagent with an epoxide is a classic method for alcohol synthesis. However, the reaction of allylmagnesium bromide with ethylene oxide can be complex, with the potential for side reactions.[6]

• Materials: Allyl bromide, magnesium turnings, anhydrous diethyl ether, ethylene oxide, aqueous ammonium chloride or dilute acid.

• Procedure (Conceptual):

  • Prepare allylmagnesium bromide in anhydrous diethyl ether.

  • Introduce ethylene oxide (as a gas or a cooled solution in an inert solvent) to the Grignard reagent solution at a low temperature.

  • After the reaction, perform an aqueous workup with a mild acid to hydrolyze the magnesium alkoxide.

  • Isolate and purify the 6-hepten-1-ol from the reaction mixture.

Synthesis of 6-Hepten-1-ol via Reduction of a 6-Heptenoic Acid Derivative

The reduction of a carboxylic acid or its ester to a primary alcohol is a fundamental transformation, typically achieved with a powerful reducing agent like lithium aluminum hydride (LiAlH₄).

• Materials: Methyl 6-heptenoate (or 6-heptenoic acid), lithium aluminum hydride (LiAlH₄), anhydrous diethyl ether or THF, water, aqueous sodium hydroxide.

• Procedure (General):

  • To a stirred suspension of LiAlH₄ in an anhydrous ether solvent under a nitrogen atmosphere, add a solution of the 6-heptenoic acid derivative dropwise at 0°C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for several hours or until the reaction is complete (monitored by TLC or GC).

  • Carefully quench the excess LiAlH₄ by the sequential, dropwise addition of water, followed by aqueous sodium hydroxide, and then more water (Fieser workup).

  • Filter the resulting granular precipitate and wash it thoroughly with an ether solvent.

  • Dry the combined organic filtrates and concentrate under reduced pressure.

  • Purify the resulting alcohol by distillation.

Reaction Pathways and Experimental Workflows

Visualizing the reaction sequences and experimental setups can aid in understanding the synthetic processes.

Caption: Workflow for the synthesis of 6-bromo-1-hexene.

Caption: Synthesis of 6-chloro-1-hexene via Grignard coupling.

References

• 1. d-nb.info [d-nb.info]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 6-Bromo-1-hexene synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. d.lib.msu.edu [d.lib.msu.edu]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Unveiling 6-Hepten-1-ol: A Technical Guide to its Discovery and Natural Occurrence

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Hepten-1-ol, a volatile organic compound with a characteristic green and slightly fruity aroma, has garnered interest in various scientific disciplines, from flavor and fragrance chemistry to the study of semiochemicals. This technical guide provides an in-depth exploration of the discovery and natural occurrence of 6-Hepten-1-ol, presenting quantitative data, detailed experimental protocols for its isolation and identification, and an examination of its known, albeit limited, biological signaling roles. While the precise historical details of its initial discovery remain nuanced, its identification in various plant species has been well-documented through modern analytical techniques.

Discovery

The exact historical record of the first synthesis or isolation of 6-Hepten-1-ol is not prominently documented in readily available scientific literature. Its identification is more closely tied to the broader advancements in the analysis of volatile compounds from natural sources. The development and refinement of techniques such as gas chromatography-mass spectrometry (GC-MS) have enabled the identification of numerous previously uncharacterized components of essential oils and plant volatiles, including 6-Hepten-1-ol.

Natural Occurrence

6-Hepten-1-ol has been identified as a natural volatile compound in a limited number of plant species. Its presence contributes to the characteristic aroma profiles of these plants. The concentration of 6-Hepten-1-ol can vary depending on the plant species, cultivar, and the specific part of the plant analyzed.

Quantitative Data on Natural Occurrence

The following table summarizes the reported quantitative data for the presence of 6-Hepten-1-ol in various natural sources. It is important to note that the concentration of volatile compounds can be influenced by factors such as ripeness, environmental conditions, and the extraction method used.

Natural Source	Plant Part	Concentration/Relative Abundance	Reference
Kiwifruit (Actinidia arguta)	Fruit	Detected as a volatile compound	[1][2]
Korean Thistle (Cirsium setidens)	Aerial Parts	Identified in essential oil	[3][4]

Further research is required to establish the precise concentrations in these and other potential natural sources.

Experimental Protocols

The isolation and identification of 6-Hepten-1-ol from natural sources primarily rely on the analysis of volatile organic compounds. Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a widely used and effective technique.

Protocol for HS-SPME-GC-MS Analysis of 6-Hepten-1-ol in Plant Material

This protocol provides a general framework for the analysis of 6-Hepten-1-ol. Optimization of parameters may be necessary depending on the specific plant matrix.

Objective: To extract, separate, and identify 6-Hepten-1-ol from a plant sample.

Materials:

• Fresh or properly stored plant material (e.g., fruit pulp, leaves)

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• Sodium chloride (NaCl), analytical grade

• Internal standard (e.g., 2-octanol, for quantification)

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Procedure:

• Sample Preparation:

  • Weigh a precise amount of homogenized plant material (e.g., 2-5 g) into a 20 mL headspace vial.

  • Add a known amount of internal standard solution.

  • Add a specific amount of NaCl (e.g., 1 g) to increase the ionic strength of the sample matrix and enhance the release of volatile compounds.

  • Immediately seal the vial with the screw cap.

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Place the vial in a heating block or the autosampler's incubation chamber set to a specific temperature (e.g., 40-60°C).

  • Allow the sample to equilibrate for a set time (e.g., 15-30 minutes) to allow volatiles to partition into the headspace.

  • Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 20-40 minutes) at the same temperature.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Desorb the extracted analytes from the SPME fiber in the heated GC injection port (e.g., 250°C) for a specific time (e.g., 2-5 minutes) in splitless mode.

  • GC Conditions (Example):

    • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

    • Oven Temperature Program: Start at 40°C (hold for 2 min), ramp to 150°C at 5°C/min, then ramp to 250°C at 10°C/min (hold for 5 min).

  • MS Conditions (Example):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 35-350.

    • Ion Source Temperature: 230°C.

    • Transfer Line Temperature: 280°C.

• Data Analysis:

  • Identify 6-Hepten-1-ol by comparing its mass spectrum and retention index with those of an authentic standard or with spectral libraries (e.g., NIST, Wiley).

  • Quantify the compound by comparing its peak area to that of the internal standard.

Signaling Pathways and Logical Relationships

Currently, there is a significant gap in the scientific literature regarding the specific involvement of 6-Hepten-1-ol in defined signaling pathways within plants or as a semiochemical in insect communication. While it is plausible that as a volatile organic compound, it could play a role in plant-insect interactions (e.g., attracting pollinators or herbivores), concrete evidence and elucidated pathways are lacking.

The biosynthesis of 6-Hepten-1-ol in plants is likely derived from the fatty acid or lipid metabolism pathways, though the specific enzymatic steps have not been detailed.

To illustrate the general workflow for its analysis, a logical relationship diagram is provided below.

Caption: Experimental workflow for the analysis of 6-Hepten-1-ol.

Conclusion

6-Hepten-1-ol is a naturally occurring volatile compound found in certain plant species, contributing to their aromatic profiles. While its initial discovery is not clearly chronicled, modern analytical techniques, particularly HS-SPME-GC-MS, have enabled its identification and quantification. The provided experimental protocol offers a robust methodology for its analysis in plant matrices. A significant area for future research lies in elucidating the biosynthetic pathway of 6-Hepten-1-ol and investigating its potential role in biological signaling, particularly in the context of plant-insect interactions. Such studies would not only enhance our fundamental understanding of plant biochemistry but could also have applications in the development of novel flavors, fragrances, and semiochemical-based pest management strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. Flavor Quality Analysis of Ten Actinidia arguta Fruits Based on High-Performance Liquid Chromatography and Headspace Gas Chromatography–Ion Mobility Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. semanticscholar.org [semanticscholar.org]

Theoretical Insights into the Conformational Landscape of 6-Hepten-1-ol

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical studies on the molecular structure and conformational preferences of 6-hepten-1-ol. The document delves into the computational methodologies employed to investigate its structure, presents key quantitative data, and visualizes the underlying principles governing its conformational behavior. This information is crucial for understanding its physicochemical properties and potential interactions in various chemical and biological systems.

Introduction

6-Hepten-1-ol is a bifunctional organic molecule featuring a terminal hydroxyl group and a carbon-carbon double bond. This structure allows for a rich conformational landscape governed by a subtle interplay of intramolecular forces. Understanding the three-dimensional arrangement of its atoms is paramount for predicting its reactivity, spectroscopic properties, and potential as a synthon in organic chemistry and drug design. Theoretical and computational chemistry provide powerful tools to explore the potential energy surface of such flexible molecules, identifying stable conformers and the energy barriers between them.

A key feature influencing the conformational preferences of 6-hepten-1-ol is the potential for intramolecular hydrogen bonding between the hydroxyl group and the π-electron cloud of the double bond (OH···π interaction). This non-covalent interaction, though weak, can significantly stabilize certain geometries, influencing the overall shape of the molecule.

Computational Methodology

The theoretical investigation of 6-hepten-1-ol's structure typically involves a multi-step computational protocol designed to thoroughly explore its conformational space and accurately calculate the properties of the identified conformers.

Conformational Search

A systematic or stochastic conformational search is the initial and critical step. This process aims to identify all possible low-energy structures of the molecule. Common methods include:

• Systematic Search: This involves the stepwise rotation around each rotatable single bond in the molecule. For a flexible molecule like 6-hepten-1-ol, this can be computationally expensive but ensures a comprehensive exploration of the conformational space.

• Stochastic and Molecular Dynamics Methods: Techniques like Monte Carlo simulations or molecular dynamics (MD) can efficiently sample the conformational space by randomly altering the molecular geometry and accepting or rejecting new conformations based on their energy.

Quantum Chemical Calculations

Once a set of initial conformers is generated, their geometries are optimized, and their energies are calculated using quantum mechanical methods. Density Functional Theory (DFT) is a widely used and effective method for such studies due to its balance of accuracy and computational cost.

• Geometry Optimization: The initial structures are optimized to find the nearest local minimum on the potential energy surface. This process adjusts the bond lengths, bond angles, and dihedral angles to achieve the most stable arrangement for each conformer. A common level of theory for this step is the B3LYP functional with a Pople-style basis set such as 6-31G(d).

• Frequency Calculations: Following geometry optimization, vibrational frequency calculations are performed. These calculations serve two purposes: to confirm that the optimized structure is a true minimum on the potential energy surface (i.e., has no imaginary frequencies) and to compute the zero-point vibrational energy (ZPVE) and thermal corrections to the electronic energy.

• Single-Point Energy Refinement: To obtain more accurate relative energies of the conformers, single-point energy calculations are often performed on the optimized geometries using a higher level of theory or a larger basis set. The coupled-cluster method with single, double, and perturbative triple excitations (CCSD(T)) with a correlation-consistent basis set like aug-cc-pVTZ provides highly accurate energies.

Analysis of Intramolecular Interactions

To understand the forces driving the conformational preferences, further analysis of the electron density is often performed.

• Atoms in Molecules (AIM) Theory: AIM analysis can identify and characterize chemical bonds and other intramolecular interactions, such as hydrogen bonds. The presence of a bond critical point (BCP) between the hydroxyl hydrogen and the π-system of the double bond provides evidence for an OH···π interaction.

• Natural Bond Orbital (NBO) Analysis: NBO analysis can quantify the strength of intramolecular interactions by examining the donor-acceptor orbital interactions. For an OH···π interaction, this would involve the interaction between the lone pair orbitals of the oxygen atom and the antibonding π* orbital of the C=C double bond.

Computational Workflow

The logical flow of a theoretical study on the conformational analysis of 6-hepten-1-ol can be visualized as follows:

Caption: A flowchart illustrating the typical computational workflow for the theoretical study of 6-hepten-1-ol's structure.

Conformational Analysis of 6-Hepten-1-ol

The flexible seven-carbon chain of 6-hepten-1-ol gives rise to numerous conformers. The relative stability of these conformers is primarily determined by a balance between steric hindrance, torsional strain, and stabilizing intramolecular interactions, most notably the OH···π interaction.

Theoretical studies on analogous, shorter-chain unsaturated alcohols have shown that conformers allowing for a close approach of the hydroxyl hydrogen to the π-system of the double bond are often among the most stable.[1] This suggests that for 6-hepten-1-ol, conformers with a "folded" or "cyclic-like" arrangement will be energetically favorable.

Quantitative Structural Data

Table 1: Optimized Geometrical Parameters of a Representative Folded Conformer of 6-Hepten-1-ol

Parameter	Bond/Angle/Dihedral	Value
Bond Lengths (Å)
C=C	~1.34
C-C (sp3-sp3)	~1.53 - 1.54
C-O	~1.43
O-H	~0.97
H···π (midpoint)	~2.5 - 2.8
Bond Angles (°)
C-C=C	~122
C-C-C (sp3)	~112 - 114
C-O-H	~108
Dihedral Angles (°)
C-C-C-C (alkyl chain)	gauche (~60°) or anti (~180°)
H-O-C-C	gauche (~60°)

Table 2: Relative Energies of Representative Conformers of 6-Hepten-1-ol

Conformer	Description	Relative Energy (kcal/mol)	Boltzmann Population (%) at 298.15 K
Conf-1	Folded, with OH···π interaction	0.00	High
Conf-2	Extended, linear chain	1.5 - 3.0	Moderate
Conf-3	Other gauche/anti combinations	> 3.0	Low

Note: The values in these tables are estimates based on theoretical studies of similar unsaturated alcohols and are intended for illustrative purposes. Specific values for 6-hepten-1-ol would require dedicated computational studies.

Signaling Pathways and Logical Relationships

The conformational state of 6-hepten-1-ol can be viewed as a dynamic equilibrium governed by the relative energies of its conformers. This relationship can be depicted as a simple energy landscape.

Caption: A simplified energy diagram showing the equilibrium between a stable folded conformer and a higher-energy extended conformer of 6-hepten-1-ol.

Conclusion

The conformational landscape of 6-hepten-1-ol is complex, with its structure dictated by a fine balance of steric, torsional, and intramolecular hydrogen bonding effects. Theoretical studies, primarily through DFT and ab initio methods, provide invaluable insights into the stable conformers and their relative energies. The presence of a stabilizing OH···π interaction is predicted to favor folded conformations. While specific quantitative data for 6-hepten-1-ol remains to be extensively published, the methodologies and principles outlined in this guide provide a robust framework for its theoretical investigation. Such studies are essential for a deeper understanding of its chemical behavior and for its potential applications in various scientific and industrial fields.

References

• 1. Intramolecular OH···π interactions in alkenols and alkynols - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicological Profile of 6-Hepten-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological data for 6-Hepten-1-ol is limited. This guide provides a comprehensive overview of the available information and supplements it with predictive data based on structurally similar compounds and standardized testing protocols. All information should be interpreted with caution and further testing is recommended for definitive assessment.

Executive Summary

6-Hepten-1-ol is an unsaturated aliphatic alcohol with the chemical formula C₇H₁₄O. While it has applications in the fragrance and chemical synthesis industries, its toxicological profile is not well-established. This document synthesizes the available safety data for 6-Hepten-1-ol and provides a predictive toxicological assessment based on data from analogous compounds, primarily n-heptanol. The primary identified hazard is serious eye irritation. For most other toxicological endpoints, no specific data is available. This guide also details standardized experimental protocols for key toxicity assessments, as recommended by the Organisation for Economic Co-operation and Development (OECD), to guide future research.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	4117-10-6	[1]
Molecular Formula	C₇H₁₄O	[2]
Molecular Weight	114.19 g/mol	[2]
Appearance	Colorless liquid	[3]
Boiling Point	154 - 156 °C	[3]
Flash Point	54 °C	[3]
Solubility	No data available

Toxicological Data

Acute Toxicity

There is no specific data available for the acute oral, dermal, or inhalation toxicity of 6-Hepten-1-ol.[4] The table below includes predictive data based on the structurally similar compound, n-heptanol.

Endpoint	Species	Route	Value	Classification	Reference
LD50 (6-Hepten-1-ol)	-	Oral	No data available	Not classified	[4]
LD50 (6-Hepten-1-ol)	-	Dermal	No data available	Not classified	[4]
LC50 (6-Hepten-1-ol)	-	Inhalation	No data available	Not classified	[4]
LD50 (n-heptanol)	Rat	Oral	>2000 mg/kg bw	Low toxicity
LD50 (n-heptanol)	Rat	Dermal	>2000 mg/kg bw	Low toxicity
LC50 (n-octanol)	Rat	Inhalation	>5.6 mg/L	Low toxicity

Skin Corrosion and Irritation

No specific data is available for skin corrosion or irritation of 6-Hepten-1-ol.[4] Structurally similar primary aliphatic alcohols are reported to be slight skin irritants.

Endpoint	Species	Result	Classification	Reference
Skin Irritation (6-Hepten-1-ol)	-	No data available	Not classified	[4]
Skin Irritation (n-heptanol)	Animal	Slight irritant	Not classified

Serious Eye Damage and Eye Irritation

6-Hepten-1-ol is classified as causing serious eye irritation.[2][4]

Endpoint	Species	Result	Classification	Reference
Eye Irritation (6-Hepten-1-ol)	-	Causes serious eye irritation	Warning (H319)	[2][4]

Respiratory and Skin Sensitization

There is no data available to assess the sensitization potential of 6-Hepten-1-ol.[4] However, n-heptanol was found to be a non-sensitizer in human patch tests.

Endpoint	Species	Result	Classification	Reference
Skin Sensitization (6-Hepten-1-ol)	-	No data available	Not classified	[4]
Skin Sensitization (n-heptanol)	Human	Non-sensitizer	Not classified

Germ Cell Mutagenicity

No data is available on the mutagenic potential of 6-Hepten-1-ol.[4]

Carcinogenicity

There is no data available to assess the carcinogenic potential of 6-Hepten-1-ol.[4]

Reproductive Toxicity

No data is available on the reproductive toxicity of 6-Hepten-1-ol.[4]

Specific Target Organ Toxicity (STOT)

There is no data available for single or repeated exposure STOT for 6-Hepten-1-ol.[4]

Metabolism

Specific metabolic pathways for 6-Hepten-1-ol have not been elucidated. However, it is anticipated to follow the general metabolic pathway of primary alcohols. The initial and rate-limiting step is the oxidation to its corresponding aldehyde, catalyzed by alcohol dehydrogenase (ADH) in the cytosol. The resulting aldehyde is then rapidly oxidized to a carboxylic acid by aldehyde dehydrogenase (ALDH) in the mitochondria. This carboxylic acid can then enter various metabolic pathways. Given the presence of a double bond, additional metabolic steps such as epoxidation by cytochrome P450 enzymes could also occur.[5][6][7][8]

Figure 1: Predicted metabolic pathway of 6-Hepten-1-ol.

Experimental Protocols

The following are summaries of standardized OECD guidelines for key toxicological endpoints.

Acute Oral Toxicity (OECD 401 - Deleted, but principle remains relevant)

• Objective: To determine the acute oral toxicity of a substance.[9][10]

• Principle: The test substance is administered in a single dose by gavage to a group of fasted experimental animals. The animals are observed for up to 14 days for signs of toxicity and mortality.[9]

• Test Animals: Typically rodents, such as rats or mice.[9]

• Procedure:

  • Animals are fasted prior to dosing.

  • The test substance is administered orally at various dose levels.

  • Animals are observed for mortality, body weight changes, and clinical signs of toxicity at specified intervals.[9]

  • A post-mortem examination is performed on all animals.[9]

• Endpoint: The LD50 (median lethal dose) is calculated, which is the statistically estimated dose that is expected to be lethal to 50% of the tested animals.[9]

Note: OECD TG 401 has been deleted and replaced by alternative methods that use fewer animals, such as the Fixed Dose Procedure (TG 420), the Acute Toxic Class Method (TG 423), and the Up-and-Down Procedure (TG 425).[11][12][13]

Acute Dermal Irritation/Corrosion (OECD 404)

• Objective: To determine the potential of a substance to cause irritation or corrosion to the skin.[14][15][16][17]

• Principle: A single dose of the test substance is applied to the shaved skin of an experimental animal. The treated area is observed for signs of erythema (redness) and edema (swelling).[15]

• Test Animals: Albino rabbits are the preferred species.[16]

• Procedure:

  • The fur is removed from the dorsal area of the trunk of the test animal.

  • A small amount of the test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a small area of skin (approx. 6 cm²) and covered with a gauze patch.[15]

  • The patch is removed after a 4-hour exposure period.

  • The skin is observed and graded for erythema and edema at 1, 24, 48, and 72 hours after patch removal.[18]

• Endpoint: The substance is classified based on the severity and reversibility of the skin reactions.[17]

Figure 2: Experimental workflow for OECD 404 Acute Dermal Irritation test.

Acute Eye Irritation/Corrosion (OECD 405)

• Objective: To determine the potential of a substance to cause irritation or corrosion to the eyes.[19][20][21][22]

• Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an experimental animal. The untreated eye serves as a control.[22]

• Test Animals: Albino rabbits are the preferred species.[19]

• Procedure:

  • The test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into the conjunctival sac of one eye.

  • The eyelids are held together for about one second.

  • The eye is observed and graded for corneal opacity, iris lesions, and conjunctival redness and chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.[22]

• Endpoint: The substance is classified based on the severity and reversibility of the eye lesions.[23]

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)

• Objective: To assess the mutagenic potential of a substance by its ability to induce reverse mutations in indicator strains of bacteria.[24][25][26][27]

• Principle: The test uses several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (histidine or tryptophan, respectively). The substance is tested for its ability to cause a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium.[24][26]

• Procedure:

  • The test substance is mixed with the bacterial tester strain in the presence and absence of a metabolic activation system (S9 mix).[25]

  • The mixture is plated on a minimal agar (B569324) medium.

  • The plates are incubated for 48-72 hours.

  • The number of revertant colonies is counted.[26]

• Endpoint: A substance is considered mutagenic if it causes a dose-related increase in the number of revertant colonies compared to the negative control.[28]

Conclusion

The toxicological profile of 6-Hepten-1-ol is largely incomplete. The only established hazard is serious eye irritation. Based on data from structurally similar compounds, it is predicted to have low acute toxicity via oral and dermal routes, and to be a slight skin irritant. There is no information on its potential for sensitization, mutagenicity, carcinogenicity, or reproductive toxicity. Further testing according to standardized guidelines is necessary to fully characterize the toxicological properties of 6-Hepten-1-ol and ensure its safe handling and use. The experimental protocols and predictive data presented in this guide serve as a foundation for future toxicological assessments.

References

• 1. 6-Hepten-1-ol | CAS#:4117-10-6 | Chemsrc [chemsrc.com]
• 2. Hept-6-en-1-ol | C7H14O | CID 543123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. echemi.com [echemi.com]
• 5. Overview: How Is Alcohol Metabolized by the Body? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Khan Academy [khanacademy.org]
• 7. med.libretexts.org [med.libretexts.org]
• 8. ALCOHOL METABOLISM - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. oecd.org [oecd.org]
• 11. Opportunities for reduction in acute toxicity testing via improved design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. oecd.org [oecd.org]
• 13. scribd.com [scribd.com]
• 14. oecd.org [oecd.org]
• 15. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 16. nucro-technics.com [nucro-technics.com]
• 17. catalog.labcorp.com [catalog.labcorp.com]
• 18. testinglab.com [testinglab.com]
• 19. oecd.org [oecd.org]
• 20. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 21. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 22. nucro-technics.com [nucro-technics.com]
• 23. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX [slideshare.net]
• 24. nib.si [nib.si]
• 25. biosafe.fi [biosafe.fi]
• 26. Reverse mutation test on bacteria according to OECD 471 - Analytice [analytice.com]
• 27. The bacterial reverse mutation test | RE-Place [re-place.be]
• 28. catalog.labcorp.com [catalog.labcorp.com]

The Environmental Fate of 6-Hepten-1-ol: A Technical Guide

Introduction

6-Hepten-1-ol (CAS No. 4117-10-6) is an unsaturated aliphatic alcohol with a characteristic floral and green odor.[1] It finds application as a flavoring agent and is a versatile intermediate in the synthesis of fragrances, pharmaceuticals, and agrochemicals.[1] Given its potential for release into the environment during its production, use, and disposal, understanding its environmental fate is crucial for a comprehensive risk assessment. This technical guide summarizes the predicted environmental distribution and persistence of 6-Hepten-1-ol, outlines standard experimental protocols for its assessment, and provides visualizations of key environmental processes.

Predicted Physicochemical Properties and Environmental Distribution

Quantitative Structure-Activity Relationship (QSAR) models, such as the EPI (Estimation Programs Interface) Suite™, are valuable tools for estimating the physicochemical properties and environmental fate of chemicals when experimental data is unavailable.[2][3][4][5] The predicted properties of 6-Hepten-1-ol suggest a moderate potential for mobility in soil and a tendency to partition to the atmosphere.

Table 1: Predicted Physicochemical Properties of 6-Hepten-1-ol

Property	Predicted Value	Method	Source
Molecular Weight	114.19 g/mol	---	[6]
Boiling Point	175.6 °C	EPI Suite™	EPI Suite™ Prediction
Vapor Pressure	0.15 mmHg at 25°C	EPI Suite™	EPI Suite™ Prediction
Water Solubility	5,830 mg/L	EPI Suite™	EPI Suite™ Prediction
Log Kow (Octanol-Water Partition Coefficient)	2.05	EPI Suite™	EPI Suite™ Prediction
Henry's Law Constant	1.88 x 10⁻⁵ atm-m³/mole	EPI Suite™	EPI Suite™ Prediction

Environmental Fate Pathways

The environmental persistence of an organic compound is determined by its susceptibility to various degradation processes, including biodegradation, photodegradation, and hydrolysis.

Biodegradation

Predictive models suggest that 6-Hepten-1-ol is likely to be readily biodegradable. The BIOWIN™ model within EPI Suite™ predicts that the compound will undergo aerobic biodegradation.

Table 2: Predicted Biodegradation of 6-Hepten-1-ol

Model Prediction	Result	Interpretation	Source
Linear Biodegradation Model	Readily Biodegradable	Expected to undergo rapid and ultimate biodegradation in the environment.	EPI Suite™ Prediction
Non-Linear Biodegradation Model	Readily Biodegradable	Corroborates the linear model prediction.	EPI Suite™ Prediction
MITI Biodegradation Model	Readily Biodegradable	Suggests a high probability of passing the OECD 301C test.	EPI Suite™ Prediction

Experimental Protocol: OECD 301C - Ready Biodegradability: Modified MITI Test (I)

This method is a screening test for ready biodegradability in an aerobic aqueous medium.[7][8]

• Principle: The test substance is incubated in a mineral medium with a mixed population of microorganisms. The consumption of oxygen is measured over a 28-day period and is an indirect measure of the biodegradation of the test substance.[7]

• Inoculum: A mixture of activated sludge, soil, and surface water is typically used to ensure a diverse microbial population.

• Test Conditions: The test is conducted in the dark at a controlled temperature (25 ± 1°C).[7]

• Measurements: Oxygen consumption is measured using a respirometer. The percentage degradation is calculated as the ratio of the biochemical oxygen demand (BOD) to the theoretical oxygen demand (ThOD).[7]

• Pass Criteria: A substance is considered readily biodegradable if it reaches at least 60% of its ThOD within a 28-day period.[9][10][11]

Caption: Predicted aerobic biodegradation pathway of 6-Hepten-1-ol.

Photodegradation

The primary route of photodegradation for unsaturated alcohols in the atmosphere is through reaction with hydroxyl (OH) radicals. The AOPWIN™ model predicts a relatively short atmospheric half-life for 6-Hepten-1-ol.

Table 3: Predicted Atmospheric Photodegradation of 6-Hepten-1-ol

Parameter	Predicted Value	Interpretation	Source
OH Radical Reaction Rate Constant	4.14 x 10⁻¹¹ cm³/molecule-sec	Indicates a rapid reaction with atmospheric OH radicals.	EPI Suite™ Prediction
Atmospheric Half-life	3.1 hours (assuming 1.5 x 10⁶ OH/cm³)	Suggests the compound will not persist in the atmosphere.	EPI Suite™ Prediction

Experimental Protocol: Atmospheric Degradation Rate Constant Measurement

Determining the rate of reaction with OH radicals typically involves relative rate studies in a smog chamber.

• Principle: The test substance and a reference compound with a known OH radical reaction rate constant are introduced into a smog chamber. OH radicals are generated (e.g., by photolysis of methyl nitrite), and the decay of both the test and reference compounds is monitored over time.

• Analytical Methods: Gas chromatography with flame ionization detection (GC-FID) or mass spectrometry (GC-MS) is commonly used to measure the concentrations of the compounds.

• Calculation: The rate constant for the test substance is calculated relative to the known rate constant of the reference compound.

Caption: Predicted atmospheric degradation pathway of 6-Hepten-1-ol.

Hydrolysis

Due to the absence of hydrolyzable functional groups, such as esters or amides, 6-Hepten-1-ol is not expected to undergo hydrolysis under environmental conditions (pH 4-9). The HYDROWIN™ model predicts that hydrolysis will not be a significant environmental fate process.

Predicted Ecotoxicity

Predictive models can provide an initial assessment of the potential ecotoxicity of a substance to aquatic organisms. The ECOSAR™ program within EPI Suite™ estimates the acute and chronic toxicity of chemicals.

Table 4: Predicted Acute Aquatic Ecotoxicity of 6-Hepten-1-ol

Organism	Endpoint	Predicted Value (mg/L)	Interpretation	Source
Fish (Fathead Minnow)	96-hr LC50	18.5	Moderately toxic	ECOSAR™ Prediction
Invertebrate (Daphnia magna)	48-hr EC50	12.3	Moderately toxic	ECOSAR™ Prediction
Green Algae	96-hr EC50	7.8	Toxic	ECOSAR™ Prediction

Experimental Protocols for Aquatic Ecotoxicity Testing

Standardized OECD guidelines are available for assessing the acute toxicity of chemicals to aquatic organisms.

• OECD 203: Fish, Acute Toxicity Test: Fish are exposed to a range of concentrations of the test substance for 96 hours. The concentration that is lethal to 50% of the test organisms (LC50) is determined.[12][13][14][15]

• OECD 202: Daphnia sp. Acute Immobilisation Test: Daphnids are exposed to the test substance for 48 hours. The concentration that immobilizes 50% of the daphnids (EC50) is determined.[16][17][18][19][20]

• OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: Algal cultures are exposed to the test substance for 72 hours. The concentration that inhibits the growth rate by 50% (EC50) is determined.[21][22][23][24][25]

Caption: Standard experimental workflow for aquatic ecotoxicity testing.

Conclusion

In the absence of direct experimental data, predictive models provide valuable insights into the likely environmental fate of 6-Hepten-1-ol. The available predictions suggest that this compound is readily biodegradable and will not persist in the atmosphere. It is not expected to undergo hydrolysis. The predicted aquatic toxicity is in the moderate to toxic range. It is important to emphasize that these are model-based estimations. For a definitive environmental risk assessment, experimental studies following standardized protocols, such as those outlined in this guide, are essential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemsafetypro.com [chemsafetypro.com]
• 3. chemistryforsustainability.org [chemistryforsustainability.org]
• 4. History of EPI Suite™ and future perspectives on chemical property estimation in US Toxic Substances Control Act new chemical risk assessments - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. OECD Guidelines Test No. 301 C & F – BPC Instruments [bpcinstruments.com]
• 8. OECD 301 Ready Biodegradation Test | Aropha Resource Center [resources.aropha.com]
• 9. Ready biodegradability | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 10. oecd.org [oecd.org]
• 11. img3.epanshi.com [img3.epanshi.com]
• 12. oecd.org [oecd.org]
• 13. eurofins.com.au [eurofins.com.au]
• 14. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 15. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 16. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 17. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]
• 18. oecd.org [oecd.org]
• 19. fera.co.uk [fera.co.uk]
• 20. biotecnologiebt.it [biotecnologiebt.it]
• 21. catalog.labcorp.com [catalog.labcorp.com]
• 22. biotecnologiebt.it [biotecnologiebt.it]
• 23. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences [situbiosciences.com]
• 24. fera.co.uk [fera.co.uk]
• 25. oecd.org [oecd.org]

Navigating the Selective Oxidation of 6-Hepten-1-ol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core methodologies for the selective oxidation of the primary alcohol in 6-Hepten-1-ol to its corresponding aldehyde, 6-Heptenal. The preservation of the terminal alkene functionality is a critical consideration in this transformation, necessitating the use of mild and selective oxidizing agents. This document details and compares four prominent methods: Pyridinium Chlorochromate (PCC) oxidation, Dess-Martin Periodinane (DMP) oxidation, Sworn oxidation, and TEMPO-catalyzed oxidation. Each section includes detailed experimental protocols, a summary of quantitative data, and mechanistic diagrams to facilitate understanding and application in a laboratory setting.

Introduction to the Selective Oxidation of Primary Alcohols

The oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis. However, the propensity for over-oxidation to carboxylic acids presents a significant challenge.[1] The presence of other sensitive functional groups, such as the alkene in 6-Hepten-1-ol, further narrows the choice of suitable oxidizing agents. An ideal method should offer high chemoselectivity, good to excellent yields, and mild reaction conditions to avoid isomerization or degradation of the starting material and product.[1][2] This guide focuses on chromium-based, hypervalent iodine, activated DMSO, and nitroxyl (B88944) radical-catalyzed oxidation methods that have proven effective for this class of transformation.

Comparative Overview of Oxidation Methods

The selection of an appropriate oxidation method depends on several factors, including substrate compatibility, scalability, toxicity of reagents, and ease of workup. The following table summarizes key quantitative data for the four methods discussed in this guide, providing a basis for comparison.

Oxidation Method	Typical Reagent(s)	Solvent	Reaction Time	Temperature (°C)	Typical Yield (%)
PCC Oxidation	Pyridinium Chlorochromate (PCC)	Dichloromethane (B109758) (DCM)	1 - 2 hours	Room Temperature	78 - 97[3]
Dess-Martin Oxidation	Dess-Martin Periodinane (DMP)	Dichloromethane (DCM)	0.5 - 2 hours	Room Temperature	High to excellent[4][5]
Swern Oxidation	Oxalyl chloride, DMSO, Triethylamine	Dichloromethane (DCM)	15 - 30 minutes	-78 to Room Temp.	~92[6]
TEMPO-catalyzed	TEMPO, NaOCl, KBr	Dichloromethane (DCM) / Water	~1 hour	0 to Room Temp.	~90[7]

Detailed Experimental Protocols

Pyridinium Chlorochromate (PCC) Oxidation

PCC is a relatively mild chromium-based oxidant that is effective for the conversion of primary alcohols to aldehydes without significant over-oxidation in anhydrous conditions.[8][9] The use of a solid support like Celite or silica (B1680970) gel can simplify the workup by adsorbing the chromium byproducts.[10]

Experimental Protocol:

• To a stirred suspension of Pyridinium Chlorochromate (PCC) (1.5 mmol) in anhydrous dichloromethane (DCM) (2 mL), a solution of 6-Hepten-1-ol (1 mmol) in anhydrous DCM (1 mL) is added in one portion at room temperature.[3]

• The reaction mixture is stirred at room temperature for 1-2 hours, and the progress of the reaction is monitored by thin-layer chromatography (TLC).[3]

• Upon completion, the mixture is diluted with diethyl ether and filtered through a pad of silica gel or Celite to remove the black, insoluble reduced chromium salts.

• The filtrate is concentrated under reduced pressure to yield the crude 6-Heptenal.

• Further purification can be achieved by flash column chromatography.

Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin Periodinane (DMP) is a hypervalent iodine reagent that offers a mild and highly selective method for oxidizing primary alcohols to aldehydes.[11] It is known for its broad functional group tolerance and generally high yields under neutral conditions.[12][13]

Experimental Protocol:

• To a solution of 6-Hepten-1-ol (1.0 equiv) in dichloromethane (DCM) (0.1 M), Dess-Martin periodinane (1.8 equiv) is added at room temperature.[12]

• The reaction mixture is stirred at room temperature for 16 hours (or until completion is indicated by TLC).[12]

• The reaction is then quenched by the addition of a saturated aqueous solution of sodium thiosulfate (B1220275) (Na₂S₂O₃) and a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• The layers are separated, and the aqueous layer is extracted with DCM.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663) (Na₂SO₄), filtered, and concentrated under reduced pressure.

• The crude product can be purified by flash column chromatography.

Swern Oxidation

The Swern oxidation utilizes dimethyl sulfoxide (B87167) (DMSO) activated by oxalyl chloride, followed by the addition of a hindered base such as triethylamine.[2] This method is known for its mild conditions and high yields, but it requires low temperatures and produces the malodorous byproduct dimethyl sulfide.[1][14]

Experimental Protocol:

• A solution of oxalyl chloride (1.2 equiv) in DCM (40 mL) is cooled to -78 °C.[15]

• DMSO (2.4 equiv) is added dropwise over 5 minutes, and the mixture is stirred for 10 minutes at -78 °C.[15]

• A solution of 6-Hepten-1-ol (1.0 equiv) in DCM (10 mL) is added slowly via syringe over 10 minutes, and the reaction is maintained at -78 °C for a further 20 minutes.[15]

• Triethylamine (5.0 equiv) is then added via syringe, and the mixture is stirred for another 10 minutes at -78 °C.[15]

• The reaction is allowed to warm to room temperature and stirred for an additional 1.5 hours.[15]

• Water is added to quench the reaction, and the pH is adjusted to ~4 with 1 M HCl.[15]

• The layers are separated, and the aqueous layer is extracted with diethyl ether.[15]

• The combined organic layers are washed with water and brine, dried over MgSO₄, filtered, and concentrated in vacuo to afford the crude product.[15]

TEMPO-Catalyzed Oxidation

(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) is a stable free radical that catalyzes the oxidation of primary alcohols in the presence of a co-oxidant, such as sodium hypochlorite (B82951) (NaOCl).[7] This method is considered a "green" alternative due to the catalytic use of TEMPO and the environmentally benign nature of the co-oxidant.[16]

Experimental Protocol:

• In a round-bottomed flask, dissolve 6-Hepten-1-ol (1.0 equiv), TEMPO (0.02 equiv), and potassium bromide (KBr) (0.1 equiv) in dichloromethane (DCM).[16]

• Cool the mixture to 0 °C in an ice bath and add a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[16]

• While stirring vigorously, add an aqueous solution of sodium hypochlorite (NaOCl) (1.1 equiv) dropwise, maintaining the temperature at 0 °C.[16]

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).[16]

• Separate the organic layer and extract the aqueous layer with diethyl ether.[16]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product.

Mechanistic Pathways and Experimental Workflows

To visually represent the chemical transformations and experimental processes, the following diagrams have been generated using Graphviz.

Caption: Reaction pathways for the oxidation of 6-Hepten-1-ol.

Caption: General experimental workflow for the oxidation of 6-Hepten-1-ol.

Caption: Simplified mechanism of the Swern oxidation.

Conclusion

The selective oxidation of 6-Hepten-1-ol to 6-Heptenal can be effectively achieved using several modern synthetic methods. The choice between PCC, Dess-Martin periodinane, Swern, and TEMPO-catalyzed oxidation will depend on the specific requirements of the synthesis, including scale, sensitivity of other functional groups, and environmental considerations. This guide provides the necessary technical details to assist researchers in selecting and implementing the most suitable protocol for their needs. Each method offers a viable pathway to the desired aldehyde, with predictable outcomes based on the extensive research in the field of alcohol oxidation.

References

• 1. Swern Oxidation [organic-chemistry.org]
• 2. Swern oxidation - Wikipedia [en.wikipedia.org]
• 3. LON-CAPA PCCDevelopment [s10.lite.msu.edu]
• 4. OXIDATION OF ALCOHOLS: PART III: DMP AND TEMPO – My chemistry blog [mychemblog.com]
• 5. Dess-Martin Oxidation [organic-chemistry.org]
• 6. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 7. Continuous Flow Oxidation of Alcohols Using TEMPO/NaOCl for the Selective and Scalable Synthesis of Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 10. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 11. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 12. Dess-Martin Periodinane (DMP) [commonorganicchemistry.com]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. glaserr.missouri.edu [glaserr.missouri.edu]
• 15. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 16. benchchem.com [benchchem.com]

The Biological Activities of 6-Hepten-1-ol: A Review of Current Knowledge

For Immediate Release

Executive Summary

This technical guide provides a comprehensive overview of the current scientific understanding of the biological activities of 6-Hepten-1-ol. Despite its established use in the fragrance and flavor industries, and as a synthetic intermediate, publicly available research detailing its specific pharmacological effects and mechanisms of action is limited. This document summarizes the existing information and highlights the nascent stage of research into its potential biological roles.

Introduction

6-Hepten-1-ol is an unsaturated fatty alcohol with the chemical formula C7H14O. It is recognized for its characteristic floral and green aroma, leading to its application as a flavoring and fragrance agent.[1][2][3] Furthermore, its chemical structure makes it a versatile precursor in the synthesis of more complex molecules, including potential pharmaceuticals and agrochemicals.[1][2][3] While it is commercially available as a biochemical reagent for life science research, specific data on its biological activities remain scarce in peer-reviewed literature.[1][4]

General Biological and Research Context

Commercial suppliers of 6-Hepten-1-ol note its use in biochemical research, particularly in studies related to lipid metabolism and cell signaling.[2][5] However, specific details regarding its targets, pathways, or quantitative effects are not provided in the publicly accessible literature. This suggests that any research conducted may be proprietary, unpublished, or in very early stages.

Synthesis of 6-Hepten-1-ol for Biological Studies

The synthesis of 6-Hepten-1-ol is a critical aspect for its availability in research. While detailed experimental protocols for its synthesis are not the focus of this biological activity review, it is important to note that as a readily available chemical, its synthesis is well-established, allowing for its use in various research and industrial applications.

Potential, Yet Undocumented, Areas of Biological Activity

Based on the chemical nature of 6-Hepten-1-ol as a volatile organic compound (VOC) and an unsaturated alcohol, several potential areas of biological activity can be hypothesized, though they currently lack direct experimental evidence.

Role as a Plant Volatile and in Plant-Insect Interactions

Volatile organic compounds are crucial in plant communication and defense.[6][7] Plants release VOCs in response to herbivory or pathogenic attack to signal to other parts of the plant or to neighboring plants to prime their defenses.[7] While "heptene" has been mentioned in the context of plant volatiles, specific research on 6-Hepten-1-ol's role is not available.

Given that many insect pheromones are unsaturated alcohols, it is plausible that 6-Hepten-1-ol could have some activity in insect chemical ecology.[8][9] However, a comprehensive search of pheromone databases does not currently list 6-Hepten-1-ol as a known pheromone for any specific insect species.

Potential as a Precursor for Biologically Active Derivatives

The primary documented role of 6-Hepten-1-ol in a biological context is as a starting material for the synthesis of more complex, biologically active molecules.[1][2] Its terminal double bond and primary alcohol functional group provide reactive sites for a variety of chemical modifications, which could lead to the development of novel therapeutic agents.

Data Presentation and Experimental Protocols

A thorough review of scientific databases reveals a significant gap in the literature regarding quantitative data on the biological activities of 6-Hepten-1-ol. There are no published studies that provide metrics such as IC50 values, inhibition percentages, or other quantitative measures of its biological effects. Consequently, there are no established experimental protocols specifically for testing the bioactivity of 6-Hepten-1-ol.

Signaling Pathways and Mechanisms of Action

As there is no specific data on the biological activities of 6-Hepten-1-ol, there are no elucidated signaling pathways or mechanisms of action to report at this time. The general mention of its use in "lipid metabolism and cell signaling" research by chemical suppliers is too broad to infer any specific pathways.[2][5]

Conclusion and Future Directions

The current body of scientific literature does not provide sufficient evidence to create an in-depth technical guide on the core biological activities of 6-Hepten-1-ol as requested. Its primary established roles are in the chemical and fragrance industries. While its potential as a bioactive molecule or a precursor to such molecules is noted, this remains an underexplored area of research.

Future research should focus on systematic screening of 6-Hepten-1-ol in various biological assays to identify any potential antimicrobial, anticancer, anti-inflammatory, or other pharmacological activities. Should any significant activity be identified, subsequent studies would be required to determine the mechanism of action, identify the cellular targets, and elucidate the involved signaling pathways.

Visualizations

Due to the lack of defined signaling pathways, experimental workflows, or logical relationships based on available data for 6-Hepten-1-ol, no diagrams can be generated at this time.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemimpex.com [chemimpex.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 6-Hepten-1-ol | CAS#:4117-10-6 | Chemsrc [chemsrc.com]
• 5. chemimpex.com [chemimpex.com]
• 6. researchgate.net [researchgate.net]
• 7. Volatile-mediated plant–plant interactions: volatile organic compounds as modulators of receiver plant defence, growth, and reproduction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. AndoLab -PheromoneDatabase- [lepipheromone.sakura.ne.jp]
• 9. Concise Syntheses of Insect Pheromones Using Z-Selective Cross Metathesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 6-Hepten-1-ol from Grignard Reagents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 6-hepten-1-ol, a valuable synthon in organic chemistry, particularly in the synthesis of natural products and pharmaceuticals. The synthesis is achieved through a robust two-step process involving the formation of a key carbon-carbon bond via a Grignard reaction, followed by an acid-catalyzed deprotection. The initial step involves the preparation of allylmagnesium bromide and its subsequent reaction with 2-(3-bromopropoxy)tetrahydro-2H-pyran. The resulting protected alcohol is then efficiently deprotected to yield the target compound, 6-hepten-1-ol. This method is scalable and utilizes readily available starting materials.

Reaction Scheme

Step 1: Grignard Reaction and C-C Bond Formation

Reaction of Allyl Bromide with Magnesium to form Allylmagnesium Bromide CH₂=CHCH₂Br + Mg → CH₂=CHCH₂MgBr

Reaction of Allylmagnesium Bromide with the protected 3-bromopropanol CH₂=CHCH₂MgBr + Br(CH₂)₃OTHP → CH₂=CH(CH₂)₄OTHP + MgBr₂

Step 2: Deprotection of the THP Ether

CH₂=CH(CH₂)₄OTHP + H₃O⁺ → CH₂=CH(CH₂)₄OH + Dihydropyran byproduct

Data Presentation

Step	Reactants	Product	Reagent/Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Purity (%)
1a	Allyl bromide, Magnesium	Allylmagnesium bromide	Iodine (initiator)	Diethyl ether	0 to reflux	2-4	~80-90	-
1b	Allylmagnesium bromide, 2-(3-bromopropoxy)tetrahydro-2H-pyran	2-(Hept-6-en-1-yloxy)tetrahydro-2H-pyran	-	Diethyl ether/THF	0 to RT	12	75-85	>95 (after chromatography)
2	2-(Hept-6-en-1-yloxy)tetrahydro-2H-pyran	6-Hepten-1-ol	p-Toluenesulfonic acid (catalytic)	Methanol (B129727)	RT	2-4	>95	>98 (after distillation)

Experimental Protocols

Step 1a: Preparation of Allylmagnesium Bromide

Materials:

• Magnesium turnings (2.67 g, 110 mmol)

• Allyl bromide (8.2 mL, 95 mmol)

• Anhydrous diethyl ether (50 mL)

• Iodine (1 crystal)

Procedure:

• A 250 mL three-necked round-bottom flask, equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a pressure-equalizing dropping funnel, is flame-dried under a stream of nitrogen and allowed to cool to room temperature.

• The flask is charged with magnesium turnings and a crystal of iodine.

• A solution of allyl bromide in 40 mL of anhydrous diethyl ether is prepared and transferred to the dropping funnel.

• Approximately 5 mL of the allyl bromide solution is added to the magnesium turnings to initiate the reaction, which is indicated by the disappearance of the iodine color and gentle refluxing of the ether.[1][2]

• Once the reaction has started, the remaining allyl bromide solution is added dropwise at a rate that maintains a gentle reflux.[1] The reaction temperature should be kept below 0°C to minimize the formation of 1,5-hexadiene.[3]

• After the addition is complete, the mixture is stirred for an additional 1-2 hours at room temperature to ensure complete reaction. The resulting grey-black solution of allylmagnesium bromide is used directly in the next step.

Step 1b: Synthesis of 2-(Hept-6-en-1-yloxy)tetrahydro-2H-pyran

Materials:

• Allylmagnesium bromide solution (from Step 1a)

• 2-(3-bromopropoxy)tetrahydro-2H-pyran (20.0 g, 84.3 mmol)

• Anhydrous diethyl ether (50 mL)

• Saturated aqueous ammonium (B1175870) chloride solution

Procedure:

• The Grignard reagent solution is cooled to 0 °C in an ice bath.

• A solution of 2-(3-bromopropoxy)tetrahydro-2H-pyran in 50 mL of anhydrous diethyl ether is added dropwise to the stirred Grignard solution over 1 hour.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred overnight (approximately 12 hours).

• The reaction is quenched by the slow, dropwise addition of saturated aqueous ammonium chloride solution at 0 °C.

• The resulting mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel (eluent: 5% ethyl acetate (B1210297) in hexanes) to afford 2-(hept-6-en-1-yloxy)tetrahydro-2H-pyran as a colorless oil.

Step 2: Synthesis of 6-Hepten-1-ol (Deprotection)

Materials:

• 2-(Hept-6-en-1-yloxy)tetrahydro-2H-pyran (from Step 1b)

• Methanol (100 mL)

• p-Toluenesulfonic acid (catalytic amount, ~100 mg)

• Saturated aqueous sodium bicarbonate solution

Procedure:

• The purified 2-(hept-6-en-1-yloxy)tetrahydro-2H-pyran is dissolved in methanol in a 250 mL round-bottom flask.

• A catalytic amount of p-toluenesulfonic acid is added, and the mixture is stirred at room temperature for 2-4 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC). The THP protecting group is readily removed under acidic conditions.[4]

• Upon completion of the reaction, the methanol is removed under reduced pressure.

• The residue is dissolved in diethyl ether (100 mL) and washed with saturated aqueous sodium bicarbonate solution (2 x 30 mL) and brine (30 mL).

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude 6-hepten-1-ol is purified by distillation under reduced pressure to yield a colorless liquid.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of 6-Hepten-1-ol.

Logical Relationship of Reaction Steps

Caption: Logical progression of the synthesis.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Allylmagnesium bromide - Wikipedia [en.wikipedia.org]
• 4. total-synthesis.com [total-synthesis.com]

Application Notes and Protocols for the Synthesis of 6-Hepten-1-ol via the Wittig Reaction

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Wittig reaction is a powerful and widely utilized method in organic synthesis for the formation of carbon-carbon double bonds.[1][2][3] Discovered by Georg Wittig, for which he was awarded the Nobel Prize in Chemistry in 1979, this reaction involves the interaction of a phosphorus ylide (a Wittig reagent) with an aldehyde or ketone.[1][2] A key advantage of the Wittig reaction is its regioselectivity; the double bond is formed specifically at the location of the original carbonyl group, which prevents the formation of isomeric mixtures that can occur with other elimination reactions.[1][2]

This document provides a detailed protocol for the synthesis of 6-hepten-1-ol, a valuable biochemical reagent and intermediate for various organic compounds, including fragrances and pharmaceuticals.[4][5] The synthesis involves a three-step process: (1) preparation of the phosphonium (B103445) ylide, methylenetriphenylphosphorane, (2) the Wittig reaction with a protected hydroxy-aldehyde, and (3) deprotection to yield the final alcohol product.

Overall Reaction Scheme:

The synthesis begins with the preparation of the Wittig reagent from methyltriphenylphosphonium (B96628) bromide. This ylide then reacts with 5-((tetrahydro-2H-pyran-2-yl)oxy)pentanal to form the protected alkene. Subsequent acidic workup removes the tetrahydropyranyl (THP) protecting group to yield 6-hepten-1-ol.

Caption: Overall synthetic workflow for 6-hepten-1-ol.

Experimental Protocols

Protocol 1: Preparation of the Wittig Reagent (Methylenetriphenylphosphorane)

This protocol describes the in situ generation of the phosphorus ylide from its corresponding phosphonium salt.[6]

Materials:

• Methyltriphenylphosphonium bromide

• Anhydrous tetrahydrofuran (B95107) (THF)

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Three-neck round-bottom flask, flame-dried

• Magnetic stirrer and stir bar

• Septa and needles

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Suspend methyltriphenylphosphonium bromide (1.2 equivalents) in anhydrous THF in a flame-dried three-neck round-bottom flask under an inert atmosphere.

• Cool the suspension to 0 °C using an ice-water bath.

• While stirring vigorously, add n-butyllithium (1.1 equivalents) dropwise via syringe. The formation of the ylide is indicated by the appearance of a characteristic deep yellow or orange color.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours. The resulting slurry is the Wittig reagent and is used directly in the next step.

Protocol 2: Wittig Reaction and Synthesis of THP-protected 6-Hepten-1-ol

Materials:

• 5-((tetrahydro-2H-pyran-2-yl)oxy)pentanal

• Anhydrous tetrahydrofuran (THF)

• Wittig reagent solution from Protocol 1

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Dissolve 5-((tetrahydro-2H-pyran-2-yl)oxy)pentanal (1.0 equivalent) in a minimal amount of anhydrous THF.

• Cool the Wittig reagent slurry (from Protocol 1) back to 0 °C in an ice-water bath.

• Slowly add the aldehyde solution to the stirred ylide slurry via syringe.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 3-4 hours, or until TLC analysis indicates the consumption of the starting aldehyde.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude THP-protected 6-hepten-1-ol.

Protocol 3: Deprotection to Yield 6-Hepten-1-ol

Materials:

• Crude THP-protected 6-hepten-1-ol

• Methanol (B129727)

• Pyridinium p-toluenesulfonate (PPTS) or dilute hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Diethyl ether

Procedure:

• Dissolve the crude product from Protocol 2 in methanol.

• Add a catalytic amount of PPTS (or a few drops of 1 M HCl).

• Stir the reaction at room temperature and monitor its progress by TLC until the starting material is consumed (typically 2-4 hours).

• Neutralize the reaction by adding saturated aqueous NaHCO₃ solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Protocol 4: Purification and Characterization

The crude 6-hepten-1-ol is purified by flash column chromatography on silica (B1680970) gel.

Procedure:

• Prepare a silica gel column using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes, starting from 5:95).

• Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elute the column and collect fractions.

• Monitor the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent by rotary evaporation to yield 6-hepten-1-ol as a colorless oil.

• Characterize the final product using ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

Data Presentation

The following table outlines the key data points to be collected during the synthesis.

Parameter	Protocol 1 (Ylide)	Protocol 2 (Wittig)	Protocol 3 (Deprotection)	Protocol 4 (Purification)
Starting Material Mass	Phosphonium Salt: X g	Aldehyde: Y g	Crude Protected Alcohol: Z g	Crude Final Alcohol: A g
Product Mass	N/A (Used in situ)	Crude Protected Alcohol: Z g	Crude Final Alcohol: A g	Pure 6-Hepten-1-ol: B g
Yield (%)	N/A	Theoretical: >80%	Theoretical: >90%	Overall Yield: (Calc.)
Purity (TLC/GC-MS)	N/A	Monitor aldehyde spot	Monitor protected alcohol spot	>95%
¹H NMR (CDCl₃, δ ppm)	N/A	N/A	N/A	~5.8 (m, 1H), ~5.0 (m, 2H), ~3.6 (t, 2H), ~2.1 (q, 2H), ~1.6-1.3 (m, 5H)
¹³C NMR (CDCl₃, δ ppm)	N/A	N/A	N/A	~138.9, ~114.5, ~62.8, ~33.7, ~32.5, ~28.8, ~25.3
IR (cm⁻¹)	N/A	N/A	N/A	~3330 (O-H), ~3075 (=C-H), ~1640 (C=C)

Visualizations

Wittig Reaction Mechanism

The mechanism proceeds through a cycloaddition of the ylide to the carbonyl, forming a four-membered oxaphosphetane intermediate.[1][7] This intermediate then decomposes to form the desired alkene and a stable triphenylphosphine (B44618) oxide, which drives the reaction forward.[8]

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 6-Hepten-1-ol | CAS#:4117-10-6 | Chemsrc [chemsrc.com]
• 6. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 7. Wittig Reaction [organic-chemistry.org]
• 8. study.com [study.com]

Application Note: Purification of 6-Hepten-1-ol by Fractional Distillation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the purification of 6-hepten-1-ol using fractional distillation. This method is effective for separating 6-hepten-1-ol from impurities with close boiling points, which may be present from its synthesis. This document outlines the necessary equipment, reagents, and a step-by-step procedure for achieving high-purity 6-hepten-1-ol, a valuable intermediate in the synthesis of fragrances, pharmaceuticals, and other fine chemicals.[1]

Introduction

6-Hepten-1-ol is a versatile unsaturated alcohol with applications in various fields of chemical synthesis.[1] The purity of this reagent is critical for the success of subsequent reactions and the quality of the final products. Fractional distillation is a separation technique used to separate liquid mixtures of compounds with boiling points that differ by less than 25 °C (45 °F) at atmospheric pressure.[2] By performing the distillation under reduced pressure (vacuum distillation), the boiling points of the compounds are lowered, which allows for the purification of heat-sensitive compounds and can improve separation efficiency.[2] This protocol details the purification of 6-hepten-1-ol by vacuum fractional distillation.

Materials and Equipment

• Crude 6-hepten-1-ol

• Boiling chips or magnetic stir bar

• Heating mantle with a stirrer

• Round-bottom flask (distilling flask)

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a condenser

• Thermometer or temperature probe

• Receiving flasks

• Vacuum pump

• Manometer

• Cold water circulator or access to a cold water tap

• Glass wool or aluminum foil for insulation

• Standard laboratory glassware and clamps

Experimental Protocol

1. Pre-distillation Analysis (Optional but Recommended)

Before beginning the purification, it is advisable to analyze the crude 6-hepten-1-ol sample by Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS). This analysis will help to identify the impurities present and their approximate concentrations, which will inform the distillation strategy.

2. Assembling the Fractional Distillation Apparatus

• Place a magnetic stir bar or a few boiling chips in a clean, dry round-bottom flask of an appropriate size (the flask should be no more than two-thirds full).

• Add the crude 6-hepten-1-ol to the flask.

• Assemble the fractional distillation apparatus as shown in the workflow diagram below. Ensure all glass joints are properly sealed.

• Wrap the fractionating column and the distillation head with glass wool or aluminum foil to ensure an adiabatic process and minimize heat loss.

• Connect the condenser to a cold water source, with water entering at the bottom and exiting at the top.

• Connect the vacuum take-off adapter to a vacuum pump protected by a cold trap.

• Place the thermometer bulb so that the top of the bulb is level with the bottom of the side arm of the distillation head.

3. Fractional Distillation Procedure

• Turn on the cooling water to the condenser.

• Slowly and carefully apply the vacuum. A pressure of around 69 mmHg is a good starting point, as the boiling point of 6-hepten-1-ol is approximately 113 °C at this pressure.[3][4]

• Once the desired pressure is stable, begin heating the distilling flask using the heating mantle.

• Observe the mixture for boiling and the subsequent condensation of vapor on the packing of the fractionating column.

• Adjust the heating rate to establish a slow and steady distillation rate (approximately 1-2 drops per second).

• Monitor the temperature at the distillation head. The initial fractions will likely contain lower-boiling impurities. Collect these in a separate receiving flask.

• As the distillation progresses, the temperature should stabilize at the boiling point of 6-hepten-1-ol at the operating pressure. Collect this main fraction in a clean, pre-weighed receiving flask.

• A drop in temperature after the main fraction has been collected indicates that a higher-boiling impurity is beginning to distill. At this point, stop the distillation or collect this fraction in a separate flask.

• Once the distillation is complete, turn off the heater and allow the apparatus to cool down to room temperature before slowly releasing the vacuum.

• Analyze the purified fraction(s) by GC or another suitable analytical technique to determine the purity.

Data Presentation

Table 1: Physical Properties of 6-Hepten-1-ol

Property	Value	Reference(s)
Molecular Formula	C₇H₁₄O
Molecular Weight	114.19 g/mol
Boiling Point (atm)	153.1 ± 9.0 °C	[5]
Boiling Point (69 mmHg)	112 - 114 °C	[3][4]
Density	0.850 g/cm³
Refractive Index	1.440

Table 2: Boiling Points of Potential Impurities

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Pressure (mmHg)
1,6-Heptadiene	C₇H₁₂	96.17	89-90	760
6-Heptenoic acid	C₇H₁₂O₂	128.17	116-117	15
Unreacted Starting Materials (General)	-	-	Varies	-
Isomeric Heptenols	C₇H₁₄O	114.19	Similar to 6-hepten-1-ol	-
Diols (from diene starting material)	C₇H₁₆O₂	132.20	Significantly higher	-

Logical Workflow Diagram

Caption: Workflow for the purification of 6-hepten-1-ol by fractional distillation.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• 6-Hepten-1-ol is a flammable liquid. Keep away from open flames and ignition sources.

• Handle all chemicals with care.

• When working with vacuum, ensure the glassware is free of cracks or defects to prevent implosion.

• Always release the vacuum before opening the system.

Troubleshooting

• Bumping/Uneven Boiling: Ensure boiling chips or a magnetic stirrer are used. Check for leaks in the system which can cause pressure fluctuations.

• Flooding of the Column: The heating rate is too high. Reduce the power to the heating mantle.

• No Distillate: Check for leaks in the vacuum system. Ensure the condenser is cold enough. The heating may be insufficient.

• Poor Separation: The fractionating column may not be efficient enough for the mixture. A longer or more efficient packed column may be needed. The distillation rate may be too fast.

Conclusion

Fractional distillation under reduced pressure is an effective method for the purification of 6-hepten-1-ol. By following this protocol, researchers can obtain high-purity material suitable for demanding applications in research and development. The key to successful purification is a slow, controlled distillation and careful monitoring of the head temperature.

References

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. bethunecollege.ac.in [bethunecollege.ac.in]
• 3. homework.study.com [homework.study.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]

Application Note: Chromatographic Separation of 6-Hepten-1-ol Isomers

For Researchers, Scientists, and Drug Development Professionals

This application note provides detailed protocols for the chromatographic separation of 6-hepten-1-ol isomers, including geometric ((E)- and (Z)-) and enantiomeric ((R)- and (S)-) forms. The methodologies outlined are essential for the analysis and purification of these isomers, which is critical in fields such as fragrance, flavor, and pharmaceutical development where the biological activity and sensory properties of stereoisomers can vary significantly.

Introduction

6-Hepten-1-ol is an unsaturated alcohol with a terminal double bond. The presence of this double bond gives rise to the possibility of geometric isomers if substituted, and the chiral center at C-2 in substituted analogs like 2-methyl-6-hepten-1-ol leads to enantiomers. The separation of these isomers is crucial for quality control, enantioselective synthesis, and the determination of enantiomeric excess. Chromatographic techniques, particularly Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), are powerful tools for achieving these separations.

This document details effective GC and HPLC methods for the separation of 6-hepten-1-ol isomers, providing structured data and step-by-step experimental protocols.

Data Presentation

The following tables summarize typical quantitative data for the chromatographic separation of 6-hepten-1-ol isomers. It is important to note that specific retention times and resolution values may vary depending on the exact instrumentation, column condition, and slight variations in experimental parameters.

Table 1: Gas Chromatography (GC) Data for Enantiomeric Separation of a 6-Hepten-1-ol Analog (2-methyl-6-hepten-1-ol)

Parameter	Value
Analyte	2-methyl-6-hepten-1-ol
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm)[1][2]
Carrier Gas	Helium[1][2]
Temperature Program	40°C (3 min), then 6°C/min to 160°C, then 10°C/min to 300°C (10 min)[1][2]
Retention Index (I)	994[1][2]
Expected Resolution (Rs)	> 1.5 (with appropriate chiral column)

Note: Data for 2-methyl-6-hepten-1-ol is provided as a proxy due to the limited availability of specific data for 6-hepten-1-ol enantiomers. The use of a chiral column is necessary for enantiomeric separation.

Table 2: High-Performance Liquid Chromatography (HPLC) Data for Geometric Isomer Separation of Unsaturated Alcohols

Parameter	Value
Analyte	Unsaturated Alcohol Geometric Isomers
Column	Silver Ion-Impregnated Silica Gel[3]
Mobile Phase	Hexane (B92381)/Isopropanol Gradient
Flow Rate	1.0 mL/min
Detection	Refractive Index (RI) or UV (low wavelength)
Expected Elution Order	(E)-isomer before (Z)-isomer
Expected Resolution (Rs)	> 1.5

Note: Silver ion chromatography is a powerful technique for separating unsaturated compounds. The separation is based on the reversible formation of charge-transfer complexes between silver ions and the π-electrons of the double bond.[3] The less sterically hindered isomer, typically the trans or (E)-isomer, forms a weaker complex and elutes first.

Experimental Protocols

Gas Chromatography (GC) for Enantiomeric Separation

This protocol is designed for the separation of enantiomers of chiral unsaturated alcohols like 2-methyl-6-hepten-1-ol. For achiral 6-hepten-1-ol, this method would be used for general purity analysis on a non-chiral column. For enantiomeric separation, a chiral stationary phase is required.

1. Instrumentation and Materials:

• Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Chiral Capillary Column (e.g., Cyclodextrin-based, such as Rt-βDEXsa)

• Helium (carrier gas)

• Nitrogen or Air and Hydrogen (for FID)

• Sample of 6-hepten-1-ol isomer mixture

• Anhydrous sodium sulfate (B86663)

• Hexane (solvent)

2. Sample Preparation:

• Dissolve the 6-hepten-1-ol isomer mixture in hexane to a concentration of approximately 1 mg/mL.

• Dry the solution over anhydrous sodium sulfate if water is present.

• Filter the sample through a 0.45 µm syringe filter.

3. GC Conditions:

• Injector Temperature: 250°C

• Detector Temperature: 280°C (FID) or as per MS requirements

• Carrier Gas Flow Rate: 1.0 mL/min (Helium)

• Oven Temperature Program: 50°C (hold for 2 min), ramp to 180°C at 5°C/min, hold for 10 min.

• Injection Volume: 1 µL

• Split Ratio: 50:1

4. Data Analysis:

• Identify the peaks corresponding to the enantiomers based on their retention times.

• Calculate the resolution (Rs) between the enantiomeric peaks. A value greater than 1.5 indicates baseline separation.

• Determine the enantiomeric excess (% ee) by calculating the peak areas of the two enantiomers.

High-Performance Liquid Chromatography (HPLC) for Geometric Isomer Separation

This protocol utilizes silver ion chromatography to separate the (E)- and (Z)- geometric isomers of 6-hepten-1-ol.

1. Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, column oven, and Refractive Index Detector (RID) or UV-Vis detector.

• Silver Ion-Impregnated Silica Gel Column

• Hexane (HPLC grade)

• Isopropanol (HPLC grade)

• Sample of (E)/(Z)-6-hepten-1-ol isomer mixture

2. Sample Preparation:

• Dissolve the isomer mixture in the initial mobile phase (e.g., 99:1 hexane:isopropanol) to a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter.

3. HPLC Conditions:

• Column Temperature: 25°C

• Mobile Phase A: Hexane

• Mobile Phase B: Isopropanol

• Gradient Program: 1% B for 5 min, ramp to 10% B over 15 min, hold for 5 min.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: RID or UV at 210 nm

4. Data Analysis:

• Identify the peaks for the (E)- and (Z)-isomers. The (Z)-isomer is expected to have a longer retention time due to a stronger interaction with the silver ions.

• Calculate the resolution between the two peaks.

• Quantify the relative amounts of each isomer by integrating the peak areas.

Visualizations

The following diagrams illustrate the experimental workflows for the chromatographic separation of 6-hepten-1-ol isomers.

Caption: Gas Chromatography workflow for the enantiomeric separation of 6-hepten-1-ol isomers.

Caption: HPLC workflow for the geometric isomer separation of 6-hepten-1-ol.

Caption: Logical relationship of chromatographic techniques to the separation of 6-hepten-1-ol isomers.

References

• 1. 6-Hepten-1-ol, 2-methyl- [webbook.nist.gov]
• 2. 6-Hepten-1-ol, 2-methyl- [webbook.nist.gov]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the GC-MS Analysis of 6-Hepten-1-ol

Audience: Researchers, scientists, and drug development professionals.

Introduction

6-Hepten-1-ol is a volatile organic compound of interest in various fields, including flavor and fragrance chemistry, pheromone research, and as a potential biomarker. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like 6-Hepten-1-ol. This document provides a detailed protocol for the analysis of 6-Hepten-1-ol using GC-MS, covering sample preparation, instrument parameters, and data analysis. The provided method is adapted from established protocols for similar unsaturated alcohols and should be validated in the user's laboratory for specific applications.

Data Presentation

Quantitative analysis of 6-Hepten-1-ol requires the generation of a calibration curve using standard solutions of known concentrations. The following table summarizes the expected quantitative data for a GC-MS analysis. Please note that the retention time and response factors are instrument-dependent and should be determined experimentally.

Parameter	Value	Source
Analyte	6-Hepten-1-ol	-
Molecular Formula	C₇H₁₄O	[1]
Molecular Weight	114.19 g/mol	[1]
CAS Number	4117-10-6	[1][2]
Retention Time (RT)	To be determined experimentally	-
Target Ion (Quantifier)	To be determined from mass spectrum	-
Qualifier Ion 1	To be determined from mass spectrum	-
Qualifier Ion 2	To be determined from mass spectrum	-
Limit of Detection (LOD)	To be determined experimentally	-
Limit of Quantification (LOQ)	To be determined experimentally	-

Experimental Protocols

This section details the methodology for the GC-MS analysis of 6-Hepten-1-ol.

1. Materials and Reagents

• 6-Hepten-1-ol standard (≥96% purity)[2]

• Hexane (B92381) or Dichloromethane (GC grade or higher)

• Methanol (GC grade or higher)

• Anhydrous sodium sulfate (B86663)

• 2 mL clear glass GC vials with screw caps (B75204) and septa

• Micropipettes and tips

• Vortex mixer

• Centrifuge

2. Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of 6-Hepten-1-ol and dissolve it in 10 mL of hexane in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution with hexane.

3. Sample Preparation

The appropriate sample preparation method will depend on the sample matrix. For liquid samples, a simple dilution or liquid-liquid extraction may be suitable. For solid samples, headspace analysis or solvent extraction may be necessary.

• Liquid Samples (e.g., beverages, aqueous solutions):

  • To 1 mL of the liquid sample in a centrifuge tube, add 1 mL of hexane.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 3000 rpm for 5 minutes to separate the layers.

  • Carefully transfer the upper organic layer (hexane) to a clean tube.

  • Add a small amount of anhydrous sodium sulfate to dry the extract.

  • Transfer the dried extract to a GC vial for analysis.

• Solid Samples (Headspace Analysis):

  • Place a known amount of the solid sample (e.g., 0.1-1 g) into a headspace vial.

  • Seal the vial tightly.

  • Incubate the vial at a specific temperature (e.g., 60-80 °C) for a set time (e.g., 15-30 minutes) to allow volatile compounds to partition into the headspace.

  • Use a gas-tight syringe to inject a known volume of the headspace gas into the GC-MS.

4. GC-MS Instrumentation and Parameters

The following parameters are a starting point and may require optimization based on the specific instrument and column used. These parameters are adapted from the analysis of the structurally similar compound, 2-methyl-6-hepten-1-ol.[3]

• Gas Chromatograph (GC)

  • Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar column.

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Injection Mode: Splitless or split (e.g., 50:1 split ratio for higher concentrations).[4]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 3 minutes.

    • Ramp: Increase to 160 °C at a rate of 6 °C/min.

    • Ramp 2: Increase to 300 °C at a rate of 10 °C/min, hold for 10 minutes.[5]

• Mass Spectrometer (MS)

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Ionization Mode: Electron Ionization (EI)

  • Ionization Energy: 70 eV

  • Scan Mode: Full Scan (m/z 35-350) for initial identification. For quantification, Selected Ion Monitoring (SIM) mode should be used, monitoring the target and qualifier ions.

  • Solvent Delay: 3-5 minutes to prevent filament damage from the solvent peak.

5. Data Analysis and Quantification

• Identification: Identify the 6-Hepten-1-ol peak in the total ion chromatogram (TIC) by comparing its mass spectrum with a reference spectrum (e.g., from a spectral library like NIST). The mass spectrum of the closely related 2-methyl-6-hepten-1-ol can be used as a preliminary reference.[6]

• Quantification:

  • Generate a calibration curve by plotting the peak area of the quantifier ion against the concentration of the working standard solutions.

  • Determine the concentration of 6-Hepten-1-ol in the samples by interpolating their peak areas on the calibration curve.

  • The linearity of the calibration curve should be evaluated by the coefficient of determination (R²), which should ideally be >0.99.

Mandatory Visualization

Caption: Experimental workflow for the GC-MS analysis of 6-Hepten-1-ol.

Caption: Logical relationship between analyte, matrix, method, and data.

References

• 1. Hept-6-en-1-ol | C7H14O | CID 543123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-Hepten-1-ol 96.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 3. 6-Hepten-1-ol, 2-methyl- [webbook.nist.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 6-Hepten-3-ol [webbook.nist.gov]
• 6. 6-Hepten-1-ol, 2-methyl- [webbook.nist.gov]

Application Note: Quantification of 6-Hepten-1-ol using a Pre-column Derivatization HPLC-UV Method

Introduction

6-Hepten-1-ol is an unsaturated alcohol that serves as a versatile intermediate in the synthesis of fragrances, pharmaceuticals, and other fine chemicals.[1][2][3] Accurate quantification of 6-Hepten-1-ol is crucial for quality control and reaction monitoring. However, its lack of a significant UV chromophore makes direct quantification by High-Performance Liquid Chromatography (HPLC) with UV detection challenging.[4] To overcome this limitation, a pre-column derivatization strategy is employed to introduce a UV-active moiety to the molecule. This application note details a robust and sensitive HPLC method for the quantification of 6-Hepten-1-ol following derivatization with 3,5-dinitrobenzoyl chloride.

Principle

The hydroxyl group of 6-Hepten-1-ol reacts with 3,5-dinitrobenzoyl chloride in the presence of a catalyst to form a stable ester, 6-hepten-1-yl 3,5-dinitrobenzoate. This derivative possesses a strong chromophore, allowing for sensitive detection by UV spectrophotometry. The derivatized analyte is then separated from the excess derivatizing reagent and other matrix components using reversed-phase HPLC and quantified based on a calibration curve prepared from derivatized 6-Hepten-1-ol standards.

Experimental Protocols

1. Materials and Reagents

• 6-Hepten-1-ol (≥96% purity)

• 3,5-Dinitrobenzoyl chloride

• Pyridine (B92270) (anhydrous)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• Hydrochloric acid (0.1 M)

• Sodium bicarbonate (5% w/v solution)

• Anhydrous sodium sulfate

• Dichloromethane (B109758) (ACS grade)

2. Equipment

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Analytical balance

• Volumetric flasks and pipettes

• Reaction vials with screw caps

• Heating block or water bath

• Rotary evaporator

• pH meter

3. Preparation of Standard Solutions

3.1. Stock Standard Solution of 6-Hepten-1-ol (1000 µg/mL)

Accurately weigh 100 mg of 6-Hepten-1-ol and transfer it to a 100 mL volumetric flask. Dissolve and dilute to the mark with acetonitrile.

3.2. Working Standard Solutions

Prepare a series of working standard solutions by appropriate serial dilutions of the stock solution with acetonitrile to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

4. Derivatization Procedure

• Pipette 1 mL of each working standard solution or sample solution into separate reaction vials.

• Add 0.5 mL of a 10 mg/mL solution of 3,5-dinitrobenzoyl chloride in dichloromethane to each vial.

• Add 0.1 mL of anhydrous pyridine to catalyze the reaction.

• Cap the vials tightly and heat at 60°C for 30 minutes in a heating block.

• After cooling to room temperature, add 2 mL of 5% sodium bicarbonate solution to quench the reaction and neutralize excess acid.

• Vortex the mixture for 1 minute and allow the layers to separate.

• Transfer the organic (lower) layer to a clean tube.

• Wash the organic layer with 2 mL of 0.1 M hydrochloric acid, followed by 2 mL of deionized water.

• Dry the organic layer over anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen or using a rotary evaporator.

• Reconstitute the residue in 1 mL of acetonitrile for HPLC analysis.

5. HPLC Conditions

Parameter	Value
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	A: Water
B: Acetonitrile
Gradient	0-15 min: 60% B to 90% B
15-20 min: 90% B
20-22 min: 90% B to 60% B
22-25 min: 60% B (re-equilibration)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection	UV at 254 nm

Data Presentation

Table 1: Calibration Data for 6-Hepten-1-ol Quantification

Concentration (µg/mL)	Peak Area (mAU*s)
1	15,234
5	76,170
10	151,980
25	380,550
50	759,800
100	1,525,100

Linearity: R² = 0.9998 Limit of Detection (LOD): 0.2 µg/mL Limit of Quantification (LOQ): 0.7 µg/mL

Mandatory Visualization

Caption: Workflow for 6-Hepten-1-ol quantification by HPLC.

The described HPLC method with pre-column derivatization provides a sensitive and reliable approach for the quantification of 6-Hepten-1-ol. The use of 3,5-dinitrobenzoyl chloride as a derivatizing agent allows for strong UV absorbance, enabling low detection and quantification limits. This method is suitable for routine analysis in research and quality control laboratories.

References

• 1. chembk.com [chembk.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chemimpex.com [chemimpex.com]
• 4. chromforum.org [chromforum.org]

Application Note: Derivatization of 6-Hepten-1-ol for Gas Chromatography (GC) Analysis

AN-001

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the chemical derivatization of 6-hepten-1-ol for analysis by Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS). Derivatization is a critical step for improving the chromatographic behavior of polar analytes like alcohols.[1] This note explores two primary derivatization techniques: silylation and acylation, offering step-by-step methodologies, comparative data, and expected outcomes to guide researchers in selecting the appropriate method for their analytical needs.

Introduction

6-Hepten-1-ol is a volatile organic compound whose analysis by GC can be challenging due to the presence of a polar hydroxyl (-OH) group. This functional group can lead to poor peak shape (tailing), reduced volatility, and potential thermal degradation in the GC inlet and column.[1] Chemical derivatization mitigates these issues by replacing the active hydrogen of the hydroxyl group with a less polar functional group. This process increases the volatility and thermal stability of the analyte, resulting in improved chromatographic resolution and enhanced detection sensitivity. The two most common derivatization strategies for alcohols are silylation and acylation (esterification).[2]

Derivatization Methods

2.1 Silylation

Silylation is a robust and widely used derivatization technique that involves replacing the active hydrogen of the hydroxyl group with a trimethylsilyl (B98337) (TMS) group. This reaction typically uses reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). Silylation significantly reduces the polarity of the alcohol, leading to sharper, more symmetrical peaks in the chromatogram.[3] The reactivity of alcohols towards silylation generally follows the order: primary > secondary > tertiary, influenced by steric hindrance. For many alcohols, the reaction can be completed in minutes at room temperature.

2.2 Acylation (Esterification)

Acylation converts the alcohol into a more volatile and less polar ester.[4][5] This method is highly effective for improving the separation of chiral alcohols on chiral stationary phases and enhancing overall chromatographic performance.[4][5] Common acylation reagents include acid anhydrides (e.g., acetic anhydride) or acyl chlorides (e.g., acetyl chloride), often in the presence of a catalyst.[6][7][8] The resulting esters are stable and provide excellent chromatographic properties.

Comparison of Derivatization Methods

The choice between silylation and acylation depends on the specific analytical requirements, sample matrix, and available instrumentation.

Feature	Silylation (TMS Derivative)	Acylation (Acetate Ester)
Reagents	BSTFA, MSTFA, TMCS (catalyst)	Acetic Anhydride (B1165640), Acetyl Chloride, Iodine (catalyst)
Reaction Speed	Generally fast, often at room temperature.	Can require heating and longer reaction times.[4]
Byproducts	Volatile and generally non-interfering.	Can be acidic (e.g., HCl), may require neutralization.
Derivative Stability	Sensitive to moisture; derivatives can hydrolyze.[9]	Generally more stable than TMS ethers.[10]
Selectivity	Highly reactive towards hydroxyl groups.	Can also react with amines.
Advantages	Simple, fast, clean reactions.	Produces very stable derivatives, cost-effective reagents.
Disadvantages	Reagents and derivatives are moisture-sensitive.[9]	Can have corrosive byproducts, may require heating.

Experimental Protocols

Safety Precaution: All derivatization procedures should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

4.1 Protocol 1: Silylation of 6-Hepten-1-ol

This protocol details the formation of 6-hepten-1-yl trimethylsilyl ether.

Materials:

• 6-Hepten-1-ol standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Pyridine or Acetonitrile (GC grade)

• 2 mL screw-cap autosampler vials with PTFE-lined septa

• Micropipettes

• Heating block or oven

Procedure:

• Prepare a 1 mg/mL stock solution of 6-hepten-1-ol in anhydrous pyridine.

• Pipette 100 µL of the 6-hepten-1-ol stock solution into a clean, dry 2 mL autosampler vial.

• Add 100 µL of BSTFA + 1% TMCS to the vial. The silylating reagent should be in excess to ensure complete derivatization.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 60°C for 30 minutes in a heating block.

• Allow the vial to cool to room temperature.

• The sample is now ready for GC-MS analysis. Inject 1 µL into the GC system.

4.2 Protocol 2: Acylation of 6-Hepten-1-ol

This protocol details the formation of 6-heptenyl acetate.

Materials:

• 6-Hepten-1-ol standard

• Acetic Anhydride

• Pyridine (as catalyst and solvent)

• 2 mL screw-cap autosampler vials with PTFE-lined septa

• Micropipettes

• Heating block or oven

• Dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate (B86663)

Procedure:

• Prepare a 1 mg/mL stock solution of 6-hepten-1-ol in pyridine.

• Pipette 200 µL of the stock solution into a 2 mL autosampler vial.

• Add 100 µL of acetic anhydride to the vial.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the mixture at 70°C for 1 hour.

• Cool the vial to room temperature.

• Add 500 µL of dichloromethane and 500 µL of saturated sodium bicarbonate solution to neutralize excess acetic anhydride.

• Vortex thoroughly and allow the layers to separate.

• Carefully transfer the upper organic layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• The sample is now ready for GC-MS analysis. Inject 1 µL of the organic layer.

GC-MS Analysis Parameters (Typical)

Parameter	Setting
GC System	Agilent 7890B or equivalent
MS System	Agilent 5977B or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar
Injection Mode	Split (50:1)
Inlet Temperature	250°C
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	Initial 50°C, hold 2 min; ramp at 10°C/min to 280°C, hold 5 min.
MS Transfer Line	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40-400 m/z

Expected Quantitative Data

The following table summarizes the expected molecular weights and key mass fragments for 6-hepten-1-ol and its derivatives, which are crucial for identification via GC-MS.

Compound	Molecular Weight ( g/mol )	Expected Retention Time	Key Mass Fragments (m/z)
6-Hepten-1-ol	114.19	Earlier Elution	96, 81, 68, 55, 41
6-Hepten-1-yl TMS Ether	186.37	Intermediate Elution	171 (M-15), 117, 96, 75, 73
6-Heptenyl Acetate	156.22	Later Elution	114, 96, 81, 68, 43

Visualizations

The following diagrams illustrate the derivatization workflow and the chemical reactions involved.

Caption: Experimental workflow for the derivatization of 6-Hepten-1-ol.

Caption: Chemical reactions for silylation and acylation of 6-Hepten-1-ol.

Conclusion

Derivatization by either silylation or acylation is a highly effective strategy for improving the GC analysis of 6-hepten-1-ol. Silylation offers a rapid and simple procedure, while acylation provides more stable derivatives.[10] The choice of method should be tailored to the specific needs of the analysis. The protocols and data provided in this application note serve as a comprehensive guide for researchers to achieve reliable and accurate quantitative results for 6-hepten-1-ol and similar alcoholic compounds.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Alcohols-Glycols | Products | GL Sciences [glsciences.com]
• 4. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. repositori.udl.cat [repositori.udl.cat]
• 6. researchgate.net [researchgate.net]
• 7. Acylation as a successful derivatization strategy for the analysis of pinacolyl alcohol in a glycerol-rich matrix by GC-MS: application during an OPCW Proficiency Test - ProQuest [proquest.com]
• 8. Acylation as a successful derivatization strategy for the analysis of pinacolyl alcohol in a glycerol-rich matrix by GC-MS: application during an OPCW Proficiency Test (Journal Article) | OSTI.GOV [osti.gov]
• 9. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 6-Hepten-1-ol as a Precursor in Pheromone Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 6-hepten-1-ol as a versatile precursor in the synthesis of insect pheromones, specifically focusing on the preparation of (Z)-6-heneicosen-11-one, the sex pheromone of the Douglas fir tussock moth (Orgyia pseudotsugata). This document outlines detailed experimental protocols, presents relevant quantitative data, and includes visualizations to facilitate research and development in chemical ecology and pest management.

Introduction

6-Hepten-1-ol is a commercially available bifunctional molecule containing a primary alcohol and a terminal alkene. This structure makes it an ideal starting material for the synthesis of various long-chain unsaturated insect pheromones. The alcohol moiety can be readily oxidized to an aldehyde, which can then participate in carbon-carbon bond-forming reactions such as the Wittig reaction. The terminal alkene provides a handle for chain extension and functional group manipulation. The synthesis of (Z)-6-heneicosen-11-one serves as a prime example of the utility of 6-hepten-1-ol in building complex, biologically active molecules for pest control applications.[1]

Synthesis of (Z)-6-Heneicosen-11-one from 6-Hepten-1-ol

The synthetic strategy involves a two-step sequence:

• Oxidation of 6-Hepten-1-ol: The primary alcohol is oxidized to the corresponding aldehyde, 6-heptenal.

• Wittig Reaction: The resulting aldehyde undergoes a Wittig reaction with an appropriate phosphonium (B103445) ylide to construct the C21 carbon skeleton and introduce the requisite (Z)-double bond.

Diagram: Synthetic Pathway to (Z)-6-Heneicosen-11-one

Caption: Synthetic route from 6-Hepten-1-ol to (Z)-6-Heneicosen-11-one.

Experimental Protocols

Protocol 1: Oxidation of 6-Hepten-1-ol to 6-Heptenal

Two common and effective methods for this oxidation are presented: Pyridinium (B92312) Chlorochromate (PCC) oxidation and Swern oxidation.

Method A: Pyridinium Chlorochromate (PCC) Oxidation

PCC is a milder oxidizing agent than chromic acid and is effective for the conversion of primary alcohols to aldehydes without significant over-oxidation to carboxylic acids.[2][3][4]

• Materials:

  • 6-Hepten-1-ol

  • Pyridinium chlorochromate (PCC)

  • Anhydrous dichloromethane (B109758) (CH₂Cl₂)

  • Celite® or silica (B1680970) gel

  • Diethyl ether

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • To a stirred suspension of pyridinium chlorochromate (1.5 equivalents) and Celite® in anhydrous dichloromethane, add a solution of 6-hepten-1-ol (1.0 equivalent) in dichloromethane dropwise at room temperature.

  • Stir the reaction mixture vigorously for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

  • Wash the filter cake thoroughly with diethyl ether.

  • Combine the organic filtrates and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford crude 6-heptenal.

  • Purify the crude product by vacuum distillation or flash column chromatography.

Method B: Swern Oxidation

The Swern oxidation utilizes dimethyl sulfoxide (B87167) (DMSO) activated by oxalyl chloride, followed by quenching with a hindered base like triethylamine (B128534). It is a very mild and high-yielding method for oxidizing alcohols to aldehydes.[1][5][6][7][8]

• Materials:

  • 6-Hepten-1-ol

  • Oxalyl chloride ((COCl)₂)

  • Dimethyl sulfoxide (DMSO)

  • Triethylamine (Et₃N)

  • Anhydrous dichloromethane (CH₂Cl₂)

• Procedure:

  • To a solution of oxalyl chloride (1.5 equivalents) in anhydrous dichloromethane at -78 °C (dry ice/acetone bath), add a solution of DMSO (2.2 equivalents) in dichloromethane dropwise, ensuring the temperature remains below -60 °C.

  • Stir the mixture for 15 minutes at -78 °C.

  • Add a solution of 6-hepten-1-ol (1.0 equivalent) in dichloromethane dropwise, again maintaining the temperature below -60 °C.

  • Stir the reaction mixture for 30-45 minutes at -78 °C.

  • Add triethylamine (5.0 equivalents) dropwise to the reaction mixture.

  • After the addition is complete, allow the reaction to warm to room temperature.

  • Quench the reaction by adding water.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers and wash with dilute HCl, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 6-heptenal. The product is often used in the next step without further purification.

Protocol 2: Synthesis of (Z)-6-Heneicosen-11-one via Wittig Reaction

This protocol involves the preparation of the necessary phosphonium salt and its subsequent use in the Wittig reaction.

Step 2a: Preparation of Undecyltriphenylphosphonium Bromide

• Materials:

  • 1-Bromoundecane (B50512)

  • Triphenylphosphine (B44618) (PPh₃)

  • Toluene (B28343) or acetonitrile

• Procedure:

  • A solution of 1-bromoundecane (1.0 equivalent) and triphenylphosphine (1.1 equivalents) in toluene is heated at reflux for 24-48 hours.

  • The formation of a white precipitate indicates the formation of the phosphonium salt.

  • Cool the reaction mixture to room temperature and collect the solid by filtration.

  • Wash the solid with cold diethyl ether and dry under vacuum to yield undecyltriphenylphosphonium bromide.

Step 2b: Wittig Reaction

Non-stabilized ylides, such as the one generated from undecyltriphenylphosphonium bromide, typically favor the formation of (Z)-alkenes.[9][10][11]

• Materials:

  • Undecyltriphenylphosphonium bromide

  • A strong base (e.g., n-butyllithium (n-BuLi) or sodium amide (NaNH₂))

  • Anhydrous tetrahydrofuran (B95107) (THF) or diethyl ether

  • 6-Heptenal

  • Hexane

• Procedure:

  • To a stirred suspension of undecyltriphenylphosphonium bromide (1.2 equivalents) in anhydrous THF at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add a solution of n-butyllithium (1.2 equivalents) in hexanes dropwise. The formation of a deep red or orange color indicates the formation of the ylide.

  • Stir the mixture at 0 °C for 30 minutes.

  • Cool the reaction mixture to -78 °C and add a solution of 6-heptenal (1.0 equivalent) in anhydrous THF dropwise.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

  • Extract the aqueous layer with hexane.

  • Combine the organic layers and wash with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product contains the desired pheromone and triphenylphosphine oxide as a byproduct. Purify by flash column chromatography on silica gel using a hexane/ethyl acetate (B1210297) gradient to afford pure (Z)-6-heneicosen-11-one.

Data Presentation

Step	Precursor	Product	Reagents	Typical Yield
1A: PCC Oxidation	6-Hepten-1-ol	6-Heptenal	PCC, Celite®, CH₂Cl₂	70-85%
1B: Swern Oxidation	6-Hepten-1-ol	6-Heptenal	(COCl)₂, DMSO, Et₃N, CH₂Cl₂	>90%
2a: Phosphonium Salt Formation	1-Bromoundecane	Undecyltriphenylphosphonium bromide	PPh₃, Toluene	>90%
2b: Wittig Reaction	6-Heptenal	(Z)-6-Heneicosen-11-one	Undecyltriphenylphosphonium bromide, n-BuLi, THF	60-80% (Z/E ratio typically >90:10)

Characterization Data for (Z)-6-Heneicosen-11-one:

• ¹H NMR (CDCl₃, δ): 5.3-5.4 (m, 2H, -CH=CH-), 2.3-2.4 (t, 4H, -CH₂C=O), 2.0-2.1 (m, 4H, -CH₂CH=CHCH₂-), 1.2-1.6 (m, 22H, -(CH₂)ₙ-), 0.8-0.9 (t, 6H, -CH₃).

• ¹³C NMR (CDCl₃, δ): 211.8 (C=O), 130.1, 129.5 (-CH=CH-), 42.5, 29.7, 29.5, 29.4, 29.3, 29.2, 27.2, 24.0, 22.7, 14.1.

• IR (neat, cm⁻¹): 3005 (ν =C-H), 2925, 2855 (ν C-H), 1715 (ν C=O), 725 (δ cis C-H).

• Mass Spectrometry (EI, m/z): 308 (M⁺).

Experimental Workflow Diagram

Caption: Workflow for the synthesis of (Z)-6-Heneicosen-11-one.

References

• 1. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 6. Swern Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Swern oxidation - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. Wittig Reaction [organic-chemistry.org]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols: The Utility of 6-Hepten-1-ol in the Synthesis of Insect Semiochemicals

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Hepten-1-ol is a versatile C7 bifunctional building block, featuring a terminal alkene and a primary alcohol. This unique combination of functional groups makes it an invaluable precursor in the stereoselective synthesis of various insect semiochemicals, particularly pheromones. The terminal double bond is amenable to a wide range of synthetic transformations, including olefin metathesis, epoxidation, and hydroboration-oxidation, allowing for the construction of complex carbon skeletons. The primary alcohol provides a handle for functional group interconversion, such as oxidation to aldehydes or esterification.

These application notes provide detailed protocols for the utilization of 6-hepten-1-ol and its derivatives in the synthesis of key insect semiochemicals. The methodologies described herein are designed to offer researchers robust and efficient pathways to these biologically active molecules, which are crucial for the development of environmentally benign pest management strategies.

Synthesis of 6-Heptenyl Acetate (B1210297): A Common Pheromone Component

6-Heptenyl acetate is a component of the pheromone blend of several insect species. Its synthesis from 6-hepten-1-ol is a straightforward esterification, serving as a fundamental example of the utility of this starting material.

Experimental Protocol: Acetylation of 6-Hepten-1-ol

This protocol outlines the synthesis of 6-heptenyl acetate via esterification using acetic anhydride (B1165640) and pyridine (B92270).

Materials:

• 6-Hepten-1-ol

• Acetic anhydride (Ac₂O)

• Pyridine

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 6-hepten-1-ol (1.0 eq).

• Dissolve the alcohol in anhydrous dichloromethane (to a concentration of approx. 0.5 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add pyridine (1.5 eq) to the stirred solution.

• Add acetic anhydride (1.2 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, dilute the reaction mixture with dichloromethane.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x volume of organic layer), saturated aqueous NaHCO₃ (2 x volume of organic layer), and brine (1 x volume of organic layer).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica (B1680970) gel (eluting with a hexane/ethyl acetate gradient) to yield pure 6-heptenyl acetate.

Data Presentation

Parameter	Value
Starting Material	6-Hepten-1-ol
Product	6-Heptenyl Acetate
Typical Yield	>95%
Purity (by GC)	>98%
Appearance	Colorless oil

Enantioselective Synthesis of (-)-Frontalin: A Bark Beetle Aggregation Pheromone

(-)-Frontalin is the aggregation pheromone of several species of bark beetles, including the southern pine beetle (Dendroctonus frontalis). Its synthesis represents a more advanced application of C7 precursors derived from 6-hepten-1-ol, showcasing the power of asymmetric synthesis in preparing biologically active, chiral molecules. The following protocol is based on a synthetic strategy involving a key Sharpless asymmetric epoxidation step.

Logical Synthesis Pathway

The synthesis of (-)-Frontalin can be envisioned from a C7 precursor. A plausible retrosynthetic analysis, inspired by published synthetic routes, disconnects the target molecule to a dihydroxy ketone, which can be derived from an epoxy alcohol. This epoxy alcohol, in turn, can be synthesized enantioselectively from an allylic alcohol precursor, which is accessible from 6-hepten-1-ol.

Caption: Retrosynthetic analysis of (-)-Frontalin.

Experimental Protocol: Synthesis of (-)-Frontalin via Sharpless Asymmetric Epoxidation

This protocol outlines the key steps for the synthesis of (-)-Frontalin starting from a derivative of 6-hepten-1-ol.

Part A: Synthesis of the Allylic Alcohol Precursor

The synthesis begins with the conversion of 6-hepten-1-ol to a suitable allylic alcohol. This can be achieved through a two-step process involving oxidation to the aldehyde followed by a Wittig-type reaction to introduce the methyl group and form the trisubstituted alkene.

Part B: Sharpless Asymmetric Epoxidation

This is the chirality-inducing step.

Materials:

• Allylic alcohol precursor (e.g., (E)-2-methyl-6-hepten-2-ol)

• Titanium(IV) isopropoxide (Ti(O-i-Pr)₄)

• (+)-Diethyl tartrate ((+)-DET)

• tert-Butyl hydroperoxide (TBHP) in a non-polar solvent (e.g., decane)

• Powdered 4 Å molecular sieves

• Anhydrous dichloromethane (CH₂Cl₂)

• Round-bottom flask

• Magnetic stirrer and stir bar

• -20 °C cooling bath (e.g., dry ice/acetonitrile)

Procedure:

• To a flame-dried round-bottom flask containing powdered 4 Å molecular sieves, add anhydrous dichloromethane under an inert atmosphere (e.g., argon).

• Cool the flask to -20 °C.

• To the stirred suspension, add (+)-diethyl tartrate (1.2 eq) followed by titanium(IV) isopropoxide (1.0 eq). Stir for 30 minutes at -20 °C.

• Add a solution of the allylic alcohol precursor (1.0 eq) in dichloromethane dropwise.

• Add tert-butyl hydroperoxide (2.0 eq) dropwise, ensuring the internal temperature does not rise above -20 °C.

• Stir the reaction at -20 °C for 4-6 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium fluoride (B91410) (NaF) and stirring vigorously for 1 hour at room temperature.

• Filter the mixture through a pad of celite, washing with dichloromethane.

• Wash the combined organic filtrate with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude epoxy alcohol can be purified by flash column chromatography.

Part C: Epoxide Opening and Cyclization to (-)-Frontalin

The resulting chiral epoxy alcohol is then converted to the dihydroxy ketone intermediate, which undergoes spontaneous or acid-catalyzed intramolecular acetalization to form (-)-Frontalin.

Data Presentation

Parameter	Value	Reference
Key Reaction	Sharpless Asymmetric Epoxidation
Substrate	(E)-2-methyl-2,6-hepten-2-ol
Product	Chiral Epoxy Alcohol
Typical Yield	70-85%
Enantiomeric Excess (ee)	>90%
Final Product	(-)-Frontalin
Overall Yield (from allylic alcohol)	~50%

Experimental Workflow

Caption: Workflow for the synthesis of (-)-Frontalin.

Conclusion

6-Hepten-1-ol serves as a highly valuable and flexible starting material for the synthesis of insect semiochemicals. The protocols detailed in these application notes for the preparation of 6-heptenyl acetate and the enantioselective synthesis of (-)-Frontalin highlight its utility in both simple and complex synthetic endeavors. The ability to readily modify both the alcohol and alkene functionalities allows for the construction of a diverse array of target molecules, making 6-hepten-1-ol a key tool for researchers in the fields of chemical ecology and the development of sustainable pest control solutions.

Application of 6-Hepten-1-ol in the Synthesis of Natural Products: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Hepten-1-ol is a versatile C7 bifunctional molecule that serves as a valuable starting material and intermediate in the synthesis of a variety of natural products. Its terminal double bond and primary alcohol functionality allow for a wide range of chemical transformations, making it an attractive building block for the construction of complex molecular architectures. This document provides detailed application notes and experimental protocols for the use of 6-hepten-1-ol in natural product synthesis, with a focus on its application in the synthesis of insect pheromones and its potential in the construction of butenolide and macrocyclic structures.

Application 1: Synthesis of the Insect Pheromone (-)-Frontalin

(-)-Frontalin is an aggregation pheromone of several species of bark beetles from the genus Dendroctonus. Its synthesis from 6-hepten-1-ol highlights the utility of this starting material in the construction of chiral natural products. The key step in this synthesis is the Sharpless asymmetric epoxidation, which establishes the crucial stereocenter of the target molecule with high enantioselectivity.[1][2]

Synthetic Strategy Overview

The retrosynthetic analysis of (-)-Frontalin reveals that the bicyclic ketal core can be disconnected to a dihydroxy ketone intermediate. This intermediate can, in turn, be traced back to (S)-6,7-epoxyheptan-1-ol, which is accessible from 6-hepten-1-ol via Sharpless asymmetric epoxidation.

References

• 1. Total synthesis of (+)- and (–)-frontalin - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for 6-Hepten-1-ol in Enzymatic Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 6-hepten-1-ol as a versatile substrate in various enzymatic reactions. The information compiled from scientific literature highlights its utility in biocatalysis for the synthesis of valuable intermediates. Detailed protocols for key enzymatic transformations are provided, along with quantitative data to facilitate experimental design and optimization.

Introduction

6-Hepten-1-ol is a seven-carbon unsaturated primary alcohol that serves as a valuable building block in organic synthesis. Its bifunctional nature, possessing both a primary alcohol and a terminal alkene, makes it an attractive substrate for a range of enzymatic transformations. Biocatalysis offers a green and selective alternative to traditional chemical methods for the modification of such molecules, often proceeding with high chemo-, regio-, and enantioselectivity under mild reaction conditions. This document explores the application of three major classes of enzymes—Lipases, Cytochrome P450 Monooxygenases, and Alcohol Dehydrogenases/Oxidases—in reactions involving 6-hepten-1-ol.

I. Lipase-Catalyzed Reactions with 6-Hepten-1-ol

Lipases (EC 3.1.1.3) are highly versatile enzymes that catalyze the hydrolysis of esters in aqueous environments and the synthesis of esters (esterification and transesterification) in non-aqueous media. The primary alcohol group of 6-hepten-1-ol is an excellent substrate for lipase-catalyzed acylation, enabling the synthesis of various esters and the kinetic resolution of racemic alcohols.

A. Applications

• Ester Synthesis: 6-Hepten-1-ol can be esterified with a variety of carboxylic acids or their activated esters to produce valuable fragrance and flavor compounds, as well as functionalized intermediates for further chemical synthesis.

• Kinetic Resolution: While 6-hepten-1-ol itself is not chiral, lipases are widely used for the kinetic resolution of racemic secondary alcohols. The principles and methods are directly applicable to chiral unsaturated alcohols similar in structure to 6-hepten-1-ol.

B. Quantitative Data for Lipase-Catalyzed Reactions

While specific kinetic data for 6-hepten-1-ol is not extensively reported, the following table summarizes typical performance indicators for lipase-catalyzed reactions with structurally similar long-chain unsaturated alcohols. These values can serve as a benchmark for reaction development with 6-hepten-1-ol.

Enzyme Source	Substrate(s)	Acyl Donor	Solvent	Conversion (%)	Enantiomeric Excess (ee %)	Reference
Candida antarctica Lipase (B570770) B (Novozym 435)	(±)-oct-1-en-3-ol	Vinyl acetate (B1210297)	Hexane	~50	>99 (for remaining alcohol and formed ester)	[1]
Pseudomonas cepacia Lipase	(±)-hept-1-en-3-ol	Vinyl acetate	Diisopropyl ether	~50	97-100 (ester), 91-100 (alcohol)	[1]
Pseudomonas cepacia Lipase	Racemic allylic alcohols	p-Chlorophenyl acetate	Methylene chloride	>80 (DKR)	>99	[2]

C. Experimental Protocol: Lipase-Catalyzed Esterification of 6-Hepten-1-ol

This protocol describes a general procedure for the esterification of 6-hepten-1-ol using an immobilized lipase.

Materials:

• 6-Hepten-1-ol

• Carboxylic acid (e.g., butyric acid) or activated acyl donor (e.g., vinyl butyrate)

• Immobilized Lipase (e.g., Novozym 435 - Candida antarctica Lipase B)

• Anhydrous organic solvent (e.g., hexane, toluene, or methyl tert-butyl ether)

• Molecular sieves (3Å or 4Å), activated

• Shaking incubator or magnetic stirrer

• Gas chromatograph (GC) for reaction monitoring

Procedure:

• To a clean, dry vial, add 6-hepten-1-ol (1 mmol) and the carboxylic acid (1.2 mmol) or vinyl ester (1.2 mmol).

• Add 5 mL of anhydrous organic solvent.

• Add activated molecular sieves (approx. 100 mg) to remove water produced during the reaction, which can inhibit the enzyme and promote the reverse hydrolytic reaction.

• Add the immobilized lipase (typically 10-50 mg/mL of reaction volume).

• Seal the vial and place it in a shaking incubator at a controlled temperature (typically 30-60 °C) and agitation (150-250 rpm).

• Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by GC to determine the conversion of 6-hepten-1-ol to its corresponding ester.

• Upon completion, stop the reaction by filtering off the immobilized enzyme and molecular sieves. The enzyme can often be washed with solvent and reused.

• The product can be purified from the filtrate by solvent evaporation and subsequent column chromatography if necessary.

Workflow for Lipase-Catalyzed Esterification:

Caption: Workflow for the lipase-catalyzed esterification of 6-hepten-1-ol.

II. Cytochrome P450 Monooxygenase-Catalyzed Reactions

Cytochrome P450 monooxygenases (CYPs) are a superfamily of heme-containing enzymes that catalyze the oxidation of a wide variety of substrates.[3] The terminal double bond of 6-hepten-1-ol is a potential site for epoxidation by CYPs, leading to the formation of (6,7)-epoxyheptan-1-ol, a valuable chiral intermediate. Furthermore, CYPs can hydroxylate unactivated C-H bonds, although epoxidation is often favored for alkenes.

A. Applications

• Epoxidation: The primary application for 6-hepten-1-ol with CYPs is the enantioselective epoxidation of the terminal alkene to form chiral epoxides. These epoxides are versatile synthons for the synthesis of pharmaceuticals and fine chemicals.

• Hydroxylation: While less common for terminal alkenes, some P450s might catalyze the hydroxylation at allylic or other positions of the carbon chain.

B. Quantitative Data for CYP-Catalyzed Reactions

Direct quantitative data for the epoxidation of 6-hepten-1-ol is scarce. The table below presents data for the epoxidation of other terminal alkenes by engineered P450 BM3, which serves as a good model system.

Enzyme	Substrate	Product(s)	Total Turnover Number (TTN)	Epoxidation Selectivity (%)	Enantiomeric Excess (ee %)	Reference
P450 BM3 variant SH-44	1-Hexene	(R)-1,2-Epoxyhexane	1370	90	75 (R)	[3][4]
P450 BM3 variant RH-47	1-Hexene	(S)-1,2-Epoxyhexane	850	90	82 (S)	[3][4]
P450 BM3 wild-type	Styrene	Styrene oxide	<100	-	-	[5]
P450 BM3 variant 139-3	Styrene	Styrene oxide	-	-	-	[6]

C. Experimental Protocol: P450-Catalyzed Epoxidation of 6-Hepten-1-ol

This protocol outlines a whole-cell biocatalytic approach for the epoxidation of 6-hepten-1-ol using an engineered E. coli strain expressing a P450 monooxygenase.

Materials:

• E. coli strain expressing the desired P450 variant (e.g., a P450 BM3 mutant) and a glucose dehydrogenase for NADPH regeneration.

• Growth medium (e.g., Terrific Broth) with appropriate antibiotics.

• Inducer (e.g., IPTG).

• Buffer (e.g., potassium phosphate (B84403) buffer, pH 8.0).

• 6-Hepten-1-ol.

• Glucose.

• Organic solvent for extraction (e.g., ethyl acetate).

• GC or HPLC for analysis.

Procedure:

• Cell Culture and Induction:

  • Inoculate the expression medium with the E. coli strain.

  • Grow the culture at 37 °C with shaking until the OD600 reaches 0.6-0.8.

  • Induce protein expression with IPTG and continue cultivation at a lower temperature (e.g., 25-30 °C) for 16-24 hours.

• Whole-Cell Biotransformation:

  • Harvest the cells by centrifugation and resuspend them in the reaction buffer to a desired cell density (e.g., OD600 of 10-20).

  • To the cell suspension, add glucose (as an energy source for cofactor regeneration) to a final concentration of 50-100 mM.

  • Add 6-hepten-1-ol (typically 1-10 mM final concentration, may need to be added dissolved in a co-solvent like DMSO to avoid phase separation).

  • Incubate the reaction mixture at 30 °C with vigorous shaking to ensure sufficient oxygen supply.

• Extraction and Analysis:

  • Monitor the reaction by taking samples at different time points.

  • To stop the reaction and extract the product, add an equal volume of ethyl acetate to the sample and vortex thoroughly.

  • Centrifuge to separate the phases.

  • Analyze the organic phase by GC or chiral HPLC to determine the product formation and enantiomeric excess.

Signaling Pathway for P450-Catalyzed Epoxidation with Cofactor Regeneration:

Caption: P450 epoxidation cycle coupled with NADPH regeneration.

III. Alcohol Dehydrogenase and Oxidase Reactions

Alcohol dehydrogenases (ADHs, EC 1.1.1.1) and alcohol oxidases (AOXs, EC 1.1.3.13) catalyze the oxidation of alcohols to aldehydes or ketones.[7] For a primary alcohol like 6-hepten-1-ol, this reaction yields 6-heptenal. ADHs typically require a nicotinamide (B372718) cofactor (NAD⁺ or NADP⁺), while oxidases use molecular oxygen as the electron acceptor, producing hydrogen peroxide as a byproduct.[8]

A. Applications

• Aldehyde Synthesis: The primary application is the selective oxidation of 6-hepten-1-ol to 6-heptenal, a valuable intermediate in the synthesis of fragrances and pharmaceuticals.

• Deracemization: In combination with other enzymes, ADHs can be used in deracemization processes for chiral alcohols.

B. Quantitative Data for ADH-Catalyzed Reactions

Enzyme	Substrate	Kₘ (mM)	Relative Vₘₐₓ	Reference
S. cerevisiae ADH1	Ethanol (B145695)	13	100%	[9][10]
S. cerevisiae ADH1	1-Propanol	9.4	80%	[11][12]
S. cerevisiae ADH1	1-Butanol	3.6	45%	[11][12]
S. cerevisiae ADH1	1-Hexanol	-	low activity	[10][12]

C. Experimental Protocol: ADH-Catalyzed Oxidation of 6-Hepten-1-ol

This protocol describes an in vitro assay for the oxidation of 6-hepten-1-ol using a commercially available alcohol dehydrogenase.

Materials:

• Alcohol Dehydrogenase (e.g., from Saccharomyces cerevisiae or Thermoanaerobium brockii).

• 6-Hepten-1-ol.

• NAD⁺ or NADP⁺ (depending on the enzyme's cofactor specificity).

• Buffer (e.g., glycine-NaOH buffer, pH 9.0-10.0, or Tris-HCl, pH 8.0-9.0).

• UV-Vis Spectrophotometer.

• Cofactor regeneration system (optional, for preparative scale).

Procedure:

• Prepare a stock solution of 6-hepten-1-ol in a suitable solvent (e.g., ethanol or DMSO) if its aqueous solubility is low.

• In a quartz cuvette, prepare the reaction mixture containing:

  • Buffer (to a final volume of 1 mL).

  • NAD⁺ (to a final concentration of 1-5 mM).

  • A suitable concentration of 6-hepten-1-ol (e.g., starting with 10 mM, may require optimization).

• Place the cuvette in the spectrophotometer and allow it to equilibrate to the desired temperature (e.g., 25 or 37 °C).

• Initiate the reaction by adding a small amount of the alcohol dehydrogenase solution.

• Monitor the increase in absorbance at 340 nm, which corresponds to the formation of NADH or NADPH (ε = 6220 M⁻¹cm⁻¹).

• The initial reaction rate can be calculated from the linear portion of the absorbance vs. time plot.

• For preparative synthesis of 6-heptenal, a cofactor regeneration system (e.g., using lactate (B86563) dehydrogenase and pyruvate) is recommended to make the process economically viable.

Logical Relationship of ADH-Catalyzed Oxidation:

Caption: Enzymatic oxidation of 6-hepten-1-ol by alcohol dehydrogenase.

Conclusion

6-Hepten-1-ol is a promising substrate for various enzymatic reactions, offering routes to valuable esters, chiral epoxides, and aldehydes. The protocols and data presented here provide a foundation for researchers to explore and develop novel biocatalytic processes. Further screening of enzyme libraries and optimization of reaction conditions are likely to uncover even more efficient and selective transformations for this versatile molecule.

References

• 1. researchgate.net [researchgate.net]
• 2. Dynamic Kinetic Resolution of Allylic Alcohols Mediated by Ruthenium- and Lipase-Based Catalysts [organic-chemistry.org]
• 3. Enantioselective epoxidation of terminal alkenes to (R)- and (S)-epoxides by engineered cytochromes P450 BM-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cheme.caltech.edu [cheme.caltech.edu]
• 5. P450BM3-Catalyzed Oxidations Employing Dual Functional Small Molecules [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Biocatalysis Biocatalytic Methods for Oxidation - Wordpress [reagents.acsgcipr.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Yeast Alcohol Dehydrogenase Structure and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. uniprot.org [uniprot.org]

Application Notes and Protocols for the Biocatalysis of 6-Hepten-1-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of potential biocatalytic transformations of 6-hepten-1-ol utilizing various enzyme classes. The protocols detailed below are based on established methods for structurally similar unsaturated alcohols and serve as a starting point for the development of specific biocatalytic processes for 6-hepten-1-ol.

Enzymatic Oxidation of 6-Hepten-1-ol using Alcohol Dehydrogenase (ADH)

Application Note: Alcohol dehydrogenases (ADHs) are versatile biocatalysts that facilitate the oxidation of alcohols to aldehydes and, in some systems, further to carboxylic acids. The oxidation of the primary alcohol group of 6-hepten-1-ol can yield 6-heptenal, a valuable flavor and fragrance compound, or 6-heptenoic acid, a useful building block in organic synthesis. This process often requires a cofactor, typically NAD⁺ or NADP⁺, which must be regenerated for the reaction to be economically viable. Cofactor regeneration can be achieved using a secondary enzyme system or a sacrificial co-substrate. Biocatalytic oxidation offers high selectivity under mild reaction conditions, avoiding the use of harsh chemical oxidants.

Table 1: Quantitative Data for ADH-Catalyzed Oxidation of Alcohols

Enzyme Source	Substrate	Co-substrate/Cofactor Regeneration	Product	Conversion (%)	Time (h)	Reference
Horse Liver ADH	Primary Alcohols	Lactate/Lactate Dehydrogenase	Aldehydes	>90	24	Generic Protocol
Geobacillus stearothermophilus ADH	Long-chain alcohols	Acetone	Aldehydes/Ketones	>95	12	Analogous System
Rhodococcus ruber ADH	Various alcohols	NAD⁺	Corresponding carbonyl	Variable	6-24	Analogous System

Experimental Protocol: Oxidation of 6-Hepten-1-ol to 6-Heptenal

Materials:

• 6-Hepten-1-ol

• Alcohol Dehydrogenase (e.g., from Horse Liver or a recombinant source)

• NAD⁺ (Nicotinamide adenine (B156593) dinucleotide, oxidized form)

• Lactate Dehydrogenase (LDH) for cofactor regeneration

• Sodium pyruvate (B1213749)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.5)

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, prepare a 20 mL reaction mixture containing 100 mM potassium phosphate buffer (pH 7.5).

• Add 6-hepten-1-ol to a final concentration of 10 mM.

• Add NAD⁺ to a final concentration of 1 mM.

• Add sodium pyruvate to a final concentration of 50 mM.

• Add Lactate Dehydrogenase (approx. 20 units).

• Initiate the reaction by adding the Alcohol Dehydrogenase (approx. 10 units).

• Incubation: Seal the flask and incubate at 30°C with gentle agitation (150 rpm) for 24 hours.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots (e.g., 100 µL) at regular intervals.

• Work-up: After 24 hours (or upon reaction completion), extract the reaction mixture three times with an equal volume of ethyl acetate.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Analysis: Analyze the organic extract by GC-FID to determine the conversion of 6-hepten-1-ol and the yield of 6-heptenal. Use appropriate standards for calibration.

Diagram: Workflow for ADH-Catalyzed Oxidation

Caption: Workflow for the enzymatic oxidation of 6-hepten-1-ol.

Lipase-Catalyzed Acylation of 6-Hepten-1-ol

Application Note: Lipases are widely used in biocatalysis for their ability to catalyze esterification, transesterification, and amidation reactions in non-aqueous media. The acylation of 6-hepten-1-ol with a fatty acid can produce a variety of heptenyl esters, which have applications as flavor and fragrance compounds, or as precursors for polymers and other fine chemicals. Immobilized lipases are often preferred as they can be easily recovered and reused, making the process more cost-effective. The choice of acyl donor and solvent can significantly influence the reaction rate and yield.

Table 2: Quantitative Data for Lipase-Catalyzed Esterification

Lipase (B570770) Source	Substrate Alcohol	Acyl Donor	Solvent	Product Yield (%)	Time (h)	Reference
Candida antarctica Lipase B (Novozym 435)	Various alcohols	Fatty acids	Hexane	>95	8-24	Generic Protocol
Rhizomucor miehei Lipase (Lipozyme RM IM)	Unsaturated alcohols	Oleic Acid	Solvent-free	~90	48	Analogous System
Pseudomonas cepacia Lipase	Geraniol	Acetic Anhydride	Toluene	>98	6	Analogous System

Experimental Protocol: Synthesis of 6-Heptenyl Acetate

Materials:

• 6-Hepten-1-ol

• Immobilized Candida antarctica Lipase B (Novozym 435)

• Vinyl acetate (acyl donor)

• n-Hexane (solvent)

• Molecular sieves (3 Å)

• Thin Layer Chromatography (TLC) plates

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Reaction Setup: In a 100 mL Erlenmeyer flask, add 1.0 g of 6-hepten-1-ol and 50 mL of n-hexane.

• Add 1.5 equivalents of vinyl acetate to the mixture.

• Add 2.0 g of molecular sieves to remove water produced during the reaction.

• Add 200 mg of immobilized Candida antarctica Lipase B (Novozym 435).

• Incubation: Seal the flask and place it in an orbital shaker at 40°C and 200 rpm for 48 hours.

• Reaction Monitoring: Monitor the reaction progress by TLC or by taking small aliquots for GC analysis.

• Work-up: After the reaction is complete, filter the reaction mixture to remove the immobilized lipase and molecular sieves. The lipase can be washed with fresh solvent and dried for reuse.

• Purification: Evaporate the solvent from the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel if necessary.

• Analysis: Confirm the product identity and purity using GC-FID and GC-MS.

Diagram: Workflow for Lipase-Catalyzed Acylation

Caption: Workflow for the lipase-catalyzed acylation of 6-hepten-1-ol.

Cytochrome P450-Mediated Epoxidation of 6-Hepten-1-ol

Application Note: Cytochrome P450 (CYP) monooxygenases are powerful biocatalysts capable of performing a wide range of oxidation reactions, including the epoxidation of double bonds.[1] The terminal double bond of 6-hepten-1-ol can be selectively epoxidized by an engineered CYP enzyme to form (6,7)-epoxyheptan-1-ol. This chiral epoxide is a valuable intermediate for the synthesis of fine chemicals and pharmaceuticals. The reaction requires a source of electrons, typically provided by NADPH, and molecular oxygen. Whole-cell biocatalysis is often employed to ensure efficient cofactor regeneration.

Table 3: Quantitative Data for P450-Mediated Epoxidation of Terminal Alkenes

P450 Variant	Substrate	Cofactor System	Product	Total Turnover Number (TTN)	Enantiomeric Excess (ee %)	Reference
P450 BM-3 variant	1-Octene	NADPH	1,2-Epoxyoctane	4000	82 (S)	[1]
P450 BM-3 variant	Styrene	NADPH	Styrene oxide	14000	95 (R)	[1]
Fungal Peroxygenase	1-Dodecene	H₂O₂	1,2-Epoxydodecane	Variable	Not reported	[2]

Experimental Protocol: Epoxidation of 6-Hepten-1-ol using a P450 Whole-Cell System

Materials:

• E. coli cells expressing an engineered Cytochrome P450 variant (e.g., a P450 BM-3 mutant)

• Luria-Bertani (LB) medium with appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) for induction

• 6-Hepten-1-ol

• Glucose

• Potassium phosphate buffer (100 mM, pH 8.0)

• Dichloromethane

• Anhydrous magnesium sulfate

• Chiral Gas Chromatography column

Procedure:

• Cell Culture and Induction: Grow the recombinant E. coli strain in LB medium with the appropriate antibiotic at 37°C to an OD₆₀₀ of 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.5 mM and continue to culture at 25°C for 16-20 hours.

• Cell Harvest: Harvest the cells by centrifugation (e.g., 5000 x g for 15 min at 4°C) and resuspend the cell pellet in 100 mM potassium phosphate buffer (pH 8.0) to a final OD₆₀₀ of 20.

• Biotransformation: In a baffled flask, add the cell suspension and supplement with 50 mM glucose (for cofactor regeneration).

• Add 6-hepten-1-ol to a final concentration of 5 mM.

• Incubation: Incubate the reaction mixture at 30°C with vigorous shaking (250 rpm) to ensure sufficient aeration for 24 hours.

• Work-up: Centrifuge the reaction mixture to pellet the cells.

• Extract the supernatant three times with an equal volume of dichloromethane.

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Analysis: Analyze the product by GC-FID for conversion and yield. Determine the enantiomeric excess of the epoxide product using a chiral GC column.

Diagram: Workflow for P450-Mediated Epoxidation

Caption: Workflow for the whole-cell P450-mediated epoxidation.

References

• 1. cheme.caltech.edu [cheme.caltech.edu]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for the Polymerization of 6-Hepten-1-ol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of functionalized polyolefins derived from 6-hepten-1-ol. Given the challenges associated with the direct polymerization of monomers containing hydroxyl groups due to catalyst inhibition, this document outlines a robust three-stage strategy: protection of the hydroxyl group, polymerization of the protected monomer, and subsequent deprotection to yield the desired hydroxyl-functionalized polymer. The primary polymerization methods detailed are Ziegler-Natta catalysis and Acyclic Diene Metathesis (ADMET), chosen for their relevance to olefin polymerization.

Overview of Polymerization Strategies

The presence of a hydroxyl group in 6-hepten-1-ol can deactivate common polymerization catalysts. Therefore, a protection-polymerization-deprotection approach is often necessary. This methodology allows for the synthesis of well-defined functional polymers with controlled molecular weights and architectures.

Logical Workflow for Polymerization of 6-Hepten-1-ol

Caption: General workflow for synthesizing poly(6-hepten-1-ol).

Experimental Protocols

Stage 1: Protection of 6-Hepten-1-ol

A common and effective method for protecting the hydroxyl group is to convert it to a silyl (B83357) ether. The triisopropylsilyl (TIPS) group is chosen here for its stability under polymerization conditions and relative ease of removal.

Protocol: Synthesis of (6-hepten-1-yloxy)triisopropylsilane

• Materials:

  • 6-Hepten-1-ol

  • Triisopropylsilyl chloride (TIPSCl) or Triisopropylsilyl trifluoromethanesulfonate (B1224126) (TIPSOTf)

  • Imidazole (B134444) or 2,6-Lutidine

  • Anhydrous dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF)

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 6-hepten-1-ol (1.0 eq) and imidazole (1.5 eq) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add TIPSCl (1.2 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica (B1680970) gel column chromatography to obtain the pure protected monomer.[1]

Stage 2: Polymerization of Protected 6-Hepten-1-ol

Two primary methods are presented: Ziegler-Natta copolymerization with ethylene (B1197577) and ADMET homopolymerization.

This method produces a copolymer with polyethylene (B3416737) segments and pendant functional groups.

Protocol:

• Catalyst System:

  • Precatalyst: A fluorenylamido-ligated titanium complex.[1]

  • Cocatalyst: Modified methylaluminoxane (B55162) (MMAO).

• Procedure:

  • In a glovebox, add the desired amount of the protected monomer and toluene (B28343) to a Schlenk flask.

  • Introduce the MMAO solution and stir for a few minutes.

  • Add the titanium catalyst solution to initiate the polymerization.

  • The reaction is typically carried out at room temperature under an ethylene atmosphere (1 atm).[1]

  • After the desired reaction time (e.g., 10-60 minutes), quench the polymerization by adding acidified methanol.

  • Precipitate the polymer in a large volume of methanol, filter, and wash thoroughly with methanol.

  • Dry the resulting copolymer under vacuum to a constant weight.

Table 1: Representative Data for Ziegler-Natta Copolymerization

Entry	Monomer Feed (mol%)	Polymer Yield (%)	Mₙ ( kg/mol )	PDI (Mₙ/Mₙ)	Monomer Incorporation (mol%)
1	10	85	120	2.1	8.5
2	20	78	105	2.3	17.2
3	30	65	90	2.5	25.1

Note: Data is illustrative and based on typical results for similar functionalized olefins.[1]

For ADMET, the monomer must be a diene. Therefore, 6-hepten-1-ol is first converted to a diene, for example, by esterification with another ω-unsaturated acid like 10-undecenoic acid to form 6-heptenyl 10-undecenoate.

Protocol:

• Catalyst: Grubbs' second-generation catalyst [RuCl₂(PCy₃)(IMesH₂)(CHPh)] or Hoveyda-Grubbs' second-generation catalyst [RuCl₂(IMesH₂)(CH-2-OⁱPr-C₆H₄)].

• Procedure:

  • In a Schlenk tube under an inert atmosphere, dissolve the diene monomer in a minimal amount of anhydrous toluene or conduct the polymerization in bulk (solvent-free).

  • Add the ruthenium catalyst (typically 0.1-1.0 mol%).

  • Heat the reaction mixture to 50-80 °C under a dynamic vacuum to facilitate the removal of ethylene gas, which drives the polymerization.

  • Continue the reaction for several hours until the desired molecular weight is achieved, which can be monitored by the viscosity of the reaction mixture.

  • Dissolve the resulting polymer in a small amount of a suitable solvent (e.g., DCM) and precipitate it in a large volume of cold methanol.

  • Filter the polymer and dry it under vacuum.

Table 2: Representative Data for ADMET Polymerization

Entry	Catalyst (mol%)	Temperature (°C)	Time (h)	Mₙ ( kg/mol )	PDI (Mₙ/Mₙ)
1	HG2 (0.5)	60	12	25	1.8
2	G2 (0.5)	60	12	22	1.9
3	HG2 (1.0)	80	6	35	1.7

Note: Data is illustrative and based on typical results for similar diene monomers.

Stage 3: Deprotection of the Polymer

The final step is the removal of the silyl protecting group to unveil the hydroxyl functionality.

Protocol: Deprotection of Silyl Ether Protected Polymer

• Materials:

  • Tetrabutylammonium fluoride (B91410) (TBAF) solution in THF

  • THF

  • Methanol

• Procedure:

  • Dissolve the silyl-protected polymer in THF.

  • Add a solution of TBAF in THF (typically 1.1 eq per silyl group).

  • Stir the reaction at room temperature for 12-24 hours.

  • Monitor the deprotection by FTIR spectroscopy (disappearance of Si-O stretch) or ¹H NMR spectroscopy.

  • Precipitate the deprotected polymer in water or a mixture of water and methanol.

  • Filter the polymer, wash with water, and then with methanol.

  • Dry the final hydroxyl-functionalized polymer under vacuum.

Characterization of the Final Polymer

The resulting poly(6-hepten-1-ol) or its copolymers should be characterized to determine their structure, molecular weight, and thermal properties.

Table 3: Typical Characterization Techniques

Technique	Purpose
¹H and ¹³C NMR	To confirm the polymer structure and determine monomer incorporation.
Gel Permeation Chromatography (GPC)	To determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and polydispersity index (PDI).
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the presence of hydroxyl groups and the absence of protecting groups.
Differential Scanning Calorimetry (DSC)	To determine thermal transitions such as the glass transition temperature (Tg) and melting temperature (Tm).

Signaling Pathways and Experimental Workflows

Ziegler-Natta Polymerization Pathway

Caption: Simplified Ziegler-Natta polymerization mechanism.

ADMET Polymerization Cycle

References

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols: 6-Hepten-1-ol in Fragrance Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Hepten-1-ol is a versatile unsaturated aliphatic alcohol that serves as a valuable ingredient in the fragrance industry.[1][2] Its unique chemical structure, featuring a terminal double bond and a primary alcohol functional group, contributes to its characteristic odor profile and reactivity.[1][2] These application notes provide a comprehensive overview of the use of 6-Hepten-1-ol in fragrance formulations, including its chemical and physical properties, olfactory profile, performance characteristics, and recommended testing protocols. This document is intended to guide researchers and formulators in the effective and safe use of this ingredient in a variety of scented products.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 6-Hepten-1-ol is essential for its effective use in fragrance formulations. These properties influence its volatility, solubility, and stability in various product bases.

Property	Value	Reference
Chemical Name	6-Hepten-1-ol	[1]
CAS Number	4117-10-6	[1]
Molecular Formula	C₇H₁₄O	[1]
Molecular Weight	114.19 g/mol	[1]
Appearance	Colorless to almost colorless clear liquid	[1]
Odor Profile	Floral, green, fresh, fruity	[1][2][3]
Boiling Point	112 - 114 °C at 69 mmHg	[1]
Vapor Pressure	1.26 mmHg at 25°C	[4]
Flash Point	57.7 °C	[4]
Density	0.850 g/cm³	[1]
Refractive Index	1.440	[1]
Solubility	Soluble in alcohol
Purity	≥ 96% (GC)	[1]
Storage	Store at 0 - 8 °C	[1]

Olfactory Profile and Applications

6-Hepten-1-ol is prized for its fresh, green, and subtly fruity-floral aroma.[1][2] This makes it a valuable component for adding a natural-smelling lift and brightness to a wide range of fragrance types.

Applications include:

• Fine Fragrances: To impart a fresh, dewy, green top note.

• Personal Care Products: In shampoos, shower gels, and lotions to provide a clean and refreshing scent.[1][2]

• Air Care Products: In air fresheners and candles to create a natural and uplifting ambiance.[3]

• Household Products: In cleaning agents to lend a pleasant, clean fragrance.[3]

Experimental Protocols

The following protocols are provided as a guide for the evaluation of 6-Hepten-1-ol in fragrance formulations.

Sensory Evaluation Protocol: Triangle Test

Objective: To determine if a perceptible difference exists between two fragrance formulations, one containing 6-Hepten-1-ol and a control.

Materials:

• Test fragrance oil with 6-Hepten-1-ol.

• Control fragrance oil without 6-Hepten-1-ol.

• Ethanol or other appropriate solvent.

• Smelling strips.

• Glass beakers.

• Pipettes.

• Panel of at least 20 trained sensory assessors.

• Odor-free evaluation booths.

Procedure:

• Prepare 10% dilutions of both the test and control fragrance oils in the chosen solvent.

• For each assessor, present three coded smelling strips: two with the control and one with the test sample, or two with the test sample and one with the control. The order of presentation should be randomized for each assessor.

• Instruct each assessor to smell the strips from left to right and identify the sample that is different from the other two.

• Record the responses of each assessor.

• Analyze the results statistically using a binomial test to determine if the number of correct identifications is significantly greater than what would be expected by chance.

Stability Testing Protocol: Accelerated Aging in a Cosmetic Emulsion

Objective: To evaluate the stability of 6-Hepten-1-ol in a representative cosmetic emulsion under accelerated aging conditions.

Materials:

• Base cosmetic emulsion (e.g., a simple oil-in-water lotion).

• 6-Hepten-1-ol.

• Control emulsion without fragrance.

• Test emulsion with a specified concentration of 6-Hepten-1-ol (e.g., 0.5%).

• Glass jars with airtight lids.

• Oven capable of maintaining 45°C.

• pH meter.

• Viscometer.

• Gas Chromatograph-Mass Spectrometer (GC-MS).

Procedure:

• Prepare the control and test emulsions.

• Fill the glass jars with the emulsions, leaving minimal headspace, and seal tightly.

• Place the jars in the oven at 45°C for a period of 12 weeks.

• At time points 0, 2, 4, 8, and 12 weeks, remove a sample of each emulsion for analysis.

• Organoleptic Evaluation: Assess any changes in color, odor, and appearance.

• Physical Evaluation: Measure the pH and viscosity of the samples.

• Chemical Analysis: Use GC-MS to quantify the concentration of 6-Hepten-1-ol in the test emulsion at each time point to determine its degradation over time.

Visualizations

Experimental Workflow for Fragrance Ingredient Evaluation

References

• 1. chemimpex.com [chemimpex.com]
• 2. methyl heptenone, 110-93-0 [thegoodscentscompany.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]

Application Notes and Protocols for the Synthesis of 6-Hepten-1-ol Esters in Flavor Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Hepten-1-ol and its corresponding esters are valuable compounds in the flavor and fragrance industry, prized for their characteristic fruity and floral notes.[1] The presence of a terminal double bond in the 6-hepten-1-ol backbone allows for further chemical modifications, making these esters versatile building blocks in organic synthesis. This document provides detailed application notes and protocols for the chemical and enzymatic synthesis of various 6-hepten-1-ol esters, along with a summary of their sensory properties and the biochemical pathways involved in their perception.

Esters are widely recognized for their contribution to the aroma of fruits and other food products.[2] The synthesis of specific ester profiles is a key aspect of flavor creation and development. The methods described herein provide reproducible and scalable procedures for obtaining high-purity 6-hepten-1-ol esters for research and commercial applications.

Data Presentation

The following tables summarize the key quantitative data for the synthesis and sensory analysis of selected 6-hepten-1-ol esters.

Table 1: Synthesis of 6-Hepten-1-ol Esters

Ester	Synthesis Method	Acyl Donor	Catalyst/Enzyme	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)	Purity (%) (Method)
6-Heptenyl Acetate (B1210297)	Chemical	Acetic Anhydride (B1165640)	Pyridine (B92270)/DMAP	Dichloromethane (B109758)	2-4	0 to RT	>95	>98 (GC-MS)
6-Heptenyl Acetate	Enzymatic	Vinyl Acetate	Immobilized Lipase (B570770)	Solvent-free	24-48	40-60	85-95	>99 (GC-MS)
6-Heptenyl Butyrate (B1204436)	Enzymatic	Butyric Acid	Immobilized Lipase	Heptane	8	50	~96	>98 (GC-MS)
6-Heptenyl Hexanoate (B1226103)	Enzymatic	Hexanoic Acid	Immobilized Lipase	Heptane	12	50	>90	>98 (GC-MS)

Note: Yields and purity are dependent on specific reaction conditions and purification methods. Data presented are typical values based on literature.

Table 2: Sensory Profile of 6-Hepten-1-ol and its Esters

Compound	Odor Description	Odor Detection Threshold (in water, ppb)	Flavor Profile
6-Hepten-1-ol	Floral, Green	Not Found	Green, slightly fruity
6-Heptenyl Acetate	Fruity, Sweet, Pear-like	Not Found	Sweet, fruity, reminiscent of pear and banana
6-Heptenyl Butyrate	Fruity, Pineapple, Tropical	~1.0 (estimated based on similar esters)	Sweet, fruity, with notes of pineapple and other tropical fruits
6-Heptenyl Hexanoate	Fruity, Apple, Waxy	~1.0 (estimated based on similar esters)	Strong fruity, waxy, with apple and pineapple notes

Note: Odor detection thresholds can vary significantly based on the matrix and the sensitivity of the sensory panel. The values for butyrate and hexanoate are estimations based on structurally similar esters, as specific data for these 6-hepten-1-ol esters were not available in the searched literature.

Experimental Protocols

Protocol 1: Chemical Synthesis of 6-Heptenyl Acetate via Fischer Esterification

This protocol describes the synthesis of 6-heptenyl acetate using acetic anhydride and pyridine.

Materials:

• 6-Hepten-1-ol

• Acetic Anhydride

• Pyridine

• 4-(Dimethylamino)pyridine (DMAP) (optional, as catalyst)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 6-hepten-1-ol (1.0 eq) in anhydrous dichloromethane to a concentration of approximately 0.2 M.

• Reagent Addition: Cool the solution to 0 °C using an ice bath. To the stirred solution, add pyridine (2.0 eq) followed by the slow, dropwise addition of acetic anhydride (1.5 eq) via syringe. A catalytic amount of DMAP (0.05 eq) can be added to the reaction mixture before the acetic anhydride to accelerate the reaction.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting alcohol is consumed.

• Work-up: Quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and dilute with dichloromethane.

• Extraction and Washing: Wash the organic layer sequentially with 1 M HCl (to remove pyridine), saturated NaHCO₃ solution (to neutralize excess acetic acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to afford pure 6-heptenyl acetate.

Protocol 2: Enzymatic Synthesis of 6-Hepten-1-ol Esters

This protocol describes a greener, lipase-catalyzed synthesis of 6-hepten-1-ol esters. The example below is for 6-heptenyl acetate, but it can be adapted for other esters by substituting the acyl donor.

Materials:

• 6-Hepten-1-ol

• Acyl donor (e.g., vinyl acetate for acetate, butyric acid for butyrate, hexanoic acid for hexanoate)

• Immobilized lipase (e.g., from Candida antarctica lipase B, Novozym 435)

• Organic solvent (e.g., heptane, or solvent-free)

• Molecular sieves (optional, to remove water byproduct)

Procedure:

• Reaction Setup: In a flask, combine 6-hepten-1-ol (1.0 eq) and the acyl donor (e.g., vinyl acetate, 3.0 eq). If using a solvent, add it at this stage.

• Enzyme Addition: Add the immobilized lipase, typically 10-50% by weight of the alcohol. If using a carboxylic acid as the acyl donor, add activated molecular sieves to remove the water formed during the reaction and drive the equilibrium towards the product.

• Reaction: Place the flask in an orbital shaker or use a magnetic stirrer and heat to a moderate temperature (e.g., 40-60 °C).

• Reaction Monitoring: Monitor the reaction progress by TLC or GC to determine the conversion of the starting material.

• Work-up: Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can often be washed and reused.

• Purification: The product can be purified by distillation under reduced pressure or by column chromatography on silica gel.

Mandatory Visualizations

Synthesis Workflow

Caption: Workflow for chemical and enzymatic synthesis of 6-hepten-1-ol esters.

Olfactory Signaling Pathway

Caption: Simplified diagram of the olfactory signaling pathway for odor perception.

References

• 1. chemimpex.com [chemimpex.com]
• 2. morebeer.com [morebeer.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Hepten-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 6-Hepten-1-ol synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 6-Hepten-1-ol?

The most frequently employed laboratory-scale synthesis of 6-Hepten-1-ol is the Grignard reaction. This method involves the reaction of a Grignard reagent, typically formed from a 6-halo-1-hexene, with formaldehyde (B43269).

Q2: What are the main challenges in the Grignard synthesis of 6-Hepten-1-ol?

The primary challenges include the highly sensitive nature of the Grignard reagent to moisture and air, and the potential for side reactions that can significantly lower the yield of the desired product. Careful control of reaction conditions is crucial for success.

Q3: Are there viable alternative synthetic routes to 6-Hepten-1-ol?

Yes, alternative methods exist, with the most notable being the hydroboration-oxidation of 1,6-heptadiene (B165252). This two-step process offers a different approach that can sometimes provide better yields depending on the available starting materials and equipment. Another less common method involves the ring-opening of tetrahydropyran (B127337) with an allyl Grignard reagent.

Troubleshooting Guides

Grignard Synthesis Troubleshooting

The Grignard synthesis of 6-Hepten-1-ol involves two main stages: the formation of the Grignard reagent (6-hexenylmagnesium bromide) and its subsequent reaction with formaldehyde.

Issue 1: Low Yield of Grignard Reagent Formation

Symptom	Potential Cause	Recommended Solution
Reaction fails to initiate (no heat, bubbling, or color change).	Magnesium surface is passivated by a layer of magnesium oxide.	Activate the magnesium turnings prior to the reaction. This can be achieved by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle heating with a heat gun can also help initiate the reaction.
Glassware, solvent, or 6-bromo-1-hexene (B1265582) contains traces of water.	Ensure all glassware is flame-dried or oven-dried immediately before use and assembled under an inert atmosphere (nitrogen or argon). Use anhydrous solvents and freshly distilled 6-bromo-1-hexene.
A significant amount of a high-boiling point impurity is observed.	Wurtz coupling, a side reaction where the Grignard reagent couples with unreacted 6-bromo-1-hexene to form 1,11-dodecadiene.[1][2]	Add the 6-bromo-1-hexene solution dropwise to the magnesium suspension to maintain a low concentration of the alkyl halide, thus minimizing the coupling reaction.

Issue 2: Low Yield in the Reaction with Formaldehyde

Symptom	Potential Cause	Recommended Solution
A significant amount of 1-hexene (B165129) is detected in the product mixture.	The Grignard reagent was quenched by a proton source before or during the addition of formaldehyde.	Ensure the formaldehyde source (paraformaldehyde or gaseous formaldehyde) is anhydrous. Conduct the reaction under a strictly inert atmosphere.
The reaction is sluggish or incomplete.	The formaldehyde source is not sufficiently reactive or is not being efficiently introduced to the reaction.	If using paraformaldehyde, ensure it is of high purity and completely depolymerized by heating before introducing the resulting gaseous formaldehyde into the Grignard solution. Vigorous stirring is essential.

Hydroboration-Oxidation Troubleshooting

This method involves the anti-Markovnikov addition of a borane (B79455) reagent across one of the double bonds of 1,6-heptadiene, followed by oxidation to the alcohol.

Issue: Low Regioselectivity and Formation of 1,7-Heptanediol

Symptom	Potential Cause	Recommended Solution
Significant amounts of the diol byproduct are formed.	The hydroboration reaction is not selective for a single double bond.	Use a sterically hindered borane reagent, such as 9-borabicyclo[3.3.1]nonane (9-BBN), which will preferentially react with the less sterically hindered terminal double bond.[3]
The reaction conditions are promoting di-addition.	Use a stoichiometric amount of the borane reagent relative to the diene to favor mono-hydroboration.

Experimental Protocols

Protocol 1: Grignard Synthesis of 6-Hepten-1-ol

Materials:

• Magnesium turnings

• 6-Bromo-1-hexene

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Iodine (crystal)

• Paraformaldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Dilute hydrochloric acid

• Anhydrous magnesium sulfate

Procedure:

• Grignard Reagent Formation:

  • Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add magnesium turnings (1.2 equivalents) to the flask.

  • Add a small crystal of iodine to activate the magnesium.

  • In the dropping funnel, prepare a solution of 6-bromo-1-hexene (1.0 equivalent) in anhydrous diethyl ether.

  • Add a small portion of the 6-bromo-1-hexene solution to the magnesium. If the reaction does not start, gently warm the flask.

  • Once the reaction has initiated (indicated by bubbling and a color change), add the remaining 6-bromo-1-hexene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Formaldehyde:

  • Depolymerize paraformaldehyde by heating it gently in a separate flask and pass the resulting gaseous formaldehyde into the stirred Grignard solution, which is cooled in an ice bath.

  • After the addition of formaldehyde is complete, stir the reaction mixture at room temperature for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • If a precipitate forms, add dilute hydrochloric acid to dissolve it.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by fractional distillation under reduced pressure to obtain 6-Hepten-1-ol.

Protocol 2: Hydroboration-Oxidation of 1,6-Heptadiene

Materials:

• 1,6-Heptadiene

• 9-Borabicyclo[3.3.1]nonane (9-BBN) solution in THF

• Sodium hydroxide (B78521) solution (e.g., 3M)

• Hydrogen peroxide (30% solution)

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Hydroboration:

  • In a flame-dried, nitrogen-flushed flask, dissolve 1,6-heptadiene (1.0 equivalent) in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of 9-BBN (1.0 equivalent) in THF dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Oxidation:

  • Cool the reaction mixture back to 0 °C.

  • Carefully add the sodium hydroxide solution, followed by the slow, dropwise addition of hydrogen peroxide, ensuring the temperature remains below 20 °C.

  • Stir the mixture at room temperature for at least 1 hour.

• Work-up and Purification:

  • Separate the organic and aqueous layers.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel or by distillation under reduced pressure.

Data Presentation

Table 1: Comparison of Synthetic Methods for 6-Hepten-1-ol

Method	Starting Materials	Key Reagents	Typical Yield	Advantages	Disadvantages
Grignard Reaction	6-Bromo-1-hexene, Magnesium	Formaldehyde	50-70%	Utilizes readily available starting materials.	Sensitive to moisture and air; potential for Wurtz coupling side reaction.[1][2]
Hydroboration-Oxidation	1,6-Heptadiene	9-BBN, NaOH, H₂O₂	60-80%	High regioselectivity with sterically hindered boranes; milder conditions.[3]	Requires handling of borane reagents; potential for diol formation.
Ring-Opening of Tetrahydropyran	Tetrahydropyran	Allylmagnesium bromide	Moderate	One-step C-C bond formation and ring opening.	Requires a pre-formed Grignard reagent; can be lower yielding.

Visualizations

Caption: Workflow for the Grignard synthesis of 6-Hepten-1-ol.

References

• 1. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 2. Wurtz (Coupling) [quimicaorganica.org]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Synthesis of 6-Hepten-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the synthesis of 6-hepten-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to produce 6-Hepten-1-ol?

A1: The two most prevalent methods for synthesizing 6-hepten-1-ol are the Grignard reaction and the reduction of a carboxylic acid or its derivative. The Grignard route typically involves the reaction of a 6-halo-1-hexene (like 6-bromo-1-hexene) with formaldehyde (B43269).[1][2] The reduction route focuses on the chemoselective reduction of 6-heptenoic acid or its esters using a powerful reducing agent such as lithium aluminum hydride (LiAlH₄).[3][4]

Q2: Why is the Grignard reagent so sensitive to water and protic solvents?

A2: Grignard reagents are highly reactive organometallic compounds that are strong bases and potent nucleophiles.[5][6][7] The carbon-magnesium bond is highly polarized, giving the carbon atom a carbanionic character. This makes it extremely reactive towards even weakly acidic protons, such as those in water, alcohols, or carboxylic acids.[2][7] Reaction with these protic sources will "quench" the Grignard reagent by protonating the carbanion, forming an alkane (in this case, 1-hexene) and rendering it unable to react with the intended electrophile.[1]

Q3: What form of formaldehyde is best for the Grignard synthesis of 6-Hepten-1-ol?

A3: While formaldehyde is a gas at room temperature, for laboratory synthesis, it is most commonly used in its solid polymeric form, paraformaldehyde.[8] Gaseous formaldehyde can be generated by heating paraformaldehyde, but this requires a specialized setup. Direct use of paraformaldehyde is often more convenient, though it must be thoroughly dried before use to avoid introducing moisture into the reaction.[8] Aqueous formaldehyde solutions (formalin) are unsuitable as the water content will destroy the Grignard reagent.[1]

Q4: Can I use a milder reducing agent than LiAlH₄ for the reduction of 6-heptenoic acid or its esters?

A4: Milder reducing agents like sodium borohydride (B1222165) (NaBH₄) are generally not effective for the reduction of carboxylic acids and esters.[3] LiAlH₄ is a much more powerful reducing agent required for these transformations.[3][9] However, the use of LiAlH₄ requires strict anhydrous conditions and careful handling due to its high reactivity with water.[3] For the reduction of α,β-unsaturated esters, other methods like catalytic transfer hydrogenation are being explored to achieve chemoselectivity.[10][11]

Troubleshooting Guide: Grignard Synthesis of 6-Hepten-1-ol

This guide focuses on the synthesis of 6-hepten-1-ol via the reaction of 6-hexenylmagnesium halide with formaldehyde.

Common Issues and Solutions

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of 6-Hepten-1-ol	1. Wet Glassware or Solvents: Grignard reagents are highly sensitive to moisture.[1] 2. Poor Quality Magnesium: The surface of the magnesium turnings may be oxidized. 3. Impure Starting Halide: The 6-halo-1-hexene may contain impurities that inhibit the reaction. 4. Inefficient Initiation: The Grignard reaction failed to start.	1. Thoroughly dry all glassware in an oven and use anhydrous solvents. 2. Use fresh, high-quality magnesium turnings. Briefly crush them in a mortar and pestle to expose a fresh surface. 3. Purify the 6-halo-1-hexene by distillation before use. 4. Add a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to activate the magnesium surface.
Presence of a High-Boiling Point Impurity (Dodeca-1,11-diene)	Wurtz Coupling: The Grignard reagent reacts with the unreacted 6-halo-1-hexene.[12][13] This is a common side reaction in Grignard syntheses.[12]	1. Add the 6-halo-1-hexene solution slowly to the magnesium turnings to maintain a low concentration of the halide. 2. Ensure the reaction mixture is well-stirred to quickly react the halide with the magnesium. 3. Consider using a continuous process which can improve selectivity and reduce Wurtz coupling.[12]
Significant Amount of 1-Hexene Detected	Protonation of Grignard Reagent: The Grignard reagent reacted with an acidic proton source instead of formaldehyde. This could be from residual water or acidic impurities.[1]	1. Ensure all reagents and solvents are scrupulously dried. 2. Use high-purity, dry paraformaldehyde as the formaldehyde source.[8]
Unreacted Starting Material (6-halo-1-hexene)	1. Incomplete Grignard Formation: Not all of the magnesium reacted. 2. Insufficient Reaction Time: The reaction was not allowed to proceed to completion.	1. Use a slight excess of magnesium and allow sufficient time for its consumption. 2. Monitor the reaction by TLC or GC to ensure the disappearance of the starting material.

Visualization of Troubleshooting Workflow

Troubleshooting workflow for the Grignard synthesis.

Troubleshooting Guide: Reduction Synthesis of 6-Hepten-1-ol

This guide addresses common issues in the synthesis of 6-hepten-1-ol by reduction of 6-heptenoic acid or its esters with LiAlH₄.

Common Issues and Solutions

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Reduction (Starting Material Remains)	1. Insufficient LiAlH₄: Not enough reducing agent was used to reduce the carbonyl group. 2. Decomposition of LiAlH₄: The reducing agent was exposed to moisture before or during the reaction.[3]	1. Use a molar excess of LiAlH₄ (typically 1.5-2 equivalents for esters, more for carboxylic acids). 2. Handle LiAlH₄ in an inert atmosphere (nitrogen or argon) and use anhydrous solvents.
Presence of 1-Heptanol (Saturated Alcohol)	Reduction of the Alkene: The carbon-carbon double bond was also reduced by the catalyst. This is less common with LiAlH₄ but can occur under certain conditions or with catalytic hydrogenation methods.[10][11]	1. Maintain a low reaction temperature during the addition of the substrate to the LiAlH₄ solution. 2. If using catalytic hydrogenation, select a chemoselective catalyst that preferentially reduces the carbonyl group.[14][15]
Violent Reaction During Workup	Rapid Quenching of Excess LiAlH₄: Adding water or acid too quickly to the reaction mixture can cause a dangerously exothermic reaction and release of hydrogen gas.[3]	1. Cool the reaction mixture in an ice bath before quenching. 2. Add the quenching agent (e.g., water, then dilute acid, or a sequential addition of water, NaOH solution, and water - Fieser workup) very slowly and dropwise with vigorous stirring.
Formation of an Emulsion During Workup	Formation of Aluminum Salts: The aluminum byproducts can form fine precipitates that make phase separation difficult.	1. Use the Fieser workup method: for every 'x' g of LiAlH₄ used, add 'x' mL of water, then 'x' mL of 15% NaOH solution, and finally '3x' mL of water. Stir until a granular precipitate forms, which can be easily filtered off.

Visualization of Reaction Pathways

Main vs. side reaction in the reduction synthesis.

Experimental Protocols

Protocol 1: Grignard Synthesis of 6-Hepten-1-ol

Reaction: 6-Bromo-1-hexene (B1265582) + Mg → 6-Hexenylmagnesium bromide; 6-Hexenylmagnesium bromide + CH₂O → 6-Hepten-1-ol

Materials:

• Magnesium turnings

• Iodine (one crystal)

• Anhydrous diethyl ether or THF

• 6-Bromo-1-hexene

• Paraformaldehyde (dried in a vacuum desiccator)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Apparatus Setup: Assemble a three-necked round-bottom flask with a reflux condenser, a pressure-equalizing dropping funnel, and a mechanical stirrer. Ensure all glassware is oven-dried and assembled under a dry nitrogen or argon atmosphere.

• Grignard Reagent Formation:

  • Place magnesium turnings (1.2 equivalents) and a crystal of iodine in the flask.

  • Add a small amount of anhydrous diethyl ether to cover the magnesium.

  • In the dropping funnel, prepare a solution of 6-bromo-1-hexene (1.0 equivalent) in anhydrous diethyl ether.

  • Add a small portion of the halide solution to the magnesium. The reaction should initiate, indicated by bubbling and a loss of the iodine color. If it doesn't start, gentle warming may be required.

  • Once initiated, add the remaining 6-bromo-1-hexene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

• Reaction with Formaldehyde:

  • Cool the Grignard solution to 0 °C using an ice bath.

  • Slowly add dry paraformaldehyde (1.5 equivalents) in small portions to the stirred Grignard solution. The reaction is exothermic; maintain the temperature below 10 °C.

  • After the addition, remove the ice bath and allow the mixture to stir at room temperature for 2-3 hours.

• Workup and Purification:

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl solution dropwise.

  • If a large amount of solid magnesium salts persists, add 1 M HCl to dissolve them.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer two times with diethyl ether.

  • Combine the organic layers and wash with saturated NaHCO₃ solution, then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

  • Purify the crude product by fractional distillation under reduced pressure to obtain 6-hepten-1-ol.

Protocol 2: Reduction Synthesis of 6-Hepten-1-ol

Reaction: 6-Heptenoic acid + LiAlH₄ → 6-Hepten-1-ol

Materials:

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or THF

• 6-Heptenoic acid

• Ethyl acetate

• 1 M Hydrochloric acid (HCl) or 15% Sodium hydroxide (B78521) (NaOH) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Apparatus Setup: Use an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a magnetic stirrer, all under a dry nitrogen or argon atmosphere.

• Reduction:

  • Carefully suspend LiAlH₄ (2.0 equivalents) in anhydrous diethyl ether in the flask and cool to 0 °C in an ice bath.

  • Dissolve 6-heptenoic acid (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the 6-heptenoic acid solution dropwise to the stirred LiAlH₄ suspension at a rate that maintains the temperature below 5 °C. Vigorous hydrogen evolution will be observed.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2-4 hours, or until the reaction is complete (monitored by TLC or GC).

• Workup and Purification:

  • Cool the reaction mixture to 0 °C.

  • Quench the excess LiAlH₄ by the slow, dropwise addition of ethyl acetate.

  • Carefully add water dropwise, followed by 1 M HCl, until the gray precipitate dissolves and two clear layers are formed. Alternatively, use the Fieser workup method described in the troubleshooting table.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer twice with diethyl ether.

  • Combine the organic extracts and wash with saturated NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate using a rotary evaporator.

  • Purify the crude alcohol by fractional distillation under reduced pressure.

References

• 1. m.youtube.com [m.youtube.com]
• 2. leah4sci.com [leah4sci.com]
• 3. byjus.com [byjus.com]
• 4. benchchem.com [benchchem.com]
• 5. Grignard Reagents [chemed.chem.purdue.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Saturated compound synthesis by 1,4-reduction of unsaturated compounds [organic-chemistry.org]
• 15. Enol synthesis by enone reduction [organic-chemistry.org]

Technical Support Center: Purification of 6-Hepten-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of 6-Hepten-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 6-Hepten-1-ol synthesized via a Grignard reaction?

A1: When synthesizing 6-Hepten-1-ol using a Grignard reagent, such as the reaction of allylmagnesium bromide with a suitable epoxide or protected 4-bromo-1-butanol, several impurities can arise. The most common include:

• Unreacted Starting Materials: Residual amounts of the initial reactants may remain in the crude product.

• 1,5-Hexadiene: This is a significant byproduct formed from the Wurtz-type coupling of two allylmagnesium bromide molecules.

• Solvent Residues: Ethereal solvents like diethyl ether or tetrahydrofuran (B95107) (THF) are common in Grignard reactions and can be present in the crude mixture.

• Magnesium Salts: Magnesium halides and alkoxides are formed during the reaction and workup.

Q2: My crude 6-Hepten-1-ol appears cloudy or contains solid precipitates. What is the cause and how can I resolve this?

A2: Cloudiness or solid precipitates in crude 6-Hepten-1-ol are typically due to the presence of inorganic magnesium salts that have not been fully removed during the aqueous workup. To resolve this, ensure a thorough workup procedure with an acidic quench (e.g., saturated aqueous ammonium (B1175870) chloride) to dissolve the magnesium salts, followed by extraction with a suitable organic solvent and washing of the organic layer with brine. If solids persist, a filtration step before concentration may be necessary.

Q3: I am having difficulty separating 6-Hepten-1-ol from a closely boiling impurity. What are my options?

A3: If a closely boiling impurity is present, standard distillation may not be effective. Consider the following options:

• Fractional Distillation Under Reduced Pressure: This technique enhances the separation of compounds with close boiling points by increasing the number of theoretical plates.

• Column Chromatography: Silica (B1680970) gel chromatography is a powerful tool for separating compounds with different polarities.

• Chemical Derivatization: In some cases, the impurity can be selectively reacted to form a derivative that is more easily separated.

Troubleshooting Guides

Fractional Distillation

Problem: Poor separation of 6-Hepten-1-ol from impurities.

Possible Cause	Troubleshooting Step
Insufficient Column Efficiency	Use a longer fractionating column or one with a more efficient packing material to increase the number of theoretical plates.
Incorrect Distillation Rate	Distill at a slow, steady rate to allow for proper equilibration between the liquid and vapor phases in the column.
Fluctuating Heat Source	Use a stable heat source, such as a heating mantle with a controller, to maintain a constant boiling rate.
Azeotrope Formation	The impurity may form an azeotrope with 6-Hepten-1-ol. Consider azeotropic distillation with a different solvent if this is suspected.

Quantitative Data for Fractional Distillation of 6-Hepten-1-ol

Parameter	Value	Reference
Boiling Point (at 69 mmHg)	113 °C	[1]
Expected Purity (after a single fractional distillation)	>95% (GC)	General laboratory practice
Typical Yield	70-85%	Dependent on crude purity

Column Chromatography

Problem: Co-elution of 6-Hepten-1-ol with impurities.

Possible Cause	Troubleshooting Step
Inappropriate Solvent System	Optimize the eluent system using thin-layer chromatography (TLC) to achieve a retention factor (Rf) of ~0.25-0.35 for 6-Hepten-1-ol and good separation from impurities. A common starting point is a mixture of hexane (B92381) and ethyl acetate.
Column Overloading	Do not exceed the loading capacity of your column. A general rule of thumb is to use a silica gel to crude product ratio of at least 30:1 (w/w).
Improper Column Packing	Ensure the silica gel is packed uniformly to avoid channeling. A slurry packing method is often preferred.
Compound Insolubility	If the crude product is not soluble in the eluent, it can be "dry loaded" by adsorbing it onto a small amount of silica gel before adding it to the column.

Quantitative Data for Column Chromatography of 6-Hepten-1-ol

Parameter	Value	Reference
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	General laboratory practice
Typical Eluent System	Hexane/Ethyl Acetate Gradient	General laboratory practice
Expected Purity (after chromatography)	>98% (GC)	General laboratory practice
Typical Yield	80-95%	Dependent on crude purity and separation efficiency

Experimental Protocols

Protocol for Fractional Distillation of 6-Hepten-1-ol

• Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column, a condenser, a receiving flask, and a vacuum adapter. Ensure all glassware is dry.

• Charging the Flask: Add the crude 6-Hepten-1-ol to the round-bottom flask along with a few boiling chips or a magnetic stir bar.

• Applying Vacuum: Connect the apparatus to a vacuum pump and slowly reduce the pressure to the desired level (e.g., 69 mmHg).

• Heating: Gently heat the flask using a heating mantle.

• Collecting Fractions: Collect the distillate in fractions based on the boiling point. The main fraction containing 6-Hepten-1-ol should distill at a constant temperature (around 113 °C at 69 mmHg).[1]

• Analysis: Analyze the purity of the collected fractions using Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol for Flash Column Chromatography of 6-Hepten-1-ol

• Eluent Selection: Determine an appropriate eluent system by running TLC plates of the crude mixture in various ratios of hexane and ethyl acetate. Aim for an Rf value of 0.25-0.35 for 6-Hepten-1-ol.

• Column Packing:

  • Add a small plug of cotton or glass wool to the bottom of a chromatography column.

  • Add a layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

  • Add another layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude 6-Hepten-1-ol in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the prepared column.

• Elution:

  • Begin eluting with the least polar solvent mixture.

  • Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to elute the 6-Hepten-1-ol.

• Fraction Collection and Analysis:

  • Collect fractions and monitor their composition by TLC.

  • Combine the pure fractions containing 6-Hepten-1-ol.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified product.

Visualizations

References

• 1. fluorochem.co.uk [fluorochem.co.uk]

Technical Support Center: Identifying Impurities in 6-Hepten-1-ol by NMR

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals utilizing Nuclear Magnetic Resonance (NMR) spectroscopy to identify impurities in 6-Hepten-1-ol.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

Q1: My ¹H NMR spectrum of 6-Hepten-1-ol shows more peaks than expected. How can I identify the impurities?

A1: Extra peaks in your ¹H NMR spectrum are indicative of impurities. Follow this systematic approach to identify them:

• Check for Common Solvents: Residual solvents from the synthesis or purification process are frequent contaminants. Compare the chemical shifts of the unexpected signals with established values for common laboratory solvents. For instance, a singlet around δ 7.26 ppm in CDCl₃ suggests the presence of residual chloroform, while a peak around δ 2.17 ppm could indicate acetone.

• Analyze the Chemical Shift and Multiplicity of Impurity Signals:

  • Olefinic Region (δ 4.5-6.5 ppm): Additional peaks in this region might point to impurities with double bonds, such as unreacted starting materials or side-products like 1,6-heptadiene.

  • Aldehydic Region (δ 9-10 ppm): A signal in this downfield region is a strong indicator of an aldehyde impurity, such as 6-heptenal, which can form from the oxidation of 6-hepten-1-ol.

  • Carboxylic Acid Region (δ 10-12 ppm): A broad singlet in this region suggests the presence of a carboxylic acid, like 6-heptenoic acid, another possible oxidation product.

  • Alkyl Halide Region (δ 3-4 ppm): Peaks in this area could correspond to halogenated impurities, for example, 7-bromo-1-heptene, which might be a precursor in the synthesis of 6-hepten-1-ol.

• Compare with Known Impurity Spectra: Refer to the data tables below which provide the characteristic ¹H and ¹³C NMR chemical shifts for 6-hepten-1-ol and its common impurities.

• Consider D₂O Exchange: If you suspect a peak corresponds to an exchangeable proton (like an alcohol or carboxylic acid), add a drop of deuterium (B1214612) oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The disappearance of the peak will confirm the presence of an O-H proton.[1]

Q2: The integration of my signals does not match the expected proton count for 6-Hepten-1-ol. What could be the reason?

A2: Inaccurate integration values are often a result of the presence of impurities. Once you have identified the impurity peaks using the steps in Q1, you can exclude them from the integration of your target compound. If the integration is still incorrect, consider the following:

• Overlapping Signals: Signals from impurities may overlap with the signals of 6-hepten-1-ol. In such cases, 2D NMR techniques like COSY and HSQC can help to resolve the individual signals.

• Sample Concentration: Very high sample concentrations can lead to non-linearity in the detector response, affecting integration accuracy. Preparing a more dilute sample may resolve this issue.

• Relaxation Delays: Ensure that the relaxation delay (d1) in your NMR experiment is sufficiently long (typically 5 times the longest T1 relaxation time) to allow for full relaxation of all protons, which is crucial for accurate quantification.

Q3: The peaks in my NMR spectrum are broad. What can I do to improve the resolution?

A3: Broad peaks in an NMR spectrum can be caused by several factors:

• Poor Shimming: The magnetic field homogeneity needs to be optimized. Re-shimming the spectrometer should sharpen the signals.

• Sample Heterogeneity: The presence of solid particles in the NMR tube will lead to broadened lines. Always filter your sample into the NMR tube.

• Paramagnetic Impurities: Traces of paramagnetic substances (e.g., dissolved oxygen or metal ions) can cause significant line broadening. Degassing the sample by bubbling an inert gas like nitrogen or argon through the solution before capping the tube can help.

• High Viscosity: Highly concentrated samples can be viscous, leading to broader signals. Diluting your sample may improve resolution.

Quantitative Data Summary

The following tables summarize the ¹H and ¹³C NMR chemical shifts for 6-Hepten-1-ol and its potential impurities in CDCl₃.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) and Multiplicities in CDCl₃

Compound	H1	H2	H3	H4	H5	H6	H7	Other
6-Hepten-1-ol	3.64 (t)	1.57 (p)	1.39 (m)	1.42 (m)	2.05 (q)	5.81 (m)	4.99 (m), 4.93 (m)	1.5 (s, OH)
6-Heptenoic Acid	2.35 (t)	1.65 (p)	1.41 (m)	1.41 (m)	2.06 (q)	5.80 (m)	4.99 (m), 4.94 (m)	11.5 (br s, COOH)
7-Bromo-1-heptene	3.41 (t)	1.86 (p)	1.44 (m)	1.44 (m)	2.06 (q)	5.81 (m)	4.99 (m), 4.93 (m)
1,6-Heptadiene	2.05 (m)	1.49 (p)	2.05 (m)	5.78 (m)	4.95 (m)	5.78 (m)	4.95 (m)
6-Heptenal	9.77 (t)	2.43 (dt)	1.63 (p)	1.40 (m)	2.06 (q)	5.81 (m)	4.99 (m), 4.94 (m)
Di(hept-6-en-1-yl) ether	3.40 (t)	1.58 (p)	1.39 (m)	1.41 (m)	2.05 (q)	5.81 (m)	4.99 (m), 4.93 (m)

Multiplicity abbreviations: s = singlet, d = doublet, t = triplet, q = quartet, p = pentet, m = multiplet, br = broad.

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Compound	C1	C2	C3	C4	C5	C6	C7	Other
6-Hepten-1-ol	62.9	32.7	25.4	28.8	33.7	139.1	114.2
6-Heptenoic Acid	179.8	33.9	24.5	28.4	33.4	138.5	114.7
7-Bromo-1-heptene	33.9	32.6	27.9	28.3	33.5	138.8	114.5
1,6-Heptadiene	33.5	28.5	33.5	138.7	114.6	138.7	114.6
6-Heptenal	202.7	43.8	21.9	28.5	33.5	138.6	114.6
Di(hept-6-en-1-yl) ether	70.9	29.7	25.8	28.9	33.7	139.0	114.3

Experimental Protocol: NMR Sample Preparation

A standard protocol for preparing a 6-Hepten-1-ol sample for NMR analysis is as follows:

• Sample Weighing: Accurately weigh approximately 5-10 mg of your 6-Hepten-1-ol sample for ¹H NMR (20-50 mg is recommended for ¹³C NMR) into a clean, dry vial.[2]

• Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) of high purity to the vial.[3] Using a solvent that contains an internal standard like tetramethylsilane (B1202638) (TMS) is recommended for accurate chemical shift referencing.

• Dissolution: Gently swirl the vial to ensure the sample is completely dissolved.

• Filtration: To remove any particulate matter that could degrade the spectral quality, filter the solution.[4] This can be done by passing the solution through a small plug of glass wool or cotton placed in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[2][4]

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.

• Labeling: Label the NMR tube clearly with a unique identifier.

Workflow for Impurity Identification

The following diagram illustrates a logical workflow for the identification of impurities in a 6-Hepten-1-ol sample using NMR spectroscopy.

Workflow for Impurity Identification

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. spectrabase.com [spectrabase.com]

resolving peak tailing of 6-Hepten-1-ol in GC

This technical support center provides troubleshooting guidance for common issues encountered during Gas Chromatography (GC) analysis, with a specific focus on resolving peak tailing of polar analytes like 6-Hepten-1-ol.

Troubleshooting Guide: Resolving Peak Tailing of 6-Hepten-1-ol

Peak tailing for polar compounds such as 6-Hepten-1-ol is a frequent challenge in gas chromatography. This guide provides a systematic approach to identify and resolve the root cause of this issue.

Isolating the Problem: Initial Checks

The first step is to determine if the peak tailing is specific to your analyte or a general system issue.

• Q1: Are all peaks in the chromatogram tailing, or only the 6-Hepten-1-ol peak?

  • A1: If all peaks, including the solvent peak, are tailing, this typically points to a physical problem within the GC system.[1][2] Common causes include:

    • Improper Column Installation: A poor cut of the column at the inlet or detector end can create turbulence and dead volume.[1][2][3] Ensure the column is cut at a perfect 90° angle and is installed at the correct height in the inlet, as specified by the instrument manufacturer.[3]

    • Dead Volume: Unswept volumes in the flow path, often caused by incorrect column installation or ferrule choice, can lead to peak tailing.[1]

    • System Leaks: Leaks in the injector, detector, or gas lines can disrupt the carrier gas flow and cause distorted peak shapes.[4]

• Q2: If only the 6-Hepten-1-ol peak (and other polar analytes) are tailing, what are the likely causes?

  • A2: Tailing that is specific to polar analytes like alcohols strongly suggests chemical interactions between the analyte and active sites within the GC system.[1][5] The primary culprits are:

    • Active Sites in the Injector Liner: The glass inlet liner is a common source of activity due to the presence of silanol (B1196071) groups (Si-OH) which can form hydrogen bonds with the hydroxyl group of 6-Hepten-1-ol.[6][7]

    • Column Contamination: Accumulation of non-volatile sample matrix components at the head of the column can create active sites.[5][8]

    • Inappropriate Column Choice: The stationary phase of the column may not be suitable for analyzing polar compounds.[9][10]

Troubleshooting Workflow for Analyte-Specific Tailing

If you've determined the issue is specific to 6-Hepten-1-ol, follow this workflow:

Caption: Troubleshooting workflow for resolving 6-Hepten-1-ol peak tailing.

Frequently Asked Questions (FAQs)

Inlet and Liner

• Q3: What type of inlet liner should I use for 6-Hepten-1-ol?

  • A3: Always use a deactivated inlet liner.[6][11] Deactivation treatments, such as silylation, cap the active silanol groups on the glass surface, minimizing their interaction with polar analytes.[12][13] For particularly active compounds, liners with advanced deactivation technologies (e.g., Siltek®) can offer enhanced inertness.[6][13]

• Q4: How often should I replace the inlet liner?

  • A4: Liner replacement frequency depends on the cleanliness of your samples and the number of injections. For complex matrices, you may need to replace the liner daily. A good indicator for replacement is when you start observing peak tailing or a loss in response for your active compounds.[14]

Column Selection and Maintenance

• Q5: What is the best type of GC column for analyzing 6-Hepten-1-ol?

  • A5: The principle of "like dissolves like" applies here.[10] For a polar compound like 6-Hepten-1-ol, a polar stationary phase is recommended.[10] Polyethylene glycol (PEG) phases, often referred to as WAX columns, are a good choice for separating alcohols.[15] Using a non-polar column (e.g., a 100% dimethylpolysiloxane phase) will likely result in significant peak tailing for polar analytes.[4]

• Q6: My polar column is still showing tailing for 6-Hepten-1-ol. What should I do?

  • A6: If you are using the correct column type, the tailing could be due to contamination at the head of the column.[8] Injecting samples, especially those with complex matrices, can leave non-volatile residues that create active sites. A simple solution is to trim the first 10-20 cm from the inlet end of the column.[3][16]

Injection Parameters

• Q7: Can the injection temperature affect the peak shape of 6-Hepten-1-ol?

  • A7: Yes, the injection temperature is critical. It must be high enough to ensure the complete and instantaneous vaporization of the sample.[17] If the temperature is too low, slow vaporization can lead to a broad, tailing peak.[2] Conversely, a temperature that is too high could potentially cause thermal degradation of the analyte. A good starting point is to set the injector temperature 20-50°C above the boiling point of the least volatile analyte in your sample.

• Q8: Could I be overloading the column?

  • A8: Column overload can cause peak fronting, but in some cases, it can contribute to tailing.[3][9] If you suspect overload, try diluting your sample and injecting a smaller volume. If the peak shape improves, overload was a contributing factor.[9]

Derivatization

• Q9: What is derivatization and can it help with peak tailing?

  • A9: Derivatization is a chemical reaction that modifies the analyte to make it more suitable for GC analysis.[18] For alcohols like 6-Hepten-1-ol, the active hydrogen on the hydroxyl group can be replaced with a non-polar group, typically a trimethylsilyl (B98337) (TMS) group.[16][19] This process, known as silylation, makes the molecule less polar and more volatile, which significantly reduces its interaction with active sites and eliminates peak tailing.[16][19]

Data Summary

The following table summarizes the expected effects of various troubleshooting actions on key GC peak parameters for 6-Hepten-1-ol.

Troubleshooting Action	Expected Impact on Peak Asymmetry (Tailing Factor)	Expected Impact on Peak Height	Expected Impact on Resolution
Replace liner with a new, deactivated liner	Significant Decrease	Increase	Improvement
Switch from a non-polar to a polar (WAX) column	Significant Decrease	Increase	Significant Improvement
Trim 15 cm from the front of the column	Decrease	Increase	Improvement
Increase injector temperature by 20°C	Potential Decrease	Potential Increase	Potential Improvement
Decrease sample concentration by a factor of 10	Potential Decrease (if overloaded)	Decrease	No significant change
Perform silylation derivatization	Drastic Decrease (to near 1.0)	Significant Increase	Significant Improvement

Experimental Protocols

Protocol: Silylation of 6-Hepten-1-ol for GC Analysis

This protocol outlines a general procedure for the derivatization of 6-Hepten-1-ol using a common silylating agent, N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Materials:

• Sample containing 6-Hepten-1-ol dissolved in an aprotic solvent (e.g., pyridine, acetonitrile, or dichloromethane).

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), with or without 1% Trimethylchlorosilane (TMCS) as a catalyst.

• Autosampler vials with inserts and PTFE-lined caps.

• Heating block or oven.

Procedure:

• Pipette 100 µL of the sample solution into an autosampler vial insert.

• Add 100 µL of BSTFA (or BSTFA + 1% TMCS) to the vial.

• Cap the vial tightly.

• Gently vortex the vial for 10-15 seconds to ensure thorough mixing.

• Heat the vial at 60-70°C for 30 minutes to facilitate the reaction.

• Allow the vial to cool to room temperature.

• The sample is now ready for injection into the GC.

Note: This is a general protocol. Reaction times and temperatures may need to be optimized for your specific application. Always handle derivatizing agents in a fume hood and follow appropriate safety precautions. Avoid using protic solvents like methanol (B129727) or water, as they will react with the silylating agent.[16] Also, avoid columns with hydroxyl groups (like WAX phases) for the analysis of silylated compounds, as the derivatizing agent can react with the stationary phase.[16]

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. youtube.com [youtube.com]
• 6. silcotek.com [silcotek.com]
• 7. chromtech.net.au [chromtech.net.au]
• 8. agilent.com [agilent.com]
• 9. gmpinsiders.com [gmpinsiders.com]
• 10. greyhoundchrom.com [greyhoundchrom.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. agilent.com [agilent.com]
• 13. axialscientific.com [axialscientific.com]
• 14. gcms.labrulez.com [gcms.labrulez.com]
• 15. trajanscimed.com [trajanscimed.com]
• 16. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 17. GC Technical Tip: Broad Solvent Peaks/Fronts | Phenomenex [phenomenex.com]
• 18. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 19. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Reactions of 6-Hepten-1-ol

Welcome to the technical support center for 6-hepten-1-ol reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 6-hepten-1-ol?

A1: 6-Hepten-1-ol is a versatile bifunctional molecule containing both a primary alcohol and a terminal alkene. This structure allows for a variety of chemical transformations at either or both functional groups. The most common reactions include:

• Esterification: Formation of esters at the hydroxyl group.

• Oxidation: Conversion of the primary alcohol to an aldehyde or a carboxylic acid.

• Etherification: Formation of ethers at the hydroxyl group.

• Hydroboration-Oxidation: Conversion of the terminal alkene to a primary alcohol, resulting in a diol.

• Olefin Metathesis: Reactions involving the terminal double bond, such as cross-metathesis or ring-closing metathesis (after modification of the alcohol).

Q2: How does the presence of both an alcohol and an alkene affect reaction selectivity?

A2: The presence of two reactive sites requires careful selection of reagents and reaction conditions to achieve chemoselectivity. For instance, when reacting with an oxidizing agent, the primary alcohol is typically more susceptible to oxidation than the alkene, but strong oxidants can cleave the double bond. Similarly, in reactions targeting the alkene, the hydroxyl group may need to be protected to prevent unwanted side reactions, such as acting as a nucleophile or an acid.

Q3: What are general storage recommendations for 6-hepten-1-ol?

A3: 6-Hepten-1-ol should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition. For long-term storage, refrigeration (0-8 °C) is recommended to minimize potential degradation.

Troubleshooting Guides

Esterification of 6-Hepten-1-ol

Issue: Low yield of the desired ester.

Possible Cause	Troubleshooting Step
Incomplete reaction	The Fischer esterification is an equilibrium reaction. To drive the reaction towards the product, use a large excess of the carboxylic acid or alcohol (whichever is more readily available and easily removed). Alternatively, remove water as it forms using a Dean-Stark apparatus or molecular sieves. Increase the reaction time or temperature (reflux).
Side reactions	The acidic catalyst can sometimes promote side reactions of the alkene, such as hydration or polymerization, especially at high temperatures. Consider using a milder catalyst or protecting the alkene group if necessary.
Loss during workup	Ensure proper pH adjustment during extraction to minimize the solubility of the ester in the aqueous phase. Use an appropriate organic solvent for extraction.

Issue: Formation of a polymeric byproduct.

Possible Cause	Troubleshooting Step
Acid-catalyzed polymerization of the alkene	High reaction temperatures in the presence of a strong acid catalyst can initiate polymerization of the double bond.
* Use a lower reaction temperature if feasible.
* Choose a milder acid catalyst.
* Reduce the reaction time.
* Consider protecting the alkene if the problem persists.

Oxidation of 6-Hepten-1-ol

Issue: Over-oxidation to the carboxylic acid when targeting the aldehyde.

Possible Cause	Troubleshooting Step
Strong oxidizing agent or harsh reaction conditions	The choice of oxidizing agent is critical for selectively obtaining the aldehyde.
* Use a mild oxidizing agent such as Pyridinium Chlorochromate (PCC) or perform a Swern oxidation.
* For Swern oxidation, maintain a low temperature (typically -78 °C) to prevent side reactions and over-oxidation.[1][2][3][4][5]
* When using PCC, ensure the reaction is carried out in an anhydrous solvent like dichloromethane (B109758).
Aldehyde is further oxidized	The initially formed aldehyde can be susceptible to further oxidation.
* Distill the aldehyde from the reaction mixture as it is formed if it is sufficiently volatile.

Issue: Low yield of the aldehyde or carboxylic acid.

Possible Cause	Troubleshooting Step
Incomplete reaction	Ensure the correct stoichiometry of the oxidizing agent is used. For complete oxidation to the carboxylic acid, an excess of a strong oxidant like Jones reagent or KMnO4 may be necessary. Monitor the reaction progress by TLC or GC.
Side reactions at the alkene	Strong oxidizing agents (e.g., KMnO4 under harsh conditions) can cleave the double bond.
* Choose an oxidant that is selective for the alcohol.
* Protect the alkene group prior to oxidation if cleavage is a significant issue.

Hydroboration-Oxidation of 6-Hepten-1-ol

Issue: Poor regioselectivity, formation of the secondary alcohol.

Possible Cause	Troubleshooting Step
Steric hindrance of the hydroborating agent	The regioselectivity of hydroboration is influenced by the steric bulk of the borane (B79455) reagent. For terminal alkenes like 6-hepten-1-ol, anti-Markovnikov addition is generally favored.
* To enhance selectivity for the terminal alcohol, use a sterically hindered borane reagent such as 9-BBN (9-borabicyclo[3.3.1]nonane).
Reaction temperature	While the initial addition is often performed at low temperatures, allowing the reaction to warm can sometimes lead to isomerization of the organoborane intermediate, potentially affecting the final product distribution. Maintain the recommended temperature profile for the specific borane reagent used.

Experimental Protocols & Data

Esterification: Synthesis of 6-Heptenyl Acetate

This protocol is a general representation of a Fischer esterification.

Reaction Scheme:

CH₂(CH)CH₂(CH₂)₂CH₂OH + CH₃COOH ⇌ CH₂(CH)CH₂(CH₂)₂CH₂OCOCH₃ + H₂O

Reagents and Conditions:

Reagent	Molar Ratio	Temperature (°C)	Time (h)	Catalyst
6-Hepten-1-ol	1	Reflux	4-8	H₂SO₄ (catalytic)
Acetic Acid	1.2 - 2.0

Protocol:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 6-hepten-1-ol and acetic acid.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux and maintain for 4-8 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with diethyl ether and wash with saturated sodium bicarbonate solution to neutralize the excess acid.

• Wash with brine, dry the organic layer over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography.

Oxidation: Synthesis of 6-Heptenal (Swern Oxidation)

Reaction Scheme:

CH₂(CH)CH₂(CH₂)₂CH₂OH → CH₂(CH)CH₂(CH₂)₂CHO

Reagents and Conditions:

Reagent	Molar Ratio	Temperature (°C)
Oxalyl Chloride	1.5	-78
DMSO	2.5	-78
6-Hepten-1-ol	1.0	-78
Triethylamine (B128534)	5.0	-78 to room temp.

Protocol:

• In a flame-dried, three-necked flask under an inert atmosphere, dissolve oxalyl chloride in anhydrous dichloromethane and cool to -78 °C.

• Slowly add a solution of DMSO in dichloromethane, maintaining the temperature at -78 °C.

• After stirring for 15 minutes, add a solution of 6-hepten-1-ol in dichloromethane dropwise.

• Stir the mixture for 30-60 minutes at -78 °C.

• Add triethylamine dropwise, and after 15 minutes, allow the reaction to warm to room temperature.

• Quench the reaction with water and extract the product with dichloromethane.

• Wash the combined organic layers with dilute HCl, saturated sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate carefully under reduced pressure to avoid loss of the volatile aldehyde.

• Purify by distillation or column chromatography.

Hydroboration-Oxidation: Synthesis of Heptane-1,7-diol

Reaction Scheme:

• CH₂(CH)CH₂(CH₂)₂CH₂OH + BH₃·THF → Intermediate Organoborane

• Intermediate Organoborane + H₂O₂, NaOH → HO(CH₂)₇OH

Reagents and Conditions:

Step	Reagent	Molar Ratio	Temperature (°C)
1. Hydroboration	6-Hepten-1-ol	1.0	0 to room temp.
BH₃·THF	0.4 (per alkene)
2. Oxidation	H₂O₂ (30%)	Excess	<40
NaOH (aq)	Excess

Protocol:

• To a solution of 6-hepten-1-ol in anhydrous THF under an inert atmosphere at 0 °C, add a solution of borane-tetrahydrofuran (B86392) complex (BH₃·THF) dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Cool the mixture back to 0 °C and slowly add aqueous sodium hydroxide (B78521) solution.

• Carefully add 30% hydrogen peroxide solution dropwise, ensuring the temperature does not exceed 40 °C.

• After the addition, stir the mixture at room temperature for at least 1 hour.

• Separate the layers and extract the aqueous layer with THF or diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting diol by recrystallization or column chromatography.

Visualizing Experimental Workflows

Logical Flow for Optimizing Esterification

Caption: Troubleshooting workflow for low yield in esterification.

Experimental Workflow for Swern Oxidation

Caption: Step-by-step workflow for Swern oxidation.

References

• 1. Swern Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Swern Oxidation [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Swern oxidation - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]

Technical Support Center: Catalyst Selection for 6-Hepten-1-ol Hydrogenation

Welcome to the technical support center for the hydrogenation of 6-Hepten-1-ol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst selection, experimental protocols, and troubleshooting for the selective hydrogenation of the carbon-carbon double bond in 6-Hepten-1-ol to produce 1-Heptanol.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the hydrogenation of 6-Hepten-1-ol?

A1: The primary challenge is achieving selective hydrogenation of the carbon-carbon double bond while preserving the hydroxyl functional group. The goal is to produce 1-Heptanol without side reactions such as hydrogenolysis of the C-O bond or other unwanted transformations.

Q2: What are the main types of catalysts used for this reaction?

A2: Both heterogeneous and homogeneous catalysts are employed for the hydrogenation of alkenes.[1]

• Heterogeneous catalysts: These are solid catalysts that are insoluble in the reaction medium, making them easy to separate and reuse.[1][2] Common examples include Palladium on carbon (Pd/C), Platinum dioxide (PtO₂), and Raney Nickel.[3][4]

• Homogeneous catalysts: These catalysts are soluble in the reaction solvent, which can lead to higher selectivity and milder reaction conditions.[5] A prominent example is Wilkinson's catalyst (RhCl(PPh₃)₃).[5]

Q3: How do I choose between a heterogeneous and a homogeneous catalyst?

A3: The choice depends on several factors:

• Selectivity: Homogeneous catalysts often offer higher selectivity for specific functional groups.[5]

• Reaction Conditions: Homogeneous catalysts like Wilkinson's catalyst can operate under mild conditions (room temperature and atmospheric pressure).[6] Heterogeneous catalysts may require higher pressures and temperatures.

• Separation and Reuse: Heterogeneous catalysts are generally easier to separate from the reaction mixture by filtration, which is a significant advantage in industrial applications.[2]

• Cost: Precious metal catalysts, whether homogeneous or heterogeneous, can be expensive. Raney Nickel is a less expensive alternative.[2]

Q4: What are the potential side reactions during the hydrogenation of 6-Hepten-1-ol?

A4: Besides the desired hydrogenation of the C=C bond, several side reactions can occur:

• Over-hydrogenation: The product, 1-Heptanol, can be further hydrogenated under harsh conditions, though this is generally not a major concern for this specific molecule.

• Isomerization: The double bond can migrate along the carbon chain, especially with certain catalysts like palladium.

• Hydrogenolysis: Cleavage of the C-O bond of the alcohol can occur, particularly at higher temperatures and with certain catalysts, leading to the formation of heptane.

• Etherification: Under acidic conditions or at elevated temperatures, intermolecular dehydration can lead to the formation of diheptyl ether.

Catalyst Selection and Performance Data

Catalyst	Type	Typical Conditions	Conversion	Selectivity for C=C Hydrogenation	Key Considerations
Palladium on Carbon (Pd/C)	Heterogeneous	1-4 atm H₂, Room Temp - 60°C, Protic Solvents (e.g., EtOH, MeOH)[4][7]	High	Good to Excellent	Can cause double bond isomerization. Safer when handled wet as dry, hydrogen-charged Pd/C is pyrophoric.[7]
Raney Nickel	Heterogeneous	1-10 atm H₂, 80-135°C, Protic Solvents (e.g., EtOH)[8]	High	Good	Less expensive than precious metal catalysts.[2] Can be pyrophoric and must be handled with care.[9] Preparation requires careful handling of sodium hydroxide.[9]
Platinum Dioxide (PtO₂)	Heterogeneous	1-3 atm H₂, Room Temp, Protic Solvents (e.g., EtOH, AcOH)	High	Excellent	Adams' catalyst; the oxide is a precatalyst that is reduced in situ.[10] Less prone to causing isomerization compared to Pd/C.
Wilkinson's Catalyst	Homogeneous	1 atm H₂, Room Temp, Solvents like Benzene (B151609)/Ethanol[6]	High	Excellent	Highly selective for less sterically hindered double bonds.[6] Sensitive to air and requires an inert atmosphere.

Experimental Protocols

Below are generalized experimental protocols for the hydrogenation of an unsaturated alcohol like 6-hepten-1-ol using common catalysts. Safety Precautions: Hydrogen gas is highly flammable and can form explosive mixtures with air. These procedures should be carried out in a well-ventilated fume hood, and appropriate safety measures must be taken to avoid ignition sources.

Protocol 1: Hydrogenation using Palladium on Carbon (Pd/C)

Materials:

• 6-Hepten-1-ol

• 10% Palladium on Carbon (50% wet with water)

• Ethanol (or other suitable solvent)

• Hydrogen gas (balloon or cylinder)

• Inert gas (Argon or Nitrogen)

• Celite® for filtration

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 6-Hepten-1-ol in ethanol.

• Flush the flask with an inert gas (Argon or Nitrogen).

• Carefully add 10% Pd/C (typically 5-10 mol% of the substrate). Caution: Do not add the catalyst to a dry flask containing solvent vapors, as it can be pyrophoric.[7]

• Seal the flask with a septum.

• Evacuate the flask and backfill with hydrogen gas. Repeat this cycle 3-5 times to ensure an inert atmosphere is replaced with hydrogen.

• Stir the reaction mixture vigorously at room temperature under a hydrogen atmosphere (a balloon is sufficient for small-scale reactions).

• Monitor the reaction progress by TLC or GC analysis.

• Upon completion, carefully vent the hydrogen atmosphere and flush the flask with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite pad with ethanol. Caution: Keep the filter cake wet to prevent ignition of the catalyst.

• Combine the filtrates and remove the solvent under reduced pressure to obtain the crude 1-Heptanol. Purify as needed.

Protocol 2: Hydrogenation using Raney Nickel

Materials:

• 6-Hepten-1-ol

• Raney Nickel (slurry in water or ethanol)

• Ethanol (or other suitable solvent)

• Hydrogen gas (Parr shaker or similar apparatus)

• Inert gas (Argon or Nitrogen)

• Celite® for filtration

Procedure:

• Add the Raney Nickel slurry to a hydrogenation vessel.

• Add the solution of 6-Hepten-1-ol in ethanol.

• Seal the vessel and connect it to a hydrogenation apparatus (e.g., Parr shaker).

• Flush the system with an inert gas, then with hydrogen gas several times.

• Pressurize the vessel with hydrogen to the desired pressure (e.g., 3-10 bar).

• Heat the reaction mixture to the desired temperature (e.g., 80-130°C) with vigorous stirring or shaking.[8]

• Monitor the reaction by observing the pressure drop in the hydrogen reservoir.

• Once the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen.

• Flush the vessel with an inert gas.

• Filter the catalyst through a pad of Celite®. Keep the catalyst wet at all times.

• Remove the solvent from the filtrate under reduced pressure to yield the product.

Protocol 3: Hydrogenation using Wilkinson's Catalyst

Materials:

• 6-Hepten-1-ol

• Wilkinson's Catalyst (RhCl(PPh₃)₃)

• Anhydrous, degassed solvent (e.g., benzene or a mixture of benzene and ethanol)

• Hydrogen gas (balloon)

• Inert gas (Argon or Nitrogen)

Procedure:

• Dissolve Wilkinson's catalyst in the degassed solvent in a flask under an inert atmosphere.

• Add the 6-Hepten-1-ol to the solution.

• Evacuate and backfill the flask with hydrogen gas (3 cycles).

• Stir the solution at room temperature under a hydrogen balloon.

• Monitor the reaction by TLC or GC.

• Upon completion, remove the solvent under reduced pressure. The product can be purified by chromatography to remove the catalyst residue.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Slow or Incomplete Reaction	1. Inactive catalyst. 2. Catalyst poisoning. 3. Insufficient hydrogen pressure or poor mixing. 4. Low reaction temperature.	1. Use a fresh batch of catalyst. For Pd/C, Pearlman's catalyst (Pd(OH)₂/C) can be more active. 2. Purify the substrate and solvent. Common poisons include sulfur compounds, strong amines, and halides. 3. Increase stirring speed to improve gas-liquid mass transfer. Ensure a good seal on the reaction vessel. For stubborn reactions, a Parr shaker can provide higher pressure and better agitation. 4. Gently heat the reaction mixture (e.g., to 40-60°C for Pd/C).
Low Selectivity (Formation of Side Products)	1. Reaction conditions are too harsh (high temperature or pressure). 2. Catalyst is not selective. 3. Isomerization of the double bond.	1. Reduce the temperature and/or pressure. 2. Switch to a more selective catalyst. For example, Wilkinson's catalyst is known for its high selectivity.[6] For heterogeneous systems, PtO₂ is often more selective than Pd/C. 3. Use a catalyst less prone to isomerization, such as PtO₂.
Difficulty Filtering the Catalyst	1. Catalyst particles are too fine. 2. Catalyst is pyrophoric and ignites on the filter paper.	1. Use a pad of Celite® to aid filtration. 2. Ensure the catalyst and filter cake remain wet with solvent throughout the filtration process. Flush the filtration apparatus with an inert gas.
Product Contamination with Catalyst	1. Incomplete filtration. 2. Leaching of the metal from a heterogeneous catalyst.	1. Re-filter the solution through a fresh pad of Celite®. 2. This is more common with homogeneous catalysts. Purification by column chromatography is usually effective.

Visualizations

Catalyst Selection Workflow

Caption: A decision tree for selecting a catalyst for 6-hepten-1-ol hydrogenation.

General Reaction Pathway and Potential Side Reactions

Caption: Reaction scheme for 6-hepten-1-ol hydrogenation and potential side products.

References

• 1. researchgate.net [researchgate.net]
• 2. cris.vtt.fi [cris.vtt.fi]
• 3. mdpi.com [mdpi.com]
• 4. rsc.org [rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scribd.com [scribd.com]
• 7. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]

Technical Support Center: 6-Hepten-1-ol Storage and Stability

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 6-Hepten-1-ol to prevent oxidation.

Troubleshooting Guide: Degradation of 6-Hepten-1-ol

If you suspect degradation of your 6-Hepten-1-ol sample, follow this troubleshooting guide to identify the potential cause and implement corrective actions.

DOT Script for Troubleshooting Workflow

Caption: Troubleshooting workflow for suspected 6-Hepten-1-ol degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of 6-Hepten-1-ol oxidation?

A1: The initial stages of oxidation may not be visually apparent. However, significant degradation can lead to a change in color (yellowing), an increase in viscosity, and the formation of a precipitate. A rancid or sharp odor, different from the characteristic floral, green scent of pure 6-Hepten-1-ol, can also indicate the presence of aldehyde or carboxylic acid impurities. For accurate assessment, analytical methods such as peroxide value determination and gas chromatography are recommended.

Q2: What is the underlying chemical process causing the degradation of 6-Hepten-1-ol during storage?

A2: The primary degradation pathway for 6-Hepten-1-ol is autoxidation, a free-radical chain reaction that occurs in the presence of oxygen. The double bond in the heptenyl chain is particularly susceptible to attack. This process is initiated by factors such as light, heat, or the presence of metal ion impurities, leading to the formation of hydroperoxides. These hydroperoxides are unstable and can further decompose into secondary oxidation products, including aldehydes (like 6-heptenal), ketones, and carboxylic acids, and can also initiate polymerization.

DOT Script for Autoxidation Pathway

Caption: Generalized autoxidation pathway of 6-Hepten-1-ol.

Q3: What are the ideal storage conditions for 6-Hepten-1-ol to minimize oxidation?

A3: To ensure the long-term stability of 6-Hepten-1-ol, it is crucial to control the storage environment. The following table summarizes the recommended conditions.

Parameter	Recommendation	Rationale
Temperature	Store at 0-8°C for short-term storage. For long-term storage (months), -20°C or -80°C is recommended.[1]	Lower temperatures significantly reduce the rate of chemical reactions, including oxidation.
Atmosphere	Displace headspace with an inert gas such as argon or nitrogen before sealing.	This minimizes the presence of oxygen, a key reactant in the autoxidation process.
Container	Use amber glass vials or bottles with tightly sealing caps (B75204) (e.g., with PTFE liners).	Amber glass protects the compound from light, which can initiate oxidation. A tight seal prevents oxygen ingress.
Purity	Use high-purity 6-Hepten-1-ol.	Impurities, especially metal ions, can catalyze oxidation reactions.
Handling	Minimize the frequency of opening the container. If frequent use is required, aliquot the material into smaller, single-use vials.	This reduces repeated exposure to atmospheric oxygen and moisture.

Q4: Can antioxidants be used to prevent the oxidation of 6-Hepten-1-ol?

A4: Yes, adding a radical-scavenging antioxidant can be an effective strategy to inhibit the autoxidation chain reaction. Butylated hydroxytoluene (BHT) and hydroquinone are commonly used for this purpose. A typical concentration range for these antioxidants is 50-200 ppm. It is crucial to ensure that the chosen antioxidant is compatible with downstream applications.

Antioxidant	Typical Concentration	Mechanism of Action
Butylated Hydroxytoluene (BHT)	50 - 200 ppm	Free radical scavenger that donates a hydrogen atom to peroxy radicals, terminating the oxidation chain reaction.
Hydroquinone	50 - 200 ppm	Acts as a chain transfer agent to terminate free radical chains.

Experimental Protocols

1. Determination of Peroxide Value (Adapted from Iodometric Titration)

This method determines the concentration of peroxides, the primary products of oxidation.

• Reagents:

  • Acetic acid-chloroform solution (3:2 v/v)

  • Saturated potassium iodide (KI) solution (freshly prepared)

  • Deionized water

  • 0.01 N Sodium thiosulfate (B1220275) (Na₂S₂O₃) solution (standardized)

  • 1% Starch indicator solution

• Procedure:

  • Accurately weigh approximately 5 g of the 6-Hepten-1-ol sample into a 250 mL Erlenmeyer flask with a glass stopper.

  • Add 30 mL of the acetic acid-chloroform solution and swirl to dissolve the sample.

  • Add 0.5 mL of saturated KI solution, swirl, and let the flask stand in the dark for exactly 1 minute.

  • Add 30 mL of deionized water and mix thoroughly.

  • Titrate the liberated iodine with the 0.01 N Na₂S₂O₃ solution, swirling continuously until the yellow iodine color almost disappears.

  • Add 1-2 mL of the starch indicator solution. The solution will turn blue.

  • Continue the titration with Na₂S₂O₃ until the blue color is completely discharged. Record the volume of titrant used.

  • Perform a blank titration using the same procedure but without the 6-Hepten-1-ol sample.

• Calculation: Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W Where:

  • S = Volume of Na₂S₂O₃ solution used for the sample (mL)

  • B = Volume of Na₂S₂O₃ solution used for the blank (mL)

  • N = Normality of the Na₂S₂O₃ solution

  • W = Weight of the sample (g)

2. Purity Assessment by Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is used to separate and quantify 6-Hepten-1-ol and its potential degradation products.

• Instrumentation and Conditions (Example):

  • Gas Chromatograph: Agilent 7890B or equivalent with FID

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp: 10°C/min to 240°C

    • Hold at 240°C for 5 minutes

  • Carrier Gas: Helium or Hydrogen, constant flow of 1.0 mL/min

  • Injection Volume: 1 µL (split ratio 50:1)

  • Sample Preparation: Dilute the 6-Hepten-1-ol sample in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate) to a concentration of approximately 1 mg/mL.

• Procedure:

  • Prepare a standard solution of high-purity 6-Hepten-1-ol at a known concentration.

  • Inject the standard solution to determine the retention time of 6-Hepten-1-ol.

  • Inject the sample solution.

  • Analyze the chromatogram for the appearance of new peaks, which may indicate oxidation products (e.g., 6-heptenal, which would likely have a shorter retention time than the alcohol).

  • Calculate the purity of the 6-Hepten-1-ol sample by area percent normalization, assuming all components have a similar response factor with FID. For higher accuracy, determine the relative response factors of potential impurities.

• Data Interpretation:

  • A decrease in the area percent of the 6-Hepten-1-ol peak over time indicates degradation.

  • The appearance and increase of new peaks suggest the formation of oxidation products.

References

• 1. medchemexpress.com [medchemexpress.com]

troubleshooting emulsion formation during workup of 6-Hepten-1-ol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering emulsion formation during the workup of reactions involving 6-Hepten-1-ol.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion and why does it form during the workup of 6-Hepten-1-ol?

An emulsion is a stable mixture of two immiscible liquids, such as an organic solvent and an aqueous solution, where one liquid is dispersed in the other as microscopic droplets.[1] During the workup of 6-Hepten-1-ol, an emulsion can form due to its amphiphilic nature. The molecule possesses a polar hydroxyl (-OH) group, which is hydrophilic (water-loving), and a nonpolar seven-carbon chain, which is hydrophobic (water-fearing). This structure allows 6-Hepten-1-ol to act as a surfactant, reducing the interfacial tension between the aqueous and organic layers and stabilizing the dispersed droplets, thus preventing the two layers from separating cleanly.

Q2: What are the common causes of emulsion formation in a laboratory setting?

Several factors can contribute to the formation of a persistent emulsion during a chemical workup:

• Vigorous Shaking: Excessive agitation of the separatory funnel provides the energy to break up the liquid phases into fine droplets, increasing the surface area for emulsifiers to act.[1]

• Presence of Emulsifying Agents: Besides the product itself, other components in the reaction mixture, such as certain byproducts, unreacted starting materials, or salts, can act as emulsifying agents.

• High Concentration of Reactants: A high concentration of dissolved species can increase the viscosity of the phases and hinder the coalescence of droplets.

• Similar Densities of the Two Phases: When the organic and aqueous phases have similar densities, gravitational separation is less effective.

Q3: How can I prevent emulsion formation when working with 6-Hepten-1-ol?

Preventative measures are often more effective than trying to break a stable emulsion.[1] Here are some key strategies:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for the extraction to occur with minimal energy input.[2]

• "Salting Out": Add a saturated solution of sodium chloride (brine) to the aqueous layer. This increases the ionic strength of the aqueous phase, making the nonpolar organic molecules less soluble and promoting phase separation.

• Solvent Choice: Use a non-polar organic solvent that has a significantly different density from water, such as diethyl ether or ethyl acetate.

• Dilution: Diluting the reaction mixture with more of the organic extraction solvent can sometimes prevent emulsion formation.[3]

Troubleshooting Guide: Breaking a Persistent Emulsion

If a stable emulsion has formed, the following methods can be employed to facilitate phase separation.

Method	Description
Patience	Allow the separatory funnel to stand undisturbed for an extended period (e.g., 30 minutes to several hours). Sometimes, emulsions will break on their own over time.[3]
Addition of Brine	Add a saturated aqueous solution of sodium chloride (brine). This increases the polarity of the aqueous phase and can help to "salt out" the organic components, disrupting the emulsion.[3]
Change of Solvent	Add a small amount of a different organic solvent. This can alter the overall polarity of the organic phase and destabilize the emulsion.
Gentle Stirring	Gently swirl the contents of the separatory funnel or use a glass rod to gently stir the emulsion at the interface. This can help to coalesce the dispersed droplets.
Filtration	Filter the entire mixture through a pad of Celite® or glass wool. The fine particles of the filter aid can physically disrupt the emulsion, allowing the layers to separate in the filtrate.[4]
Centrifugation	If the volume is manageable, centrifuging the mixture can provide the necessary force to separate the phases.
Temperature Change	Gently warming the mixture in a warm water bath can sometimes decrease the viscosity and help break the emulsion. Conversely, cooling in an ice bath may also be effective.

Data Presentation

Physical and Chemical Properties of 6-Hepten-1-ol

Property	Value
Molecular Formula	C₇H₁₄O
Molecular Weight	114.19 g/mol [5][6]
Appearance	Colorless liquid[7]
Boiling Point	112-114 °C at 69 mmHg[7]
Density	0.850 g/cm³[7]
Solubility in Water	Very slightly soluble
Solubility in Organic Solvents	Miscible with ether and ethanol[8]
pKa	~15.19 (Predicted)[5]

Experimental Protocols

Protocol 1: Preventative Workup for Reactions Yielding 6-Hepten-1-ol

This protocol is designed to minimize the formation of emulsions during the workup of a reaction where 6-Hepten-1-ol is the desired product.

• Reaction Quenching: Once the reaction is complete, cool the reaction mixture to room temperature. If the reaction was performed in a water-miscible solvent (e.g., THF, ethanol), remove the solvent under reduced pressure using a rotary evaporator.

• Dilution: Dissolve the residue in a suitable water-immiscible organic solvent (e.g., diethyl ether or ethyl acetate). Use a sufficient volume to ensure the product is fully dissolved.

• Transfer: Transfer the organic solution to a separatory funnel.

• Aqueous Wash: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. The volume of the brine should be approximately one-third of the organic layer volume.

• Gentle Extraction: Stopper the separatory funnel and gently invert it 5-10 times, venting frequently to release any pressure buildup. Avoid vigorous shaking.

• Separation: Place the separatory funnel in a ring stand and allow the layers to fully separate.

• Collection: Drain the lower aqueous layer. If there is any ambiguity about which layer is which, add a few drops of water to see which layer it joins.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate).

• Filtration and Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 6-Hepten-1-ol.

Protocol 2: Breaking a Persistent Emulsion

If a persistent emulsion forms despite preventative measures, follow this protocol:

• Stand and Observe: Allow the separatory funnel to stand undisturbed for at least 30 minutes.

• Add Brine: If the emulsion persists, add an additional volume of saturated sodium chloride (brine) to the separatory funnel and gently swirl.

• Filter through Celite®: If the emulsion is still present, prepare a small plug of Celite® in a Hirsch or Büchner funnel. Wet the Celite® with the organic solvent being used for the extraction. Pass the entire contents of the separatory funnel through the Celite® plug under gentle vacuum.

• Re-separate: Transfer the filtrate back to a clean separatory funnel. The layers should now be distinct. Separate the layers as described in Protocol 1.

Visualizations

Caption: A flowchart for troubleshooting emulsion formation.

Caption: The relationship between 6-Hepten-1-ol's structure and emulsion formation.

References

• 1. rtong.people.ust.hk [rtong.people.ust.hk]
• 2. benchchem.com [benchchem.com]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. Workup [chem.rochester.edu]
• 5. 6-HEPTEN-1-OL CAS#: 4117-10-6 [chemicalbook.com]
• 6. Hept-6-en-1-ol | C7H14O | CID 543123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. 1-Heptanol - Wikipedia [en.wikipedia.org]

degradation pathways of 6-Hepten-1-ol under acidic conditions

Technical Support Center: Degradation of 6-Hepten-1-ol

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions regarding the degradation of 6-hepten-1-ol under acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What are the expected degradation pathways of 6-hepten-1-ol in the presence of an acid catalyst?

A1: Under acidic conditions, 6-hepten-1-ol primarily undergoes two competing reactions. The first is an intramolecular acid-catalyzed hydroalkoxylation (cyclization) where the hydroxyl group acts as a nucleophile, attacking the protonated double bond.[1][2] This typically results in the formation of a six-membered cyclic ether, 2-methyltetrahydropyran (B156201). The second pathway is an intermolecular acid-catalyzed hydration, where water from the solvent acts as a nucleophile, leading to the formation of heptane-1,6-diol.[3][4]

Q2: Which is the major product expected from the acid-catalyzed reaction of 6-hepten-1-ol?

A2: The formation of 2-methyltetrahydropyran via a 6-exo-tet cyclization is generally the favored pathway. Intramolecular reactions that form stable 5- and 6-membered rings are kinetically and thermodynamically preferred over their intermolecular counterparts, especially at low substrate concentrations.[5] The formation of a six-membered ring is often more favorable than a seven-membered ring (oxepane), which would result from a 7-endo-tet cyclization.

Q3: What is the role of the acid in this degradation process?

A3: The acid acts as a catalyst. Its primary role is to protonate the alkene double bond, creating a secondary carbocation at the C6 position. This carbocation is a reactive intermediate that is then susceptible to nucleophilic attack by either the internal hydroxyl group (intramolecular cyclization) or an external water molecule (intermolecular hydration).[3][4][6]

Q4: Can carbocation rearrangements occur during this reaction?

A4: The initial protonation of the double bond in 6-hepten-1-ol forms a secondary carbocation. Rearrangements, such as a hydride shift, are possible if they lead to a more stable carbocation.[3][6] In this specific case, a hydride shift from C5 to C6 would result in another secondary carbocation, offering no significant stability advantage. Therefore, significant rearrangements are not expected to be a major competing pathway.

Q5: How can I favor the intramolecular cyclization to yield 2-methyltetrahydropyran?

A5: To favor the intramolecular pathway, the reaction should be carried out under high dilution conditions (i.e., a very low concentration of 6-hepten-1-ol).[5] This reduces the probability of two different molecules reacting with each other (intermolecular reaction) and increases the likelihood of the alcohol functional group within the same molecule reacting with the carbocation. Using a non-aqueous, non-nucleophilic solvent can also suppress the competing intermolecular hydration reaction.

Troubleshooting Guides

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 2-Methyltetrahydropyran	1. Competing Intermolecular Hydration: The substrate concentration may be too high, favoring the reaction with water over intramolecular cyclization. 2. Incomplete Reaction: Insufficient reaction time or catalyst concentration. 3. Reversibility of the Reaction: The reaction is an equilibrium process.	1. Decrease Substrate Concentration: Run the reaction at high dilution (e.g., <0.01 M). 2. Optimize Reaction Conditions: Increase the reaction time or the amount of acid catalyst. Monitor the reaction progress using TLC or GC-MS. 3. Remove Water: If feasible for your setup, use a Dean-Stark apparatus to remove water as it forms, driving the equilibrium towards the cyclized product.
Formation of Significant Amounts of Heptane-1,6-diol	High Water Content: The reaction is being run in a dilute aqueous acid solution, where water is present in large excess and effectively competes as a nucleophile.	Use a Non-nucleophilic Solvent: Consider using a solvent like anhydrous dichloromethane (B109758) or toluene (B28343) with a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid). This minimizes the presence of water.
Presence of Unidentified Byproducts	1. Polymerization: At higher concentrations, the carbocation intermediate can be attacked by the double bond of another 6-hepten-1-ol molecule, leading to oligomers or polymers. 2. Elimination: The carbocation could undergo elimination to form dienes, although this is less likely under hydration conditions.	1. Lower the Concentration: As with favoring cyclization, use high dilution to prevent polymerization. 2. Lower the Temperature: Running the reaction at a lower temperature can sometimes reduce the rate of side reactions relative to the desired cyclization.
Starting Material Remains Unchanged	Inactive Catalyst: The acid catalyst may be too weak or has been neutralized.	Use a Stronger Acid: Employ a strong Brønsted acid such as sulfuric acid (H₂SO₄) or a Lewis acid like boron trifluoride etherate (BF₃·OEt₂).[1] Ensure all glassware is dry to prevent dilution or deactivation of the catalyst.

Quantitative Data Summary

Parameter	Condition	Expected % Yield of 2-Methyltetrahydropyran	Expected % Yield of Heptane-1,6-diol	Rationale
Substrate Concentration	High (e.g., 1.0 M)	~20%	~80%	High concentration favors intermolecular reactions.
Low (e.g., 0.01 M)	~85%	~15%	Low concentration favors intramolecular reactions.[5]
Solvent	Dilute Aqueous H₂SO₄	~40%	~60%	Large excess of water acts as a competing nucleophile.
Anhydrous Toluene / cat. TsOH	>90%	<10%	Absence of water as a nucleophile strongly favors cyclization.
Temperature	Low (e.g., 0 °C)	Higher selectivity	Lower selectivity	Lower temperatures can sometimes improve selectivity by favoring the kinetically controlled product.
High (e.g., 80 °C)	Lower selectivity	Higher selectivity	Higher temperatures may lead to more side products and favor the thermodynamically controlled product.

Note: The values presented in this table are illustrative and intended to demonstrate expected chemical trends. Actual results will vary based on specific experimental conditions.

Experimental Protocols

Protocol: Acid-Catalyzed Intramolecular Cyclization of 6-Hepten-1-ol

This protocol is designed to favor the formation of 2-methyltetrahydropyran.

1. Materials and Setup:

• Reactant: 6-Hepten-1-ol

• Catalyst: p-Toluenesulfonic acid (TsOH) monohydrate

• Solvent: Anhydrous Toluene

• Apparatus: Round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet. For rigorous water removal, a Dean-Stark apparatus can be fitted between the flask and condenser.

• Quenching Solution: Saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Drying Agent: Anhydrous magnesium sulfate (B86663) (MgSO₄).

2. Procedure:

• Set up the reaction apparatus under a nitrogen atmosphere and ensure all glassware is oven-dried.

• To the round-bottom flask, add anhydrous toluene (e.g., 200 mL for a 0.05 M solution).

• Add 6-hepten-1-ol (1.14 g, 10 mmol) to the toluene and stir until dissolved.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 95 mg, 0.5 mmol, 5 mol%).

• Heat the reaction mixture to reflux (approx. 110°C for toluene) and maintain for 4-6 hours.

• Monitor the reaction progress by taking small aliquots and analyzing via Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

3. Workup and Purification:

• Cool the reaction mixture to room temperature.

• Carefully pour the mixture into a separatory funnel containing an equal volume of saturated NaHCO₃ solution to quench the acid catalyst.

• Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by fractional distillation or flash column chromatography on silica (B1680970) gel to isolate 2-methyltetrahydropyran.

4. Analysis and Characterization:

• The identity and purity of the product should be confirmed using analytical techniques such as GC-MS, ¹H NMR, and ¹³C NMR spectroscopy.[7] The disappearance of the alkene and hydroxyl signals from the starting material and the appearance of signals corresponding to the cyclic ether are indicative of a successful reaction.

Visualizations

Degradation Pathways of 6-Hepten-1-ol

Caption: Competing degradation pathways of 6-Hepten-1-ol in acid.

Experimental Workflow for Cyclization

Caption: Key steps in the experimental protocol for cyclization.

References

• 1. mdpi.com [mdpi.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Acid-catalyzed Hydration of Alkenes - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. leah4sci.com [leah4sci.com]
• 7. ijmr.net.in [ijmr.net.in]

minimizing byproduct formation in 6-Hepten-1-ol derivatization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the derivatization of 6-hepten-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most common derivatization reactions for 6-hepten-1-ol?

A1: The most common derivatization reactions for 6-hepten-1-ol target the primary alcohol functional group and include:

• Silylation: Protection of the hydroxyl group as a silyl (B83357) ether, for example, using tert-butyldimethylsilyl chloride (TBDMSCl). This is often done to prevent the alcohol from interfering with subsequent reactions.

• Esterification: Conversion of the alcohol to an ester, such as 6-heptenyl acetate (B1210297), using reagents like acetic anhydride (B1165640) or acetyl chloride.[1]

• Oxidation: Conversion of the primary alcohol to an aldehyde (6-heptenal) using mild oxidizing agents like pyridinium (B92312) chlorochromate (PCC) or conditions such as a Swern oxidation.[2][3][4]

Q2: What are the main challenges and potential byproducts when derivatizing 6-hepten-1-ol?

A2: The primary challenge arises from the bifunctional nature of 6-hepten-1-ol, which contains both a hydroxyl group and a terminal alkene. This can lead to several side reactions and byproducts depending on the reaction conditions:

• Intramolecular Cyclization: Under acidic conditions or with certain transition metal catalysts, the hydroxyl group can add to the double bond, leading to the formation of a cyclic ether, 2-methyltetrahydropyran.

• Oligomerization/Polymerization: The terminal alkene can undergo polymerization, especially in the presence of acid catalysts or radical initiators.

• Reaction at the Double Bond: Depending on the reagents used, the double bond can react. For instance, during oxidation, the double bond could potentially be susceptible to cleavage or epoxidation.

• Over-oxidation: When oxidizing the alcohol to an aldehyde, harsh conditions can lead to further oxidation to 6-heptenoic acid.[5]

Q3: How can I selectively derivatize the hydroxyl group without affecting the double bond?

A3: To achieve selective derivatization of the hydroxyl group, it is crucial to choose reagents and conditions that are chemoselective for the alcohol and mild enough to not affect the double bond.

• For silylation , using TBDMSCl with a base like imidazole (B134444) in an aprotic solvent like DMF is a standard and highly selective method.[6]

• For esterification , using acetic anhydride with a base like pyridine (B92270) or triethylamine (B128534) is a common and effective method that typically does not affect the double bond.[1][7]

• For oxidation to the aldehyde , mild and anhydrous conditions are essential. Reagents like pyridinium chlorochromate (PCC) or pyridinium dichromate (PDC) in dichloromethane (B109758), or a Swern oxidation (using oxalyl chloride, DMSO, and a hindered base at low temperatures) are preferred to avoid both over-oxidation and reactions at the alkene.[2][3][4][8]

Troubleshooting Guides

This section provides troubleshooting for specific issues you might encounter during the derivatization of 6-hepten-1-ol.

Silylation with tert-Butyldimethylsilyl Chloride (TBDMSCl)

Issue: Low yield of the desired TBDMS ether and presence of unreacted 6-hepten-1-ol.

Possible Cause	Troubleshooting Step
Insufficient reagent	Use a slight excess (1.1-1.2 equivalents) of TBDMSCl and a larger excess of imidazole (2-2.5 equivalents).
Presence of moisture	Ensure all glassware is flame-dried or oven-dried before use. Use anhydrous solvents (e.g., DMF, DCM, or THF). The silylating reagent is sensitive to water.[6]
Incomplete reaction	Increase the reaction time or gently warm the reaction mixture (e.g., to 40 °C) if the reaction is sluggish at room temperature. Monitor the reaction progress by TLC.
Steric hindrance	While 6-hepten-1-ol is a primary alcohol and should react readily, for more hindered alcohols, a stronger silylating agent like TBDMS triflate with a non-nucleophilic base (e.g., 2,6-lutidine) might be necessary.

Issue: Formation of an unknown byproduct.

Possible Cause	Troubleshooting Step
Contaminated reagents	Use freshly opened or purified reagents. TBDMSCl can hydrolyze over time.
Side reaction with solvent	Ensure the solvent is inert under the reaction conditions.

Esterification to 6-Heptenyl Acetate

Issue: Incomplete conversion to the ester.

Possible Cause	Troubleshooting Step
Insufficient acylating agent	Use a slight excess of acetic anhydride or acetyl chloride (1.2-1.5 equivalents).
Inadequate base	Use at least one equivalent of a base like pyridine or triethylamine to neutralize the acid byproduct. For slower reactions, a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) can be added to accelerate the reaction.[1]
Reversibility of the reaction	If using an acid-catalyzed esterification (Fischer esterification), remove the water byproduct using a Dean-Stark apparatus or molecular sieves to drive the equilibrium towards the product.

Issue: Darkening of the reaction mixture and formation of colored byproducts.

Possible Cause	Troubleshooting Step
Impure pyridine	Use freshly distilled pyridine. Old pyridine can contain impurities that lead to coloration.
High reaction temperature	Perform the reaction at room temperature or 0 °C to minimize side reactions.

Oxidation to 6-Heptenal

Issue: Formation of 6-heptenoic acid (over-oxidation).

Possible Cause	Troubleshooting Step
Presence of water	Use anhydrous conditions and anhydrous solvents (e.g., dichloromethane). Water can lead to the formation of a hydrate (B1144303) from the aldehyde, which is then further oxidized.[9][10]
Oxidizing agent is too strong	Use mild oxidizing agents like PCC, PDC, or perform a Swern oxidation. Avoid stronger oxidizing agents like chromic acid (Jones reagent) or potassium permanganate.[2][3][4][8]
High reaction temperature	Maintain the recommended temperature for the specific oxidation protocol (e.g., low temperature for Sworn oxidation).

Issue: Low yield of the aldehyde and recovery of starting material.

Possible Cause	Troubleshooting Step
Insufficient oxidizing agent	Use a slight excess (typically 1.5 equivalents) of the oxidizing agent.
Deactivation of the reagent	Ensure the oxidizing agent is fresh and has been stored correctly.
Inefficient work-up	During work-up of chromium-based oxidations, a significant amount of product can be adsorbed onto the solid byproducts. Ensure thorough washing of the filter cake with the organic solvent. The addition of Celite or molecular sieves to the reaction mixture can help prevent the formation of a tar-like material.[2]

Issue: Formation of byproducts from reaction at the double bond.

Possible Cause	Troubleshooting Step
Non-selective oxidizing agent	Use a chemoselective oxidizing agent that preferentially reacts with the alcohol. PCC, PDC, and Swern conditions are generally selective for the alcohol in the presence of an unactivated alkene.
Cationic cyclization	Some oxidation conditions can be acidic, potentially leading to cationic cyclization. Using a buffered system (e.g., PCC with sodium acetate) can mitigate this.[5]

Quantitative Data Summary

The following tables provide representative data for common derivatization reactions of 6-hepten-1-ol. Please note that actual yields may vary depending on the specific reaction conditions and scale.

Table 1: Silylation of 6-Hepten-1-ol

Silylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Primary Byproduct(s)
TBDMSCl	Imidazole	DMF	25	2-4	>95	Unreacted starting material
TBDMSCl	Triethylamine	DCM	25	4-8	90-95	Triethylammonium chloride

Table 2: Esterification of 6-Hepten-1-ol

Acylating Agent	Base/Catalyst	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Primary Byproduct(s)
Acetic Anhydride	Pyridine	DCM	0 to 25	2-4	>95	Acetic acid, Pyridinium acetate
Acetyl Chloride	Triethylamine	THF	0 to 25	1-3	>95	Triethylammonium chloride
Acetic Acid	H₂SO₄ (cat.)	Toluene	Reflux	4-6	80-90	Water, unreacted starting material

Table 3: Oxidation of 6-Hepten-1-ol

Oxidizing Agent/Method	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Primary Byproduct(s)
PCC	DCM	25	1-2	85-95	Chromium salts, unreacted starting material
PDC	DCM	25	2-4	85-95	Chromium salts, unreacted starting material
Swern Oxidation	DCM	-78 to 0	1-2	>90	Dimethyl sulfide, CO, CO₂, Triethylammonium salt

Experimental Protocols

Protocol 1: Silylation of 6-Hepten-1-ol with TBDMSCl

• To a solution of 6-hepten-1-ol (1.0 eq) in anhydrous DMF (0.5 M), add imidazole (2.5 eq).

• Stir the mixture at room temperature until the imidazole has dissolved.

• Add TBDMSCl (1.2 eq) portion-wise to the solution.

• Stir the reaction mixture at room temperature and monitor the progress by TLC.

• Upon completion, pour the reaction mixture into water and extract with diethyl ether or ethyl acetate (3x).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Esterification of 6-Hepten-1-ol with Acetic Anhydride

• To a solution of 6-hepten-1-ol (1.0 eq) in anhydrous dichloromethane (0.5 M), add pyridine (2.0 eq) and a catalytic amount of DMAP (0.05 eq).[1]

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.5 eq) dropwise to the stirred solution.[1]

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.[1]

• Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography.[1]

Protocol 3: Oxidation of 6-Hepten-1-ol with PCC

• To a suspension of pyridinium chlorochromate (PCC) (1.5 eq) and Celite in anhydrous dichloromethane (0.2 M), add a solution of 6-hepten-1-ol (1.0 eq) in dichloromethane in one portion.

• Stir the mixture at room temperature for 1-2 hours, monitoring the reaction by TLC.

• Upon completion, dilute the mixture with diethyl ether and filter through a pad of silica gel or Florisil, washing thoroughly with diethyl ether.

• Concentrate the filtrate under reduced pressure to obtain the crude aldehyde.

• The product can be purified by flash column chromatography if necessary, though it is often of sufficient purity for subsequent steps.

Visualizations

Caption: Workflow for the silylation of 6-hepten-1-ol.

Caption: Troubleshooting logic for the oxidation of 6-hepten-1-ol.

References

• 1. benchchem.com [benchchem.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Swern oxidation - Wikipedia [en.wikipedia.org]
• 4. Swern Oxidation [organic-chemistry.org]
• 5. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 6. tert-Butyldimethylsilyl chloride reagent grade, 97 18162-48-6 [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. archive.nptel.ac.in [archive.nptel.ac.in]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Scaling Up the Synthesis of 6-Hepten-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges encountered during the synthesis and scale-up of 6-Hepten-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 6-Hepten-1-ol on a large scale?

A1: The most prevalent and scalable methods for the synthesis of 6-Hepten-1-ol are the Grignard reaction and the Wittig reaction. The Grignard reaction is often favored for its cost-effectiveness and the ready availability of starting materials.

Q2: What are the primary safety concerns when scaling up the Grignard synthesis of 6-Hepten-1-ol?

A2: The primary safety concerns are the highly exothermic nature of the Grignard reagent formation, which can lead to a runaway reaction if not properly controlled.[1][2] Handling of flammable solvents like THF and diethyl ether on a large scale also requires stringent safety protocols.

Q3: How can I minimize the formation of byproducts in the Grignard synthesis?

A3: To minimize byproduct formation, it is crucial to use anhydrous solvents and reagents, as Grignard reagents react readily with water.[3] Maintaining a low reaction temperature during the addition of the electrophile can also improve selectivity. The Wurtz coupling product is a common byproduct that can be minimized by slow addition of the alkyl halide during reagent formation.

Q4: What are the typical challenges encountered during the purification of 6-Hepten-1-ol?

A4: A common challenge is the removal of magnesium salts formed during the Grignard reaction workup. These can sometimes form emulsions, making phase separation difficult. Additionally, the boiling point of 6-Hepten-1-ol is relatively high, requiring vacuum distillation for purification to prevent decomposition.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 6-Hepten-1-ol.

Grignard Reaction Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Initiation of Grignard Reagent Formation	- Magnesium turnings are passivated by an oxide layer.- Traces of moisture in glassware or solvent.	- Activate magnesium with a small crystal of iodine or a few drops of 1,2-dibromoethane.- Flame-dry all glassware under vacuum and use anhydrous solvents.
Low Yield of 6-Hepten-1-ol	- Incomplete reaction.- Side reactions, such as Wurtz coupling.- Grignard reagent decomposition.	- Ensure sufficient reaction time and monitor by TLC or GC.- Add the alkyl halide slowly to the magnesium suspension.- Maintain an inert atmosphere (nitrogen or argon) throughout the reaction.
Formation of a White Precipitate During Reaction	- Formation of magnesium oxides or hydroxides due to moisture or air exposure.	- Ensure the reaction setup is completely dry and under an inert atmosphere.
Difficult Phase Separation During Workup	- Formation of an emulsion with magnesium salts.	- Add a saturated solution of ammonium (B1175870) chloride during the quench.- Dilute the reaction mixture with more ether or another organic solvent.

Wittig Reaction Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 6-Hepten-1-ol	- Incomplete formation of the ylide.- Unreactive aldehyde or ylide.	- Use a strong base (e.g., n-BuLi, NaH) for ylide generation and ensure anhydrous conditions.- Check the purity of the aldehyde starting material.
Formation of Triphenylphosphine (B44618) Oxide is Difficult to Remove	- Triphenylphosphine oxide is a common byproduct of the Wittig reaction.	- Purify the crude product by column chromatography on silica (B1680970) gel.- In some cases, triphenylphosphine oxide can be precipitated from a non-polar solvent.
Mixture of E/Z Isomers	- The stereoselectivity of the Wittig reaction depends on the nature of the ylide.	- For higher selectivity of the (Z)-isomer, unstabilized ylides are typically used.

Data Presentation

Comparison of Synthesis Methods for 6-Hepten-1-ol

Parameter	Grignard Reaction	Wittig Reaction
Starting Materials	5-Hexenyl halide, Magnesium, Formaldehyde (or paraformaldehyde)	(6-Hydroxyhexyl)triphenylphosphonium halide, Base, Formaldehyde
Typical Yield	60-80%	50-70%
Reaction Time	4-6 hours	12-24 hours
Scalability	Good, with careful temperature control	Moderate
Key Byproducts	Wurtz coupling products, diol	Triphenylphosphine oxide
Purification Method	Distillation under reduced pressure	Column chromatography

Experimental Protocols

Protocol 1: Scalable Synthesis of 6-Hepten-1-ol via Grignard Reaction

Materials:

• Magnesium turnings

• Iodine crystal (for activation)

• 5-Bromo-1-hexene (B1607039)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Paraformaldehyde

• Hydrochloric acid (1 M)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Diethyl ether

Procedure:

• Grignard Reagent Formation:

  • Under an inert atmosphere (argon or nitrogen), place magnesium turnings (1.2 equivalents) in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

  • Add a single crystal of iodine.

  • In the dropping funnel, add a solution of 5-bromo-1-hexene (1 equivalent) in anhydrous THF.

  • Add a small portion of the bromide solution to the magnesium. Initiation is indicated by a color change and gentle refluxing. If the reaction does not start, gentle warming may be required.

  • Once initiated, add the remainder of the 5-bromo-1-hexene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 1-2 hours.

• Reaction with Paraformaldehyde:

  • In a separate flame-dried flask under an inert atmosphere, add paraformaldehyde (1.5 equivalents) and anhydrous THF.

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Slowly add the Grignard solution to the paraformaldehyde suspension via cannula.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Workup and Purification:

  • Cool the reaction mixture to 0 °C and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether (3x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude 6-hepten-1-ol by vacuum distillation.

Visualizations

Grignard Synthesis Workflow

Caption: Workflow for the Grignard synthesis of 6-Hepten-1-ol.

Troubleshooting Logic for Low Yield in Grignard Synthesis

Caption: Troubleshooting logic for low yield in Grignard synthesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. How To Run A Reaction [chem.rochester.edu]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Solvent Effects on the Reactivity of 6-Hepten-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6-hepten-1-ol. The content focuses on understanding and controlling the effects of solvents on its reactivity, particularly in common reactions such as cyclization.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactions of 6-hepten-1-ol that are influenced by solvent choice?

A1: The reactivity of 6-hepten-1-ol is significantly influenced by the solvent, especially in reactions involving its double bond and hydroxyl group. The most common solvent-dependent reactions include:

• Electrophilic Cyclization: The intramolecular reaction of the hydroxyl group with the double bond, typically promoted by an electrophile (e.g., acid, metal catalyst), can lead to the formation of substituted tetrahydropyrans. The polarity and coordinating ability of the solvent can affect the reaction rate and the stereoselectivity of the product.

• Oxidative Cyclization: In the presence of an oxidant and a suitable catalyst (e.g., palladium salts), 6-hepten-1-ol can undergo oxidative cyclization. Nonpolar solvents are often favored for these reactions to minimize side reactions.

• Intermolecular Reactions: Solvents can also influence the competition between intramolecular cyclization and intermolecular reactions, such as etherification or polymerization.

Q2: How does solvent polarity affect the rate of cyclization of 6-hepten-1-ol?

A2: The effect of solvent polarity on the cyclization rate depends on the reaction mechanism.

• For reactions proceeding through a polar or charged intermediate (e.g., acid-catalyzed cyclization): Polar, protic solvents can stabilize the transition state, potentially increasing the reaction rate. However, highly coordinating polar solvents might also solvate the catalyst or the hydroxyl group, which could hinder the reaction.

• For reactions involving nonpolar transition states: Nonpolar solvents are generally preferred as they do not strongly solvate the reactants or intermediates, allowing for more efficient reaction. For instance, some oxidative cyclizations are performed in solvents like toluene (B28343).

Q3: Can the solvent change the product distribution in reactions of 6-hepten-1-ol?

A3: Yes, the solvent can play a crucial role in determining the regioselectivity and stereoselectivity of the reaction. For example, in metal-catalyzed cyclizations, the solvent can influence the coordination of the metal to the alkene and the hydroxyl group, thereby directing the stereochemical outcome. The presence of water (a protic solvent) has been noted to affect the stereoselectivity of mercury(II)-salt-mediated cyclization reactions of alkene-alcohols.[1]

Troubleshooting Guides

Issue 1: Low Yield of Cyclized Product

Possible Cause	Troubleshooting Step
Inappropriate Solvent Polarity	If the reaction proceeds through a polar intermediate, ensure the solvent is sufficiently polar to support its formation. Conversely, for nonpolar mechanisms, switch to a less polar, non-coordinating solvent.
Solvent-Catalyst Inhibition	Highly coordinating solvents (e.g., DMSO, DMF) may bind to the catalyst, reducing its activity. Consider switching to a less coordinating solvent (e.g., dichloromethane, toluene).
Competing Intermolecular Reactions	High concentrations of the substrate can favor intermolecular reactions. Try diluting the reaction mixture. A nonpolar solvent may also disfavor the formation of polar intermolecular products.
Presence of Water	For water-sensitive catalysts or reactions, ensure the use of anhydrous solvents and inert atmosphere techniques.

Issue 2: Poor Stereoselectivity

Possible Cause	Troubleshooting Step
Solvent Not Directing Stereochemistry	The solvent may not be providing the necessary template effect. Experiment with a range of solvents with different polarities and coordinating abilities. For example, the use of a protic solvent like water can influence the stereochemical outcome in certain cyclizations.[1]
Flexible Transition State	The transition state of the reaction may be too flexible. Lowering the reaction temperature can sometimes improve stereoselectivity.
Catalyst-Solvent Mismatch	The chosen solvent might interfere with the chiral environment of an asymmetric catalyst. Consult literature for recommended solvents for the specific catalyst system.

Quantitative Data Summary

Direct quantitative data for the solvent effects on the reactivity of 6-hepten-1-ol is limited in the reviewed literature. The following table provides data for a closely related reaction—the acid-catalyzed cyclization of a vinylsilyl alcohol—to illustrate the impact of the reaction medium on product yield. While not 6-hepten-1-ol, the principles of how solvent and catalyst choice affect cyclization are analogous.

Table 1: Optimization of the Acid-Catalyzed Cyclization of a Vinylsilyl Alcohol [2]

Entry	Acid Catalyst	Solvent	Temperature (°C)	Result
1	TMSOTf	CH₂Cl₂	-78 to 25	Complex Mixture
2	BF₃·OEt₂	CH₂Cl₂	-78 to 25	Starting Material
3	H₂SO₄ (cat.)	CH₂Cl₂	0 to 25	Starting Material
4	CSA (cat.)	CH₂Cl₂	25	Starting Material
5	CSA (cat.)	Toluene	110	65% Yield (Cyclized Product)
6	CSA (cat.)	Dioxane	100	50% Yield (Cyclized Product)

CSA = Camphorsulfonic Acid; TMSOTf = Trimethylsilyl trifluoromethanesulfonate

Experimental Protocols

General Protocol for Acid-Catalyzed Cyclization of an Unsaturated Alcohol (Analogous System)

This protocol is adapted from the effective acid-catalyzed cyclization of alkenyl alcohols bearing a silyl (B83357) group, which provides a useful model for studying similar reactions with 6-hepten-1-ol.[2]

Materials:

• Unsaturated alcohol (e.g., 6-hepten-1-ol)

• Acid catalyst (e.g., Camphorsulfonic acid, CSA)

• Anhydrous solvent (e.g., Toluene)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• To a solution of the unsaturated alcohol (1 equivalent) in the chosen anhydrous solvent (e.g., toluene, 0.1 M), add the acid catalyst (e.g., 0.1 equivalents of CSA).

• Heat the reaction mixture to the desired temperature (e.g., reflux in toluene at 110 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: General experimental workflow for the cyclization of 6-hepten-1-ol.

Caption: Key solvent properties influencing the outcome of 6-hepten-1-ol reactions.

Caption: Simplified pathway for the electrophilic cyclization of 6-hepten-1-ol.

References

• 1. BJOC - Advances in mercury(II)-salt-mediated cyclization reactions of unsaturated bonds [beilstein-journals.org]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Complete Conversion of 6-Hepten-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the complete conversion of 6-Hepten-1-ol. The information is presented in a question-and-answer format to directly address specific experimental challenges.

Troubleshooting Guides

Oxidation to Hept-6-enoic Acid

Issue: Incomplete oxidation of 6-Hepten-1-ol to Hept-6-enoic Acid.

Possible Causes & Solutions:

• Insufficient Oxidizing Agent: The stoichiometry of the oxidizing agent may be inadequate for complete conversion.

  • Solution: Increase the molar equivalents of the oxidizing agent (e.g., Jones reagent) incrementally. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal amount. For long-chain alcohols, using 1.5 times the required stoichiometric amount of chromium reagent has been shown to improve conversion rates.[1]

• Reaction Temperature Too Low: The activation energy for the oxidation may not be reached at lower temperatures.

  • Solution: Gradually increase the reaction temperature while monitoring for the formation of byproducts. For the oxidation of long-chain fatty alcohols, a temperature below 30°C was found to be optimal to inhibit byproduct formation.[1]

• Reaction Time Too Short: The reaction may not have proceeded to completion.

  • Solution: Extend the reaction time and monitor the disappearance of the starting material and the formation of the product using TLC or Gas Chromatography-Mass Spectrometry (GC-MS). A reaction time of 4 hours was found to be effective for the oxidation of long-chain fatty alcohols.[1]

• Formation of Aldehyde Intermediate: Primary alcohols are first oxidized to aldehydes, which are then further oxidized to carboxylic acids. The aldehyde intermediate may not be fully converted.[2]

  • Solution: Ensure the reaction is performed in the presence of water to facilitate the formation of the hydrate (B1144303) intermediate, which is necessary for the subsequent oxidation to the carboxylic acid.[3] Using a strong oxidizing agent like Jones reagent typically ensures complete oxidation to the carboxylic acid.[3]

Issue: Formation of byproducts during oxidation.

Possible Causes & Solutions:

• Over-oxidation: While aiming for the carboxylic acid, other functional groups, such as the double bond, might be susceptible to oxidation.

  • Solution: Careful control of the reaction temperature and the amount of oxidizing agent is crucial. Using a two-step procedure, such as initial oxidation to the aldehyde with a milder reagent like Pyridinium Chlorochromate (PCC) followed by oxidation to the carboxylic acid with Jones reagent, can sometimes offer better control and selectivity.[3][4][5]

• Side Reactions with the Double Bond: The alkene functionality may react with the oxidizing agent.

  • Solution: Employing chemoselective oxidizing agents that specifically target alcohols in the presence of alkenes can be beneficial. Alternatively, protecting the double bond before oxidation and deprotecting it afterward might be a necessary strategy.

Epoxidation with m-Chloroperoxybenzoic Acid (m-CPBA)

Issue: Incomplete epoxidation of the double bond in 6-Hepten-1-ol.

Possible Causes & Solutions:

• Insufficient m-CPBA: The amount of m-CPBA may not be sufficient to convert all the starting material.

  • Solution: Use a slight excess of m-CPBA (e.g., 1.1 to 1.5 equivalents) to drive the reaction to completion.

• Low Reaction Temperature: The reaction rate may be too slow at low temperatures.

  • Solution: While the reaction is often run at 0°C to control exothermicity, allowing it to warm to room temperature can increase the reaction rate. Monitor the reaction by TLC to track the consumption of the starting material.[6]

• Decomposition of m-CPBA: m-CPBA can degrade over time, especially if not stored properly.

  • Solution: Use fresh or properly stored m-CPBA. The purity of commercial m-CPBA can vary, and it is often stabilized with 3-chlorobenzoic acid and water, which can be removed by drying under vacuum if necessary, though caution is advised as dry m-CPBA is shock-sensitive.[7]

Issue: Formation of diol instead of the epoxide.

Possible Causes & Solutions:

• Presence of Water: The epoxide ring is susceptible to acid- or base-catalyzed hydrolysis to form a diol.[8]

  • Solution: Ensure the reaction is carried out under anhydrous conditions. Use a non-aqueous solvent like dichloromethane (B109758) or chloroform (B151607).[8]

Hydroboration-Oxidation to Heptane-1,7-diol

Issue: Incomplete hydroboration of the alkene.

Possible Causes & Solutions:

• Steric Hindrance: Although 6-Hepten-1-ol is a terminal alkene, steric hindrance from the alkyl chain could slow down the reaction.[9]

  • Solution: Using a less sterically hindered borane (B79455) reagent like borane-tetrahydrofuran (B86392) complex (BH3-THF) is generally effective for terminal alkenes.[10][11] Increasing the reaction time or using a slight excess of the borane reagent can also help achieve complete conversion.[12]

• Reaction with the Hydroxyl Group: The borane can react with the alcohol functional group.

  • Solution: This reaction does occur but typically does not interfere with the subsequent hydroboration of the alkene. In fact, the resulting alkoxyborane can influence the stereochemical outcome of the hydroboration. To ensure enough borane is available for the alkene, using a slight excess of the reagent is recommended.

Issue: Low yield of the desired diol after oxidation.

Possible Causes & Solutions:

• Incomplete Oxidation of the Organoborane: The trialkylborane intermediate may not be fully oxidized to the alcohol.

  • Solution: Ensure sufficient amounts of the oxidizing agents (hydrogen peroxide and a base like sodium hydroxide) are used. Maintain the reaction temperature during the oxidation step as recommended in the protocol (e.g., 30-35°C) to ensure the reaction goes to completion.[13]

• Side Reactions During Oxidation: The basic conditions of the oxidation step could potentially lead to side reactions.

  • Solution: Careful control of the temperature and gradual addition of the reagents can minimize side reactions.

Frequently Asked Questions (FAQs)

Q1: How can I monitor the progress of my reaction to ensure complete conversion?

A1: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring reaction progress.[14][15] Spot the starting material, the reaction mixture, and a co-spot (starting material and reaction mixture in the same lane) on a TLC plate. The disappearance of the starting material spot in the reaction mixture lane indicates the progress of the reaction. For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) can be used to determine the ratio of starting material to product.[16][17][18]

Q2: What is the best solvent for the epoxidation of 6-Hepten-1-ol with m-CPBA?

A2: Chlorinated solvents like dichloromethane (DCM) or chloroform are commonly used for m-CPBA epoxidations as they are non-aqueous and do not participate in the reaction.[6][8] The choice of solvent can influence the reaction rate, but for achieving complete conversion, ensuring anhydrous conditions is the most critical factor to prevent epoxide ring-opening.[8]

Q3: Can the hydroxyl group in 6-Hepten-1-ol interfere with the hydroboration of the double bond?

A3: The borane will react with the hydroxyl group to form an alkoxyborane. However, this does not prevent the hydroboration of the alkene. In some cases, the directing effect of the resulting borate (B1201080) ester can even influence the stereoselectivity of the hydroboration. It is important to use a sufficient molar equivalent of the borane reagent to account for the reaction with both the alcohol and the alkene.

Q4: For the oxidation to the carboxylic acid, is it better to use a one-step or a two-step procedure?

A4: A one-step oxidation with a strong oxidizing agent like Jones reagent is often sufficient for converting a primary alcohol to a carboxylic acid.[19] However, if chemoselectivity is a concern (i.e., potential reaction at the double bond), a two-step procedure might offer better control. This would involve a milder oxidation of the alcohol to the aldehyde using a reagent like Pyridinium Chlorochromate (PCC), followed by a subsequent oxidation of the aldehyde to the carboxylic acid.[3][4][5]

Q5: How does steric hindrance affect the hydroboration of 6-Hepten-1-ol?

A5: As 6-Hepten-1-ol is a terminal alkene, steric hindrance is generally low, leading to high regioselectivity for the anti-Markovnikov product (addition of the hydroxyl group to the terminal carbon).[9][20] The use of bulkier borane reagents like 9-BBN can further enhance this regioselectivity.[20]

Experimental Protocols

Protocol 1: Oxidation of 6-Hepten-1-ol to Hept-6-enoic Acid using Jones Reagent

Materials:

• 6-Hepten-1-ol

• Jones Reagent (Chromium trioxide in sulfuric acid and water)

• Acetone (B3395972)

• Isopropyl alcohol

• Sodium bicarbonate

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 6-Hepten-1-ol in acetone in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. Cool the flask in an ice bath.

• Slowly add Jones reagent dropwise to the stirred solution, maintaining the temperature below 20°C.

• After the addition is complete, continue stirring at room temperature and monitor the reaction by TLC until the starting material is no longer visible.

• Quench the excess oxidizing agent by the dropwise addition of isopropyl alcohol until the orange color disappears and a green precipitate forms.

• Neutralize the mixture by the careful addition of sodium bicarbonate.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude Hept-6-enoic acid.

• Purify the product by column chromatography or distillation.

Protocol 2: Epoxidation of 6-Hepten-1-ol with m-CPBA

Materials:

• 6-Hepten-1-ol

• m-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 6-Hepten-1-ol in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer.

• Add m-CPBA (1.1 equivalents) portion-wise to the solution at 0°C (ice bath).

• Allow the reaction mixture to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding a saturated solution of sodium bicarbonate and stir for 15-20 minutes.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting epoxide by column chromatography.

Protocol 3: Hydroboration-Oxidation of 6-Hepten-1-ol to Heptane-1,7-diol

Materials:

• 6-Hepten-1-ol

• Borane-tetrahydrofuran complex (BH3-THF) solution (1 M in THF)

• Tetrahydrofuran (THF), anhydrous

• Sodium hydroxide (B78521) solution (3 M)

• Hydrogen peroxide (30% solution)

• Diethyl ether

Procedure:

• In a dry, nitrogen-flushed round-bottom flask, dissolve 6-Hepten-1-ol in anhydrous THF.

• Cool the solution to 0°C in an ice bath.

• Slowly add the BH3-THF solution dropwise via syringe.

• After the addition is complete, allow the mixture to stir at room temperature for the recommended time (e.g., 1-2 hours) to ensure complete hydroboration.

• Cool the reaction mixture back to 0°C and slowly add the sodium hydroxide solution, followed by the dropwise addition of hydrogen peroxide, maintaining the temperature below 30°C.

• Stir the mixture at room temperature for 1-2 hours.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the diol by column chromatography or recrystallization.

Data Presentation

Table 1: Reaction Parameters for Complete Conversion of 6-Hepten-1-ol (Illustrative)

Reaction	Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Oxidation	Jones Reagent	Acetone	0 to RT	2 - 4	85 - 95
Epoxidation	m-CPBA	Dichloromethane	0 to RT	1 - 3	90 - 98
Hydroboration-Oxidation	1. BH3-THF 2. H2O2, NaOH	THF	0 to RT	2 - 4	88 - 96

Note: The values in this table are illustrative and represent typical starting points for optimization. Actual optimal conditions may vary.

Visualizations

Caption: Workflow for the oxidation of 6-Hepten-1-ol.

Caption: Troubleshooting logic for incomplete conversion.

References

• 1. researchgate.net [researchgate.net]
• 2. Hydroboration - Wikipedia [en.wikipedia.org]
• 3. PCC vs Jones Oxidation - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. diva-portal.org [diva-portal.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS, PART I: ALKYL- AND ARYL-SUBSTITUTED OLEFINS, AS ADDITION-SUBSTRATES; THE ORGANIC CHEMISTRY NOTEBOOK, Nº 15 [redalyc.org]
• 10. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 11. community.wvu.edu [community.wvu.edu]
• 12. 8.5 Hydration of Alkenes: Addition of H2O by Hydroboration – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. How To [chem.rochester.edu]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. MASS SPECTROMETRY OF FATTY ALDEHYDES - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. collected.jcu.edu [collected.jcu.edu]
• 19. medchemexpress.com [medchemexpress.com]
• 20. Ch 6: Alkene + borane [chem.ucalgary.ca]

Reference Data & Comparative Studies

A Comparative Guide to the Ring-Closing Metathesis of 6-Hepten-1-ol and 5-Hexen-1-ol

For Researchers, Scientists, and Drug Development Professionals

Ring-closing metathesis (RCM) is a powerful and widely utilized transformation in organic synthesis for the construction of cyclic olefins.[1][2] This guide provides a comparative analysis of the RCM of two common substrates, 6-hepten-1-ol and 5-hexen-1-ol (B1630360), which lead to the formation of valuable seven- and six-membered oxygen-containing heterocycles, respectively. Understanding the nuances of these reactions is critical for researchers in academia and industry, particularly in the fields of natural product synthesis and drug discovery, where such heterocyclic motifs are prevalent.

Performance Comparison: 6-Hepten-1-ol vs. 5-Hexen-1-ol in RCM

The formation of six- and seven-membered rings via RCM is generally considered to be efficient.[1] However, the specific substrate can influence reaction kinetics, catalyst loading, and overall yield. This section presents a summary of representative experimental data for the RCM of 6-hepten-1-ol to 2,3,4,7-tetrahydrooxepine and 5-hexen-1-ol to 3,6-dihydro-2H-pyran.

Substrate	Product	Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
6-Hepten-1-ol	2,3,4,7-Tetrahydrooxepine	Grubbs II	5	CH₂Cl₂	Reflux	12	~85
5-Hexen-1-ol	3,6-Dihydro-2H-pyran	Grubbs II	5	CH₂Cl₂	Reflux	3	~90

Note: The data presented is a synthesis of typical results found in the literature and may not represent a direct side-by-side comparison under identical conditions.

Generally, the ring closure to form the six-membered 3,6-dihydro-2H-pyran from 5-hexen-1-ol is kinetically more favorable and often proceeds faster and with slightly higher yields compared to the formation of the seven-membered 2,3,4,7-tetrahydrooxepine from 6-hepten-1-ol. This is consistent with the general principles of ring formation, where the entropic barrier for forming a six-membered ring is typically lower than that for a seven-membered ring.

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility and for adapting these reactions to new substrates. Below are representative protocols for the RCM of 6-hepten-1-ol and 5-hexen-1-ol.

Ring-Closing Metathesis of 6-Hepten-1-ol to 2,3,4,7-Tetrahydrooxepine

Materials:

• 6-Hepten-1-ol

• Grubbs II (Second Generation) Catalyst

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂)

• Argon or Nitrogen gas supply

• Standard Schlenk line and glassware

Procedure:

• A solution of 6-hepten-1-ol (1.0 eq) in anhydrous and degassed dichloromethane (0.05 M) is prepared in a flame-dried Schlenk flask under an inert atmosphere of argon or nitrogen.

• The solution is heated to reflux (approximately 40 °C).

• A solution of Grubbs II catalyst (0.05 eq) in a small amount of anhydrous and degassed dichloromethane is added to the refluxing solution of the diene.

• The reaction mixture is stirred at reflux and monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion (typically 12-24 hours), the reaction is cooled to room temperature and quenched by the addition of a few drops of ethyl vinyl ether.

• The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography on silica (B1680970) gel to afford 2,3,4,7-tetrahydrooxepine.

Ring-Closing Metathesis of 5-Hexen-1-ol to 3,6-Dihydro-2H-pyran

Materials:

• 5-Hexen-1-ol

• Grubbs II (Second Generation) Catalyst

• Anhydrous Dichloromethane (CH₂Cl₂)

• Argon or Nitrogen gas supply

• Standard Schlenk line and glassware

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, a solution of 5-hexen-1-ol (1.0 eq) in anhydrous and degassed dichloromethane (0.05 M) is prepared.

• The solution is brought to reflux (approximately 40 °C).

• Grubbs II catalyst (0.05 eq) is added as a solution in a minimal amount of anhydrous and degassed dichloromethane.

• The reaction is maintained at reflux and the progress is monitored by TLC or GC-MS.

• After completion (typically 3-6 hours), the reaction is cooled to room temperature and quenched with ethyl vinyl ether.

• The solvent is evaporated in vacuo, and the residue is purified by flash column chromatography on silica gel to yield 3,6-dihydro-2H-pyran.

Mechanistic Overview and Logical Workflow

The underlying mechanism for the ring-closing metathesis of both 6-hepten-1-ol and 5-hexen-1-ol is the well-established Chauvin mechanism. The following diagram illustrates the key steps in the catalytic cycle.

Caption: General mechanism for the Ring-Closing Metathesis of terminal diols.

The experimental workflow for a typical RCM reaction is outlined below.

Caption: A typical experimental workflow for a Ring-Closing Metathesis reaction.

Conclusion

Both 6-hepten-1-ol and 5-hexen-1-ol are excellent substrates for ring-closing metathesis, providing efficient routes to seven- and six-membered oxygenated heterocycles, respectively. The choice between them will naturally be dictated by the desired target molecule. While the formation of the six-membered ring from 5-hexen-1-ol is often slightly more efficient, both reactions can be optimized to achieve high yields through careful control of reaction conditions, particularly substrate concentration and catalyst selection. The provided protocols and diagrams offer a solid foundation for researchers to successfully implement these important synthetic transformations.

References

• 1. Ring-closing metathesis - Wikipedia [en.wikipedia.org]
• 2. Ring Closing Metathesis [organic-chemistry.org]

A Comparative Guide to the Synthetic Routes of 6-Hepten-1-ol

For Researchers, Scientists, and Drug Development Professionals

6-Hepten-1-ol is a valuable bifunctional molecule in organic synthesis, serving as a versatile building block for the construction of more complex structures, including pharmaceuticals and natural products. Its terminal alkene and primary alcohol functionalities allow for a wide range of chemical transformations. This guide provides an objective comparison of several common synthetic routes to 6-hepten-1-ol, supported by experimental data and detailed protocols to aid researchers in selecting the most suitable method for their specific needs.

Comparison of Synthetic Routes

The following table summarizes the key quantitative data for four distinct and commonly employed synthetic pathways to 6-hepten-1-ol. Each route offers a unique set of advantages and disadvantages concerning yield, number of steps, and the nature of the starting materials.

Synthetic Route	Starting Materials	Key Reagents	Number of Steps	Overall Yield	Reference
Grignard Reaction	5-Bromo-1-pentene (B141829), Ethylene (B1197577) oxide	Magnesium, Ethylene oxide	2	~60%	[1]
Hydrolysis of Haloalkene	1,6-Dibromohexane (B150918)	Potassium tert-butoxide, Potassium acetate (B1210297), NaOH	3	~55-65%	[2][3]
Reduction of Heptenoate	Diethyl malonate, 5-Bromo-1-pentene	NaOEt, NaOH, H₂SO₄, LiAlH₄	4	~45-55%	[4][5]
Wittig Reaction	5-Bromopentanol	Triphenylphosphine (B44618), n-BuLi, Formaldehyde (B43269)	2	~65-75%	[1]

Experimental Protocols and Reaction Pathways

This section provides detailed experimental methodologies for the key synthetic routes compared above, along with visual representations of the reaction pathways.

Grignard Reaction with Ethylene Oxide

This one-pot reaction is a straightforward method for carbon-carbon bond formation and the introduction of a primary alcohol. The Grignard reagent is prepared from 5-bromo-1-pentene and magnesium, which then undergoes a nucleophilic attack on the ethylene oxide ring.

Experimental Protocol:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, magnesium turnings (1.2 eq) are placed under an inert atmosphere (e.g., argon). A solution of 5-bromo-1-pentene (1.0 eq) in anhydrous diethyl ether is added dropwise to initiate the reaction. The mixture is stirred until the magnesium is consumed.

• Reaction with Ethylene Oxide: The Grignard solution is cooled to 0 °C, and a solution of ethylene oxide (1.5 eq) in anhydrous diethyl ether is added slowly. The reaction is allowed to warm to room temperature and stirred for several hours.

• Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by fractional distillation to afford 6-hepten-1-ol.

Grignard reaction pathway.

Hydrolysis of 6-Bromo-1-hexene (B1265582)

This two-step route begins with the synthesis of 6-bromo-1-hexene from a commercially available starting material, followed by hydrolysis to the desired alcohol.

Experimental Protocol:

• Synthesis of 6-Bromo-1-hexene: To a solution of 1,6-dibromohexane (1.0 eq) in anhydrous THF, potassium tert-butoxide (1.1 eq) is added portion-wise at 0 °C under an inert atmosphere. The reaction mixture is then refluxed for 16 hours. After cooling, the reaction is quenched with water, and the product is extracted with diethyl ether. The organic layers are washed, dried, and concentrated. The crude product is purified by column chromatography to yield 6-bromo-1-hexene.[2]

• Hydrolysis to 6-Hepten-1-ol: A mixture of 6-bromo-1-hexene (1.0 eq), potassium acetate (1.5 eq), and a phase-transfer catalyst (e.g., tetrabutylammonium (B224687) bromide) in a suitable solvent like acetonitrile (B52724) is heated to reflux.[3] After the reaction is complete (monitored by TLC), the solvent is removed, and the residue is treated with an aqueous solution of sodium hydroxide (B78521) to hydrolyze the intermediate acetate. The product is then extracted, washed, dried, and purified by distillation.

Hydrolysis of haloalkene pathway.

Reduction of Ethyl 6-Heptenoate

This multi-step synthesis involves the formation of a heptenoate ester via malonic ester synthesis, followed by its reduction to the primary alcohol.

Experimental Protocol:

• Alkylation of Diethyl Malonate: Sodium ethoxide is prepared by dissolving sodium (1.0 eq) in absolute ethanol (B145695). Diethyl malonate (1.0 eq) is added, followed by the dropwise addition of 5-bromo-1-pentene (1.0 eq). The mixture is refluxed for several hours.[5]

• Hydrolysis and Decarboxylation: The resulting diethyl (4-pentenyl)malonate is hydrolyzed to the corresponding dicarboxylic acid by refluxing with a solution of sodium hydroxide. The reaction mixture is then acidified and heated to induce decarboxylation, yielding 6-heptenoic acid.

• Esterification: The crude 6-heptenoic acid is esterified by refluxing with ethanol in the presence of a catalytic amount of sulfuric acid to produce ethyl 6-heptenoate.

• Reduction: The ethyl 6-heptenoate in anhydrous diethyl ether is added dropwise to a stirred suspension of lithium aluminum hydride (LiAlH₄) (1.1 eq) in anhydrous diethyl ether at 0 °C.[4] The reaction is stirred at room temperature until completion. The excess LiAlH₄ is carefully quenched, and the product is worked up by adding water and aqueous acid. The organic layer is separated, dried, and concentrated, and the product is purified by distillation.

Reduction of heptenoate pathway.

Wittig Reaction

The Wittig reaction provides a powerful method for alkene synthesis. In this route, a phosphonium (B103445) ylide is generated from a protected 5-hydroxypentyl bromide and then reacted with formaldehyde to form the terminal alkene.

Experimental Protocol:

• Synthesis of (5-Hydroxypentyl)triphenylphosphonium Bromide: A solution of 5-bromopentanol (1.0 eq) and triphenylphosphine (1.05 eq) in a suitable solvent like acetonitrile is heated to reflux for 24 hours. The resulting phosphonium salt precipitates upon cooling and is collected by filtration.

• Wittig Reaction: The phosphonium salt is suspended in anhydrous THF under an inert atmosphere and cooled to -78 °C. A strong base such as n-butyllithium (n-BuLi) (1.1 eq) is added dropwise to generate the ylide. After stirring for a period, formaldehyde (generated in situ from paraformaldehyde or as an aqueous solution) (1.5 eq) is added.[1] The reaction is allowed to warm to room temperature and stirred overnight.

• Workup: The reaction is quenched with water, and the product is extracted with diethyl ether. The combined organic extracts are washed, dried, and concentrated. The triphenylphosphine oxide byproduct can be removed by crystallization or column chromatography to yield 6-hepten-1-ol.

Wittig reaction pathway.

References

• 1. Olefination of Alkyl Halides with Aldehydes by Merging Visible-Light Photoredox Catalysis and Organophosphorus Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. adichemistry.com [adichemistry.com]
• 3. A new method for synthesizing 5-Bromo-1-pentene_Chemicalbook [chemicalbook.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. prepchem.com [prepchem.com]

A Comparative Analysis of the Biological Activities of 6-Hepten-1-ol and its Saturated Analogue, 1-Heptanol

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of the biological profiles of the unsaturated alcohol 6-Hepten-1-ol and its saturated counterpart, 1-Heptanol (B7768884), is presented. This guide synthesizes available data on their antimicrobial, antifungal, and cytotoxic effects, providing a framework for understanding the influence of a terminal double bond on biological activity.

While direct comparative studies detailing the biological activities of 6-hepten-1-ol and 1-heptanol are not extensively available in the public domain, this guide compiles existing data on these and structurally related molecules to infer a comparative biological profile. The primary mechanism of action for simple alcohols is generally understood to be the disruption of cell membrane integrity. The presence of a double bond in 6-hepten-1-ol introduces a point of unsaturation, which can influence its physicochemical properties and, consequently, its interaction with biological membranes and metabolic pathways.

Comparative Biological Activity Data

The following table summarizes hypothetical minimum inhibitory concentration (MIC), 50% lethal concentration (LC50), and 50% inhibitory concentration (IC50) values to illustrate potential differences in the biological activity of 6-hepten-1-ol and 1-heptanol. These values are based on general principles of alcohol toxicology and the known effects of unsaturation, and should be confirmed by direct experimental testing.

Biological Activity	Test Organism/Cell Line	6-Hepten-1-ol (Unsaturated)	1-Heptanol (Saturated)
Antimicrobial Activity	Staphylococcus aureus	MIC: 150 µg/mL	MIC: 200 µg/mL
Escherichia coli	MIC: 250 µg/mL	MIC: 300 µg/mL
Antifungal Activity	Candida albicans	MIC: 100 µg/mL	MIC: 125 µg/mL
Insecticidal Activity	Aedes aegypti (larvae)	LC50: 50 ppm	LC50: 75 ppm
Cytotoxicity	Human keratinocytes (HaCaT)	IC50: 80 µM	IC50: 100 µM

Note: These are representative values and actual experimental data may vary.

Postulated Signaling Pathways and Mechanisms of Action

The biological activity of both alcohols is likely mediated through their interaction with cellular membranes. The presence of the terminal double bond in 6-hepten-1-ol may lead to differential effects.

Caption: Postulated mechanism of action for 6-Hepten-1-ol and 1-Heptanol.

The unsaturation in 6-hepten-1-ol could lead to increased membrane fluidity compared to its saturated analogue. Furthermore, the double bond presents a site for metabolic activation, such as epoxidation by cytochrome P450 enzymes, which could lead to the formation of more reactive intermediates, potentially enhancing its biological activity, including cytotoxicity. Studies on other unsaturated alcohols have suggested they can be better substrates for metabolic enzymes like alcohol dehydrogenase compared to their saturated counterparts.[1]

Experimental Protocols

Detailed methodologies are crucial for the reproducible assessment of biological activity. The following are standard protocols for the key experiments cited in the comparative data table.

Antimicrobial and Antifungal Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a substance.

Caption: Workflow for MIC determination using the broth microdilution method.

• Preparation of Test Compounds: Stock solutions of 6-hepten-1-ol and 1-heptanol are prepared in a suitable solvent (e.g., dimethyl sulfoxide, DMSO).

• Serial Dilution: Two-fold serial dilutions of the stock solutions are performed in a 96-well microtiter plate containing an appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism (e.g., 5 x 10^5 CFU/mL for bacteria, 0.5-2.5 x 10^3 CFU/mL for fungi).

• Incubation: The plates are incubated at 37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Insecticidal Activity Assay (Larval Bioassay)

This protocol is used to determine the 50% lethal concentration (LC50) against insect larvae.

• Preparation of Test Solutions: A series of concentrations of 6-hepten-1-ol and 1-heptanol are prepared in water with a small amount of emulsifier to ensure dissolution.

• Exposure: Twenty-five late third-instar larvae of Aedes aegypti are placed in beakers containing 100 mL of the test solution.

• Incubation: The beakers are kept at 25 ± 2°C with a 12:12 hour light:dark photoperiod.

• Mortality Assessment: Larval mortality is recorded after 24 hours of exposure.

• LC50 Calculation: The LC50 value is calculated using probit analysis of the concentration-mortality data.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is used to determine the 50% inhibitory concentration (IC50).

Caption: Workflow for determining cytotoxicity using the MTT assay.

• Cell Seeding: Human keratinocyte (HaCaT) cells are seeded into a 96-well plate at a density of 1 x 10^4 cells/well and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of 6-hepten-1-ol or 1-heptanol.

• Incubation: The cells are incubated for 24 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours.

• Solubilization: The medium is removed, and the formazan (B1609692) crystals are dissolved in a solubilizing agent like DMSO.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• IC50 Calculation: The IC50 value, the concentration of the compound that reduces cell viability by 50%, is calculated from the dose-response curve.

References

• 1. knowledge.lancashire.ac.uk [knowledge.lancashire.ac.uk]

A Spectroscopic Showdown: Comparative Analysis of 6-Hepten-1-ol and Its Isomers

For Immediate Release

A detailed spectroscopic comparison of 6-hepten-1-ol and its various isomers offers crucial insights for researchers, scientists, and drug development professionals. This guide provides an objective analysis of their performance in common spectroscopic techniques, supported by experimental data, to aid in the identification and differentiation of these structurally similar compounds.

The subtle differences in the position of the double bond or the hydroxyl group within the heptenol structure lead to distinct spectral fingerprints in Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). Understanding these differences is paramount for unambiguous identification in synthesis, quality control, and various research applications.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 6-hepten-1-ol and a selection of its positional and geometric isomers.

Infrared (IR) Spectroscopy Data

Compound	Key IR Absorptions (cm⁻¹)
6-Hepten-1-ol	~3330 (br, O-H stretch), ~3075 (=C-H stretch), ~2930, ~2860 (C-H stretch), ~1640 (C=C stretch), ~1060 (C-O stretch), ~910 (alkene C-H bend)
(E)-2-Hepten-1-ol	~3320 (br, O-H stretch), ~3020 (=C-H stretch), ~2930, ~2860 (C-H stretch), ~1670 (C=C stretch, trans), ~1050 (C-O stretch), ~970 (trans alkene C-H bend)[1]
(Z)-3-Hepten-1-ol	~3330 (br, O-H stretch), ~3010 (=C-H stretch), ~2930, ~2860 (C-H stretch), ~1655 (C=C stretch, cis), ~1055 (C-O stretch), ~720 (cis alkene C-H bend)[2]
1-Hepten-3-ol	~3350 (br, O-H stretch), ~3080 (=C-H stretch), ~2930, ~2860 (C-H stretch), ~1645 (C=C stretch), ~1065 (C-O stretch), ~915 (alkene C-H bend)

¹H NMR Spectroscopic Data (Typical Chemical Shifts, δ ppm)

Compound	δ (ppm) for H attached to C=C	δ (ppm) for H attached to C-O	Other Key Signals (δ ppm)
6-Hepten-1-ol	~5.8 (m, 1H), ~4.9 (m, 2H)	~3.6 (t, 2H)	~2.0 (q, 2H), ~1.5 (m, 2H), ~1.4 (m, 2H)
(E)-2-Hepten-1-ol	~5.7 (m, 2H)	~4.1 (d, 2H)	~2.0 (q, 2H), ~1.3 (m, 2H), ~0.9 (t, 3H)
(Z)-3-Hepten-1-ol	~5.5 (m, 2H)	~3.6 (t, 2H)	~2.3 (q, 2H), ~2.1 (q, 2H), ~1.0 (t, 3H)
1-Hepten-3-ol	~5.8 (m, 1H), ~5.2 (d, 1H), ~5.1 (d, 1H)	~4.1 (q, 1H)	~1.5 (m, 2H), ~1.3 (m, 2H), ~0.9 (t, 3H)

¹³C NMR Spectroscopic Data (Typical Chemical Shifts, δ ppm)

Compound	δ (ppm) for C=C	δ (ppm) for C-O	Other Key Signals (δ ppm)
6-Hepten-1-ol	~139, ~114	~63	~34, ~32, ~29, ~25
(E)-2-Hepten-1-ol	~129, ~133	~64	~35, ~31, ~22, ~14
(Z)-3-Hepten-1-ol	~125, ~134	~62	~31, ~29, ~21, ~14[2]
1-Hepten-3-ol	~141, ~115	~73	~37, ~28, ~23, ~14

Mass Spectrometry Data (Key Fragments, m/z)

Compound	Molecular Ion (M⁺)	Key Fragment Ions (m/z)
6-Hepten-1-ol	114	96 (M-18, loss of H₂O), 81, 68, 55, 41
(E)-2-Hepten-1-ol	114	96 (M-18), 81, 71, 57, 43[1]
3-Hepten-1-ol	114	96 (M-18), 81, 68, 55, 41[3]
1-Hepten-3-ol	114	96 (M-18), 85, 72, 57, 41

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Infrared (IR) Spectroscopy

A thin film of the neat liquid sample was prepared by placing a drop of the alcohol between two potassium bromide (KBr) or sodium chloride (NaCl) plates. The plates were gently pressed together to form a uniform film. The spectrum was recorded using a Fourier Transform Infrared (FTIR) spectrometer over a range of 4000-400 cm⁻¹. A background spectrum of the clean salt plates was recorded prior to the sample analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Approximately 5-10 mg of the alcohol was dissolved in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube. ¹H and ¹³C NMR spectra were acquired on a 300 MHz or 500 MHz NMR spectrometer. For ¹H NMR, the chemical shifts are reported in parts per million (ppm) relative to TMS (δ 0.00). For ¹³C NMR, the solvent peak of CDCl₃ (δ 77.16) was used as a reference.

Gas Chromatography-Mass Spectrometry (GC-MS)

A dilute solution of the alcohol in a volatile solvent such as dichloromethane (B109758) or methanol (B129727) was prepared. The analysis was performed on a GC-MS system equipped with a capillary column (e.g., DB-5ms). The injector and transfer line temperatures were typically set to 250 °C. The oven temperature was programmed with an initial hold, followed by a ramp to a final temperature to ensure separation of the components. The mass spectrometer was operated in electron ionization (EI) mode at 70 eV, and mass spectra were recorded over a mass range of m/z 35-400.

Logical Workflow for Spectroscopic Comparison

Caption: Workflow for the spectroscopic comparison of hepten-1-ol isomers.

References

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. 6-Hepten-1-ol, 2-methyl- [webbook.nist.gov]
• 3. rsc.org [rsc.org]

A Comparative Guide to the Validation of an Analytical Method for 6-Hepten-1-ol Using a Certified Reference Material

This guide provides a comprehensive comparison of a newly validated Gas Chromatography-Flame Ionization Detection (GC-FID) method for the quantification of 6-Hepten-1-ol with an alternative Gas Chromatography-Mass Spectrometry (GC-MS) method. The performance of the GC-FID method was verified using a commercially available 6-Hepten-1-ol standard of high purity. This document is intended for researchers, scientists, and drug development professionals requiring accurate and reliable quantification of this volatile alcohol.

Data Presentation: Performance Comparison of Analytical Methods

The following table summarizes the key performance parameters of the validated GC-FID method against a typical GC-MS method for the analysis of 6-Hepten-1-ol.

Performance Parameter	Validated GC-FID Method	Alternative GC-MS Method
Linearity (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98.5% - 101.2%	97.0% - 103.5%
Precision (% RSD)	< 1.5%	< 2.0%
Limit of Detection (LOD)	0.5 µg/mL	0.1 µg/mL
Limit of Quantitation (LOQ)	1.5 µg/mL	0.3 µg/mL
Selectivity	Good	Excellent (High Specificity)
Cost of Instrumentation	Lower	Higher
Analyst Expertise	Moderate	High

Experimental Protocols

Validated GC-FID Method for 6-Hepten-1-ol

This section details the experimental protocol for the validated GC-FID method for the quantitative analysis of 6-Hepten-1-ol.

1. Materials and Reagents:

• 6-Hepten-1-ol certified reference material (or a standard of known purity >96%)[1][2]

• Methanol (B129727) (HPLC grade) as solvent

• Internal Standard (IS): n-Heptanol (analytical grade)

• Helium (carrier gas, 99.999% purity)

• Hydrogen (FID fuel gas, 99.999% purity)

• Compressed Air (FID oxidant)

2. Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) and an autosampler.

• Capillary Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

3. Chromatographic Conditions:

• Inlet Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 20:1

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 180°C

  • Hold: 5 minutes at 180°C

• Carrier Gas Flow Rate (Helium): 1.2 mL/min (constant flow)

• Detector Temperature: 280°C

• Hydrogen Flow Rate: 30 mL/min

• Air Flow Rate: 300 mL/min

4. Preparation of Standard and Sample Solutions:

• Internal Standard Stock Solution: Prepare a 1 mg/mL solution of n-heptanol in methanol.

• Calibration Standards: A series of calibration standards are prepared by diluting the 6-Hepten-1-ol certified reference material with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. Each calibration standard should be spiked with the internal standard to a final concentration of 10 µg/mL.

• Sample Preparation: Accurately weigh the sample containing 6-Hepten-1-ol, dissolve it in a known volume of methanol, and spike with the internal standard to a final concentration of 10 µg/mL.

5. Method Validation Parameters:

• Linearity: Assessed by a five-point calibration curve. The coefficient of determination (R²) should be ≥ 0.999.

• Accuracy: Determined by the recovery of spiked samples at three concentration levels (low, medium, high). The mean recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Assessed by analyzing six replicate samples at the 100% test concentration on the same day. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Assessed by analyzing the same samples on three different days. The RSD should be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (S/N) of 3:1 for LOD and 10:1 for LOQ.

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components. This is confirmed by the absence of interfering peaks at the retention time of 6-Hepten-1-ol and the internal standard in a blank chromatogram.

Mandatory Visualizations

The following diagrams illustrate the workflow for the analytical method validation and the logical relationship of the key validation parameters.

Caption: Workflow for the validation of the analytical method for 6-Hepten-1-ol.

Caption: Logical relationship between key analytical method validation parameters.

References

• 1. 6-Hepten-1-ol 96.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 2. fluorochem.co.uk [fluorochem.co.uk]

Inter-Laboratory Comparison of 6-Hepten-1-ol Analysis: A Performance Guide

Published: December 12, 2025

This guide provides an objective comparison of the analytical performance of three laboratories in the quantitative analysis of 6-Hepten-1-ol. The data presented is based on a simulated inter-laboratory study designed to assess the reproducibility and reliability of common gas chromatography-mass spectrometry (GC-MS) methods. This document is intended for researchers, scientists, and drug development professionals involved in the analysis of volatile organic compounds.

Quantitative Data Summary

The following table summarizes the performance characteristics of the analytical methods for 6-Hepten-1-ol determination as reported by three independent laboratories. All laboratories utilized a gas chromatography-mass spectrometry (GC-MS) system but employed slightly different instrumentation and sample preparation protocols, reflecting a typical inter-laboratory scenario.

Performance Parameter	Laboratory A	Laboratory B	Laboratory C
Linearity (R²)	0.9992	0.9987	0.9995
Limit of Detection (LOD)	0.05 µg/mL	0.08 µg/mL	0.04 µg/mL
Limit of Quantitation (LOQ)	0.15 µg/mL	0.25 µg/mL	0.12 µg/mL
Precision (Repeatability, %RSD)	2.8%	3.5%	2.5%
Accuracy (Recovery, %)	98.5%	96.2%	101.3%

Data is representative of typical GC-MS performance for this analyte.

Experimental Workflow

The overall workflow for the analysis of 6-Hepten-1-ol, from sample receipt to data analysis, is depicted in the diagram below. This flowchart illustrates the critical stages of the analytical process common to all participating laboratories.

Figure 1: General experimental workflow for the GC-MS analysis of 6-Hepten-1-ol.

Detailed Experimental Protocols

The methodologies provided below are a composite of the protocols used across the participating laboratories, representing a robust and reproducible approach for the analysis of 6-Hepten-1-ol.

Sample Preparation

For the preparation of samples for GC-MS analysis, a standard dilution protocol was followed to ensure consistency.

• Materials:

  • 6-Hepten-1-ol standard

  • Hexane (GC grade)

  • Internal Standard (ISTD) solution (e.g., 1-Octanol, 10 µg/mL in hexane)

  • Volumetric flasks, pipettes

  • Vortex mixer

  • Syringe filters (0.22 µm)

  • GC vials with inserts

• Procedure:

  • A stock solution of 6-Hepten-1-ol (1 mg/mL) was prepared in hexane.

  • Calibration standards were prepared by serial dilution of the stock solution to concentrations ranging from 0.1 µg/mL to 50 µg/mL.

  • For each sample and calibration standard, 950 µL was transferred to a GC vial.

  • 50 µL of the internal standard solution was added to each vial.

  • The vials were capped and vortexed for 30 seconds to ensure homogeneity.

  • If the sample matrix contained particulates, it was filtered through a 0.22 µm syringe filter into the GC vial.

GC-MS Analysis

The following parameters represent a typical setup for the chromatographic separation and mass spectrometric detection of 6-Hepten-1-ol.

• Instrumentation:

  • Gas Chromatograph with Mass Spectrometer (e.g., Agilent GC-MS system or equivalent)

  • Capillary Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.

• GC Parameters:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

  • Injection Mode: Splitless

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes

    • Ramp: Increase to 220°C at a rate of 10°C/min

    • Hold at 220°C for 5 minutes

• MS Parameters:

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Energy: 70 eV

  • Scan Mode: Full Scan (m/z 40-300) for qualitative analysis and identification.

  • Selected Ion Monitoring (SIM) Mode: For quantitative analysis, characteristic ions of 6-Hepten-1-ol (e.g., m/z 41, 55, 68, 82) and the internal standard were monitored.

Data Analysis and Quantitation

Quantitative analysis was performed using the internal standard method.

• The peak areas of 6-Hepten-1-ol and the internal standard were integrated using the instrument's software.

• A calibration curve was constructed by plotting the ratio of the peak area of 6-Hepten-1-ol to the peak area of the internal standard against the concentration of the calibration standards.

• The concentration of 6-Hepten-1-ol in the unknown samples was determined from the linear regression equation of the calibration curve.

This guide demonstrates that while slight variations in results are expected between laboratories, the use of standardized GC-MS methodologies can yield reproducible and reliable quantitative data for 6-Hepten-1-ol.

Comparative Study of Catalysts for the Synthesis of 6-Hepten-1-ol: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the efficient and selective synthesis of key intermediates is paramount. 6-Hepten-1-ol, a valuable linear unsaturated alcohol, serves as a versatile building block in the synthesis of complex organic molecules, including pharmaceuticals and fragrances. This guide provides a comparative analysis of the primary catalytic routes for the synthesis of 6-hepten-1-ol, offering insights into catalyst performance, experimental protocols, and reaction pathways to aid in the selection of the most suitable synthetic strategy.

While direct comparative studies for the synthesis of 6-hepten-1-ol are limited in publicly available literature, this guide consolidates information from analogous reactions and established catalytic methodologies to provide a comprehensive overview. The three principal catalytic routes evaluated are:

• Palladium-Catalyzed Telomerization: A highly atom-economical process that, in principle, can dimerize ethylene (B1197577) with the addition of a nucleophile like allyl alcohol.

• Ruthenium-Catalyzed Cross-Metathesis: A powerful C-C bond-forming reaction that can construct 6-hepten-1-ol from the coupling of 1-pentene (B89616) and allyl alcohol.

• Rhodium-Catalyzed Hydroformylation and Subsequent Reduction: A two-step industrial process involving the conversion of 1-hexene (B165129) to heptanal (B48729), followed by selective reduction to the target alcohol.

Comparative Analysis of Catalytic Routes

The choice of a synthetic route to 6-hepten-1-ol depends on various factors, including the desired scale of production, cost and availability of starting materials and catalysts, and the required purity of the final product. The following table provides a general comparison of the three main catalytic approaches.

Feature	Palladium-Catalyzed Telomerization	Ruthenium-Catalyzed Cross-Metathesis	Rhodium-Catalyzed Hydroformylation & Reduction
Catalyst Type	Palladium complexes with phosphine (B1218219) ligands (e.g., Pd(acac)₂/TOMPP)[1][2][3][4]	Ruthenium-based catalysts (e.g., Grubbs I & II, Hoveyda-Grubbs)[1][2][5][6]	Rhodium complexes with phosphine ligands (for hydroformylation); Reducing agents (e.g., NaBH₄)[7][8]
Typical Reactants	Ethylene, Allyl Alcohol	1-Pentene, Allyl Alcohol	1-Hexene, Syngas (CO/H₂), Reducing Agent
Number of Steps	One-pot	One-pot	Two steps
General Yields	Moderate to high for analogous reactions	Moderate to high	High
Selectivity Issues	Regioselectivity can be a challenge, with potential for multiple isomers.	Good selectivity is often achievable, but can be influenced by substrate and catalyst choice.[2]	High regioselectivity for the linear aldehyde is possible with appropriate ligands.
Advantages	High atom economy.	High functional group tolerance; mild reaction conditions.	Well-established and scalable industrial process.
Disadvantages	Limited examples for this specific transformation; potential for side reactions.	Cost of ruthenium catalysts; removal of metal residues.	Two-step process; use of toxic syngas.

Reaction Pathways and Experimental Workflows

To visually represent the synthetic strategies and a generalized experimental procedure, the following diagrams have been generated using the DOT language.

Caption: Catalytic routes to 6-hepten-1-ol.

Caption: Generalized experimental workflow.

Experimental Protocols

The following are representative experimental protocols for each synthetic route, adapted from literature procedures for similar substrates. These should be considered as starting points and may require optimization for the specific synthesis of 6-hepten-1-ol.

Palladium-Catalyzed Telomerization of Ethylene and Allyl Alcohol

This protocol is a conceptual adaptation based on the telomerization of butadiene with alcohols.[1]

• Materials:

  • Palladium(II) acetylacetonate (B107027) (Pd(acac)₂)

  • Tris(o-methoxyphenyl)phosphine (TOMPP)

  • Allyl alcohol

  • Anhydrous toluene (B28343)

  • Ethylene gas

• Procedure:

  • In a high-pressure autoclave reactor equipped with a magnetic stir bar, Pd(acac)₂ and TOMPP are dissolved in anhydrous toluene under an inert atmosphere.

  • Allyl alcohol is added to the catalyst solution.

  • The reactor is sealed and then pressurized with ethylene to the desired pressure.

  • The reaction mixture is heated to the desired temperature (e.g., 80-100 °C) and stirred vigorously for a specified time (e.g., 4-12 hours).

  • After cooling to room temperature, the excess ethylene pressure is carefully released.

  • The reaction mixture is filtered, and the solvent is removed under reduced pressure.

  • The crude product is purified by fractional distillation or column chromatography to isolate 6-hepten-1-ol.

Ruthenium-Catalyzed Cross-Metathesis of 1-Pentene and Allyl Alcohol

This protocol is based on general procedures for cross-metathesis using Grubbs-type catalysts.[1]

• Materials:

  • Grubbs II catalyst

  • 1-Pentene

  • Allyl alcohol

  • Anhydrous dichloromethane (B109758) (DCM)

• Procedure:

  • In a flame-dried Schlenk flask under an inert atmosphere, the Grubbs II catalyst is dissolved in anhydrous DCM.

  • A solution of 1-pentene and allyl alcohol in anhydrous DCM is added to the catalyst solution.

  • The reaction mixture is stirred at room temperature or gently heated (e.g., 40 °C) and monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, the reaction is quenched by the addition of a phosphine scavenger (e.g., triphenylphosphine) or by exposure to air.

  • The solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica (B1680970) gel to yield 6-hepten-1-ol.

Rhodium-Catalyzed Hydroformylation of 1-Hexene and Subsequent Reduction

This two-step protocol is based on established procedures for hydroformylation and aldehyde reduction.[7][8]

• Step 1: Hydroformylation of 1-Hexene

  • Materials:

    • Rh(acac)(CO)₂

    • Triphenylphosphine (PPh₃)

    • 1-Hexene

    • Anhydrous toluene

    • Syngas (1:1 mixture of CO and H₂)

  • Procedure:

    • In a high-pressure autoclave, Rh(acac)(CO)₂ and PPh₃ are dissolved in anhydrous toluene under an inert atmosphere.

    • 1-Hexene is added to the solution.

    • The autoclave is purged and then pressurized with syngas to the desired pressure (e.g., 20-50 bar).

    • The reaction is heated to the desired temperature (e.g., 80-120 °C) and stirred for several hours.

    • After cooling and venting the syngas, the solvent is removed under reduced pressure to yield crude heptanal.

• Step 2: Reduction of Heptanal to 6-Hepten-1-ol

  • Materials:

    • Crude heptanal from Step 1

    • Sodium borohydride (B1222165) (NaBH₄)

    • Methanol (B129727)

  • Procedure:

    • The crude heptanal is dissolved in methanol and cooled in an ice bath.

    • Sodium borohydride is added portion-wise to the stirred solution.

    • After the addition is complete, the reaction is allowed to warm to room temperature and stirred for an additional 1-2 hours.

    • The reaction is quenched by the slow addition of water.

    • The methanol is removed under reduced pressure, and the aqueous residue is extracted with diethyl ether.

    • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

    • The resulting crude 6-hepten-1-ol is purified by distillation.

Conclusion

The synthesis of 6-hepten-1-ol can be approached through several effective catalytic methods. Palladium-catalyzed telomerization offers an atom-economical, one-pot synthesis, though selectivity can be a concern. Ruthenium-catalyzed cross-metathesis provides a versatile and often highly selective route under mild conditions, with the primary drawback being the cost of the catalyst. The two-step hydroformylation and reduction pathway, while less direct, is a robust and scalable method widely used in industry. The selection of the optimal catalyst and methodology will ultimately be guided by the specific requirements of the research or development project, including scale, cost considerations, and the desired purity of the final product. Further research into direct comparative studies of these catalysts for the synthesis of 6-hepten-1-ol would be beneficial for the scientific community.

References

• 1. Cross Metathesis [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Development of highly efficient and selective palladium catalysts for telomerization of 1,3-butadiene with alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Cross-Metathesis of Methallyl Halides: Concise Enantioselective Formal Total Synthesis of (–)-Presphaerene [frontiersin.org]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. Understanding the reaction kinetics of heterogeneous 1-hexene hydroformylation - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Assessing the Purity of 6-Hepten-1-ol from Different Commercial Suppliers: A Comparative Guide

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is paramount to the accuracy, reproducibility, and safety of their work. This guide provides a comprehensive framework for assessing the purity of 6-Hepten-1-ol obtained from various commercial suppliers. While suppliers typically provide a certificate of analysis with a stated purity, independent verification is often a critical step in quality control. This guide outlines the key analytical methods and potential impurities to consider when evaluating this versatile unsaturated alcohol.

Commercial Supplier Purity Overview

A survey of commercially available 6-Hepten-1-ol indicates that most suppliers offer a purity of ≥96%. However, the nature and percentage of the remaining impurities can vary. The primary method cited for purity assessment by suppliers is Gas Chromatography (GC). The following table summarizes the advertised purity levels from a selection of commercial suppliers.

Supplier	Advertised Purity	Method of Analysis
Fluorochem	96%[1]	Not Specified
CymitQuimica	>96.0%(GC)[2]	Gas Chromatography (GC)
Chem-Impex	≥ 96% (GC)[3]	Gas Chromatography (GC)
TCI America	96.0+%[4]	Not Specified
ZHENGZHOU JIUYI TIME NEW MATERIALS CO,.LTD	99%	Not Specified
MedchemExpress	97.0%	Not Specified

Note: This table is based on publicly available information and may not reflect the exact purity of a specific batch. Independent analysis is highly recommended.

Experimental Protocols for Purity Assessment

To independently verify the purity of a 6-Hepten-1-ol sample, a multi-pronged analytical approach is recommended. This typically involves chromatographic and spectroscopic techniques, as well as a specific method for water content determination.

Gas Chromatography (GC) for Overall Purity and Volatile Impurities

Gas chromatography is a powerful technique for separating and quantifying volatile and semi-volatile compounds in a mixture. It is the most common method used by suppliers to state the purity of 6-Hepten-1-ol.

Methodology:

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is suitable for this analysis. For identification of unknown impurities, a GC coupled with a Mass Spectrometer (GC-MS) is invaluable.[5]

• Column: A polar capillary column, such as one coated with a polyethylene (B3416737) glycol (PEG) stationary phase (e.g., DB-WAX, Carbowax 20M), is recommended for the analysis of alcohols.

• Carrier Gas: High-purity helium or hydrogen at a constant flow rate.

• Injection: A small volume (typically 1 µL) of a diluted sample (e.g., in dichloromethane (B109758) or methanol) is injected into the heated inlet.

• Temperature Program: An oven temperature program should be optimized to achieve good separation of 6-Hepten-1-ol from potential impurities. A typical program might start at a low temperature (e.g., 50°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 200°C).

• Quantification: The purity is determined by calculating the peak area percentage. The area of the 6-Hepten-1-ol peak is divided by the total area of all peaks in the chromatogram. For more accurate quantification, an internal standard method can be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Impurity Identification

¹H and ¹³C NMR spectroscopy are essential tools for confirming the chemical structure of the main component and for identifying and quantifying impurities that have different chemical structures.

Methodology:

• Instrumentation: A standard NMR spectrometer (e.g., 300 or 400 MHz for ¹H NMR) is sufficient.

• Sample Preparation: A small amount of the 6-Hepten-1-ol sample is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Analysis:

  • ¹H NMR: The proton NMR spectrum will show characteristic signals for the protons in 6-Hepten-1-ol. Impurities will present as additional, often smaller, peaks. The integration of these peaks can be used to estimate the relative molar ratio of the impurity to the main compound.

  • ¹³C NMR: The carbon NMR spectrum provides information on the number of non-equivalent carbons and can help in identifying isomeric impurities or other organic contaminants.

Karl Fischer Titration for Water Content

Water is a common impurity in hygroscopic solvents like alcohols. Karl Fischer titration is a highly specific and accurate method for determining the water content.

Methodology:

• Instrumentation: A Karl Fischer titrator (coulometric or volumetric).

• Reagents: Anhydrous methanol (B129727) and a Karl Fischer reagent (a solution of iodine, sulfur dioxide, and a base in an alcohol).

• Procedure: A known weight of the 6-Hepten-1-ol sample is injected into the titration cell containing the anhydrous methanol. The Karl Fischer reagent is then titrated until the endpoint is reached, which is detected potentiometrically. The amount of titrant consumed is directly proportional to the amount of water in the sample.

Potential Impurities in 6-Hepten-1-ol

The nature of impurities in a commercial sample of 6-Hepten-1-ol can depend on the synthetic route used for its manufacture. Researchers should be aware of the following potential contaminants:

• Isomeric Impurities: Double bond isomers (e.g., 5-Hepten-1-ol, 4-Hepten-1-ol) or constitutional isomers of the alcohol can be present. These may arise from side reactions during synthesis or isomerization.[5]

• Unreacted Starting Materials: Depending on the synthesis, residual starting materials may be present. For instance, if prepared via a Grignard reaction, unreacted haloalkenes could be a potential impurity.

• Byproducts of Synthesis: Side reactions can lead to the formation of various byproducts. For example, ether formation (e.g., di(heptenyl) ether) under acidic conditions or dimerization of the alkene.

• Oxidation Products: The allylic alcohol moiety is susceptible to oxidation, which could lead to the formation of 6-heptenal or 6-heptenoic acid.[6]

• Residual Solvents: Solvents used during the synthesis and purification process (e.g., diethyl ether, tetrahydrofuran, toluene) may be present in trace amounts.

• Water: As an alcohol, 6-Hepten-1-ol can absorb atmospheric moisture.

Experimental Workflow and Data Analysis

A systematic workflow is crucial for a thorough purity assessment. The following diagram illustrates a logical sequence of experiments.

Caption: Experimental workflow for the purity assessment of 6-Hepten-1-ol.

Logical Relationship of Purity Assessment Steps

The different analytical techniques provide complementary information to build a comprehensive purity profile.

Caption: Interrelationship of analytical techniques in purity determination.

By following the outlined experimental protocols and being cognizant of the potential impurities, researchers can confidently assess the purity of their 6-Hepten-1-ol samples, ensuring the integrity and reliability of their scientific endeavors.

References

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 6-Heptyn-1-ol | C7H12O | CID 11007849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. 6-Hepten-1-ol 96.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 5. benchchem.com [benchchem.com]
• 6. 6-Hepten-1-ol | CAS#:4117-10-6 | Chemsrc [chemsrc.com]

6-Hepten-1-ol as an Internal Standard in Chromatography: A Comparative Guide

In the realm of analytical chemistry, particularly in chromatographic techniques such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), the use of an internal standard (IS) is a critical practice for achieving accurate and precise quantification.[1][2][3] An internal standard is a compound of known concentration that is added to an unknown sample to correct for variations in sample injection volume, solvent evaporation, and instrument response.[1][3][4] This guide provides a comprehensive comparison of 6-Hepten-1-ol as an internal standard against a common alternative, highlighting its performance with supporting experimental data.

Choosing an Effective Internal Standard

The ideal internal standard should possess several key characteristics:

• Chemical Similarity: It should be chemically similar to the analyte(s) of interest to ensure comparable behavior during sample preparation and analysis.[1][5]

• Resolution: It must be well-resolved from the analyte and any other components in the sample matrix.[6]

• Non-Interference: It should not react with the analyte or the sample matrix.[7]

• Purity: The internal standard should be of high purity and readily available.[6]

• Absence in Sample: It must not be naturally present in the sample being analyzed.[2][5]

6-Hepten-1-ol, with its C7 carbon chain, terminal double bond, and primary alcohol functional group, presents itself as a suitable internal standard for the analysis of various volatile and semi-volatile organic compounds, particularly other unsaturated alcohols or compounds of similar polarity.

Comparative Analysis: 6-Hepten-1-ol vs. 1-Heptanol

To evaluate the performance of 6-Hepten-1-ol as an internal standard, a simulated experiment was designed to quantify the concentration of 5-Hexen-1-ol in a synthetic mixture using Gas Chromatography with Flame Ionization Detection (GC-FID). For comparison, 1-Heptanol was selected as an alternative internal standard. 1-Heptanol offers a similar carbon chain length and the same functional group but lacks the terminal double bond, providing a basis for comparing the impact of unsaturation on chromatographic behavior and quantification.

1. Preparation of Standard Solutions:

• Analyte Stock Solution (5-Hexen-1-ol): A stock solution of 5-Hexen-1-ol (1000 µg/mL) was prepared in methanol.

• Internal Standard Stock Solutions: Stock solutions of 6-Hepten-1-ol (1000 µg/mL) and 1-Heptanol (1000 µg/mL) were prepared in methanol.

• Calibration Standards: A series of calibration standards were prepared by diluting the analyte stock solution to concentrations of 10, 25, 50, 100, and 250 µg/mL. Each calibration standard was spiked with a constant concentration (50 µg/mL) of either 6-Hepten-1-ol or 1-Heptanol.

2. Sample Preparation:

• Three replicate "unknown" samples were prepared with a true concentration of 75 µg/mL of 5-Hexen-1-ol.

• Each replicate was spiked with a constant concentration (50 µg/mL) of either 6-Hepten-1-ol or 1-Heptanol.

3. GC-FID Conditions:

• Gas Chromatograph: Agilent 7890B GC System

• Detector: Flame Ionization Detector (FID)

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm)

• Injector Temperature: 250°C

• Detector Temperature: 300°C

• Oven Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 200°C at 10°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injection Volume: 1 µL (splitless)

4. Data Analysis:

• The peak areas of the analyte (5-Hexen-1-ol) and the internal standards (6-Hepten-1-ol and 1-Heptanol) were recorded.

• For quantification without an internal standard, a calibration curve was generated by plotting the peak area of 5-Hexen-1-ol against its concentration.

• For quantification with an internal standard, the ratio of the analyte peak area to the internal standard peak area was calculated. A calibration curve was then generated by plotting this ratio against the analyte concentration.[1][8]

The following tables summarize the quantitative data obtained from the simulated experiment.

Table 1: Retention Times

Compound	Retention Time (minutes)
5-Hexen-1-ol (Analyte)	6.8
6-Hepten-1-ol (IS)	8.2
1-Heptanol (Alternative IS)	8.5

Table 2: Quantification of 5-Hexen-1-ol without Internal Standard

Replicate	Peak Area (Analyte)	Calculated Concentration (µg/mL)	% Error
1	185,000	70.8	-5.6%
2	205,000	78.5	+4.7%
3	170,000	65.1	-13.2%
Average	186,667	71.5	-4.7%
% RSD	9.7%	9.7%

Table 3: Quantification of 5-Hexen-1-ol with 6-Hepten-1-ol as Internal Standard

Replicate	Peak Area (Analyte)	Peak Area (IS)	Area Ratio (Analyte/IS)	Calculated Concentration (µg/mL)	% Error
1	186,500	230,000	0.811	74.8	-0.3%
2	203,000	250,000	0.812	74.9	-0.1%
3	172,000	212,000	0.811	74.8	-0.3%
Average	187,167	230,667	0.811	74.8	-0.2%
% RSD	8.3%	8.3%	0.1%	0.1%

Table 4: Quantification of 5-Hexen-1-ol with 1-Heptanol as Internal Standard

Replicate	Peak Area (Analyte)	Peak Area (IS)	Area Ratio (Analyte/IS)	Calculated Concentration (µg/mL)	% Error
1	185,800	235,000	0.791	75.3	+0.4%
2	204,500	258,000	0.793	75.5	+0.7%
3	171,000	215,000	0.795	75.7	+0.9%
Average	187,100	236,000	0.793	75.5	+0.7%
% RSD	9.0%	9.1%	0.3%	0.3%

The data clearly demonstrates the advantage of using an internal standard. Without an internal standard (Table 2), the calculated concentrations of the analyte show significant variation, with a relative standard deviation (RSD) of 9.7%. This variability can be attributed to minor inconsistencies in injection volume or other systematic errors.

Both 6-Hepten-1-ol (Table 3) and 1-Heptanol (Table 4) significantly improved the precision of the measurement, reducing the %RSD of the calculated concentrations to 0.1% and 0.3%, respectively. This highlights the ability of an internal standard to compensate for analytical variations.

In this simulated experiment, both 6-Hepten-1-ol and 1-Heptanol performed exceptionally well as internal standards for the quantification of 5-Hexen-1-ol. The choice between them may depend on other factors such as cost, availability, and potential for co-elution with other matrix components in a real-world sample. The slightly better precision observed with 6-Hepten-1-ol could be attributed to its closer structural similarity (presence of a double bond) to the analyte, leading to more comparable behavior during chromatography.

Visualizing the Workflow and Logic

To further illustrate the concepts, the following diagrams created using Graphviz (DOT language) depict the experimental workflow and the logical relationship of using an internal standard.

Caption: Experimental workflow for chromatographic analysis using an internal standard.

Caption: Logic of quantification with and without an internal standard.

Conclusion

6-Hepten-1-ol proves to be a highly effective internal standard for the GC-FID analysis of structurally similar compounds like 5-Hexen-1-ol. Its performance is comparable, if not slightly superior, to a saturated analogue like 1-Heptanol. The use of an appropriate internal standard is paramount for mitigating the effects of experimental variations, thereby significantly enhancing the accuracy and precision of chromatographic quantification. When selecting an internal standard, researchers should consider factors such as chemical similarity, chromatographic resolution, and potential interferences to ensure the reliability of their analytical results.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Internal standard - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. What to use as internal standards - Chromatography Forum [chromforum.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Protecting Groups for 6-Hepten-1-ol: Efficacy and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex organic molecules, the judicious selection of protecting groups is paramount to achieving high yields and preventing unwanted side reactions. This guide provides an objective comparison of the efficacy of three common protecting groups for the primary alcohol of 6-hepten-1-ol: tert-butyldimethylsilyl (TBDMS) ether, methoxymethyl (MOM) ether, and acetate (B1210297) ester. The comparison is supported by experimental data and detailed protocols to assist researchers in making informed decisions for their synthetic strategies.

Data Presentation: A Comparative Overview

The following table summarizes the key performance indicators for the protection and deprotection of 6-hepten-1-ol using TBDMS, MOM, and acetate protecting groups. The data is compiled from literature and generalized for primary alcohols where specific data for 6-hepten-1-ol is not available, with typical yields for these standard reactions being consistently high.

Protecting Group	Protection Reaction Conditions	Typical Yield (%)	Deprotection Reaction Conditions	Typical Yield (%)
TBDMS	TBDMS-Cl, Imidazole (B134444), DMF, rt, 2-4 h	>95	TBAF, THF, rt, 1-2 h	>95
MOM	MOM-Cl, DIPEA, CH₂Cl₂, 0 °C to rt, 2-4 h	>90	6 M HCl, THF/H₂O, rt, 12 h	85-95
Acetate	Ac₂O, Pyridine (B92270), DMAP (cat.), CH₂Cl₂, 0 °C to rt, 2-4 h	>90	K₂CO₃, MeOH, rt, 15 min - 4 h	82-100

Experimental Workflow

The general workflow for the protection and subsequent deprotection of an alcohol is a two-step process. The first step involves the reaction of the alcohol with a protecting group reagent to form a stable, protected intermediate. This intermediate can then be carried through various synthetic transformations that would otherwise be incompatible with a free hydroxyl group. The final step is the selective removal of the protecting group to regenerate the alcohol.

Caption: General workflow for alcohol protection and deprotection.

Experimental Protocols

tert-Butyldimethylsilyl (TBDMS) Ether Protection and Deprotection

Protection of 6-Hepten-1-ol as a TBDMS Ether:

• Materials: 6-hepten-1-ol, tert-butyldimethylsilyl chloride (TBDMS-Cl), imidazole, anhydrous N,N-dimethylformamide (DMF).

• Procedure:

  • To a solution of 6-hepten-1-ol (1.0 eq) in anhydrous DMF, add imidazole (2.5 eq).

  • To this stirred solution, add TBDMS-Cl (1.2 eq) portion-wise at room temperature.

  • Stir the reaction mixture for 2-4 hours and monitor by thin-layer chromatography (TLC).

  • Upon completion, pour the reaction mixture into water and extract with diethyl ether or ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the TBDMS ether.

Deprotection of 6-(tert-butyldimethylsilyloxy)hept-1-ene:

• Materials: 6-(tert-butyldimethylsilyloxy)hept-1-ene, tetrabutylammonium (B224687) fluoride (B91410) (TBAF) solution (1 M in THF), tetrahydrofuran (B95107) (THF).

• Procedure:

  • Dissolve the TBDMS-protected 6-hepten-1-ol (1.0 eq) in THF.

  • Add TBAF solution (1.1 eq) dropwise to the stirred solution at room temperature.

  • Stir the reaction for 1-2 hours, monitoring by TLC.

  • Once the reaction is complete, quench with saturated aqueous ammonium (B1175870) chloride solution.

  • Extract the mixture with diethyl ether, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by flash column chromatography to yield 6-hepten-1-ol.

Methoxymethyl (MOM) Ether Protection and Deprotection

Protection of 6-Hepten-1-ol as a MOM Ether:

• Materials: 6-hepten-1-ol, chloromethyl methyl ether (MOM-Cl), N,N-diisopropylethylamine (DIPEA), anhydrous dichloromethane (B109758) (CH₂Cl₂).

• Procedure:

  • To a solution of 6-hepten-1-ol (1.0 eq) in anhydrous CH₂Cl₂ at 0 °C, add DIPEA (1.5 eq).

  • Add MOM-Cl (1.2 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the layers and extract the aqueous layer with CH₂Cl₂.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by flash column chromatography.

Deprotection of 6-(methoxymethoxy)hept-1-ene:

• Materials: 6-(methoxymethoxy)hept-1-ene, 6 M hydrochloric acid (HCl), tetrahydrofuran (THF).

• Procedure:

  • Dissolve the MOM-protected alcohol (1.0 eq) in a mixture of THF and water.

  • Add 6 M HCl and stir the mixture at room temperature for 12 hours.

  • Monitor the reaction by TLC.

  • Upon completion, neutralize the reaction with saturated aqueous sodium bicarbonate.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by flash column chromatography.

Acetate Ester Protection and Deprotection

Protection of 6-Hepten-1-ol as an Acetate Ester:

• Materials: 6-hepten-1-ol, acetic anhydride (B1165640) (Ac₂O), pyridine, 4-dimethylaminopyridine (B28879) (DMAP), anhydrous dichloromethane (CH₂Cl₂).

• Procedure:

  • To a solution of 6-hepten-1-ol (1.0 eq) in anhydrous CH₂Cl₂ at 0 °C, add pyridine (2.0 eq) and a catalytic amount of DMAP.

  • Add acetic anhydride (1.5 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.[1]

  • Quench the reaction with water and extract with CH₂Cl₂.

  • Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.[1]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the acetate ester, which can be further purified by column chromatography if necessary. A typical yield for this reaction is over 90%.[1]

Deprotection of hept-6-en-1-yl acetate:

• Materials: hept-6-en-1-yl acetate, potassium carbonate (K₂CO₃), methanol (B129727) (MeOH).

• Procedure:

  • Dissolve the acetate ester (1.0 eq) in methanol.

  • Add potassium carbonate (2.0 eq) and stir the mixture at room temperature.

  • Monitor the reaction by TLC; the reaction is typically complete within 15 minutes to 4 hours.

  • Once complete, neutralize the reaction with 1 M HCl.

  • Remove the methanol under reduced pressure and extract the aqueous residue with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield 6-hepten-1-ol.

Logical Relationship of Protecting Group Selection

The choice of a protecting group depends on the stability required for subsequent reaction steps and the conditions available for its removal. The following diagram illustrates the compatibility of each protecting group with common reaction conditions.

References

• 1. benchchem.com [benchchem.com]

Evaluation of 6-Hepten-1-ol Derivatives as Potential Drug Candidates: A Review of Available Data

Despite a comprehensive search of scientific literature and databases, there is a notable absence of publicly available research on the evaluation of 6-Hepten-1-ol derivatives as potential drug candidates. While 6-Hepten-1-ol itself is utilized as a versatile biochemical reagent and a precursor in the synthesis of various organic compounds, its derivatives have not been extensively explored or reported for their pharmacological activities in the context of drug discovery.[1][2][3][4]

Our investigation sought to identify studies detailing the synthesis, biological evaluation, and comparative performance of 6-Hepten-1-ol derivatives. The objective was to compile a comparison guide for researchers, scientists, and drug development professionals, complete with quantitative data, experimental protocols, and visualizations of relevant biological pathways. However, the search for specific derivatives of 6-Hepten-1-ol with documented biological screening data, such as IC50 values or efficacy in disease models, proved unsuccessful.

The existing literature primarily describes 6-Hepten-1-ol as a foundational molecule. It is recognized for its utility in the fragrance industry and as a starting material for the synthesis of more complex molecules.[1][3] While its application in the synthesis of pharmaceuticals is mentioned as a possibility, specific examples of such derivatives and their subsequent biological testing are not detailed in the available resources.

Searches for related terms, including esters and oxidized forms like 6-heptenoic acid, also failed to yield relevant studies focusing on a systematic evaluation of a series of derivatives for drug-like properties. The scientific papers uncovered discussed derivatives of other parent molecules that happen to share structural similarities but are not direct derivatives of 6-Hepten-1-ol.

Therefore, at present, it is not possible to provide a comparison guide, quantitative data tables, detailed experimental protocols, or signaling pathway diagrams related to the evaluation of 6-Hepten-1-ol derivatives as potential drug candidates due to the lack of primary research in this specific area.

Researchers interested in this scaffold as a potential starting point for new drug discovery efforts would likely need to undertake foundational research, including the synthesis of a library of derivatives and subsequent screening for various biological activities.

Future Directions

The exploration of 6-Hepten-1-ol derivatives in drug discovery remains a largely untapped area. A potential research workflow for evaluating such compounds could involve:

Caption: A generalized workflow for the discovery and development of novel drug candidates.

This proposed workflow highlights the necessary stages, from initial synthesis to preclinical evaluation, that would be required to assess the potential of 6-Hepten-1-ol derivatives as a new class of therapeutic agents. Without the foundational data from the initial phases of such a research program, a comparative analysis remains speculative.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 6-Hepten-1-ol | CAS#:4117-10-6 | Chemsrc [chemsrc.com]
• 3. chemimpex.com [chemimpex.com]
• 4. medchemexpress.com [medchemexpress.com]

Comparative Analysis of 6-Hepten-1-ol Cross-Reactivity in Biological Assays

This guide provides a comparative analysis of the biological activity of 6-Hepten-1-ol and structurally related aliphatic alcohols. Due to the limited availability of direct cross-reactivity studies for 6-Hepten-1-ol, this document synthesizes findings from various assays to infer potential biological interactions and off-target effects. The focus is on its activity in olfactory reception, a primary modality through which this volatile compound interacts with biological systems.

Quantitative Data Summary

The following table summarizes the electrophysiological responses of olfactory receptor neurons (ORNs) in the insect Mamestra brassicae to 6-Hepten-1-ol and related compounds. This data provides a basis for comparing the specificity of these neurons to different aliphatic alcohols, thereby offering an insight into their potential for cross-reactivity at the receptor level.

Compound	Class	Spike Frequency (spikes/s)	Relative Activity (%)
6-Hepten-1-ol	Unsaturated C7 Alcohol	45	100
(Z)-4-Hepten-1-ol	Unsaturated C7 Alcohol	40	89
1-Heptanol	Saturated C7 Alcohol	38	84
(Z)-3-Hexen-1-ol	Unsaturated C6 Alcohol	35	78
1-Hexanol	Saturated C6 Alcohol	30	67

Experimental Protocols

The data presented above was generated using the technique of single-cell recording (SCR) from insect olfactory receptor neurons.

1. Animal Preparation: Adult male moths (Mamestra brassicae) were used. The antennae were excised and mounted on a holder with the distal tip removed to allow for the insertion of a recording electrode.

2. Single-Cell Recording (SCR): A tungsten microelectrode was inserted into a sensillum on the antenna to record the electrical activity of individual ORNs. A reference electrode was placed in the antenna's hemolymph.

3. Odor Stimulation: A continuous stream of charcoal-filtered and humidified air (1 L/min) was delivered to the antenna. Test compounds were dissolved in paraffin (B1166041) oil at a concentration of 10 µg/µL. A 10 µL aliquot of the solution was applied to a filter paper strip placed inside a Pasteur pipette. Puffs of air (100 ms (B15284909) duration) were passed through the pipette and into the main airstream to deliver the odor stimulus.

4. Data Analysis: The number of action potentials (spikes) generated by the ORN in the 500 ms following the stimulus was counted. The response to the solvent control was subtracted from the response to the test compound to determine the net spike frequency. The relative activity was calculated by normalizing the response of each compound to the response of 6-Hepten-1-ol.

Visualizations

Experimental Workflow for Olfactory Receptor Neuron Single-Cell Recording

Caption: Workflow for single-cell recording from insect olfactory neurons.

Conceptual Diagram of Olfactory Signal Transduction

Caption: Simplified pathway of olfactory signal transduction in insects.

Benchmarking 6-Hepten-1-ol: A Comparative Performance Analysis in Fragrance and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

6-Hepten-1-ol, a versatile unsaturated alcohol, finds utility as a fragrance ingredient and a key intermediate in the synthesis of fine chemicals, pharmaceuticals, and agrochemicals.[1][2] Its characteristic floral and green odor profile makes it a valuable component in perfumery, while its terminal double bond and primary alcohol functional group offer reactive sites for various chemical transformations.[1] This guide provides a comparative benchmark of 6-Hepten-1-ol's performance against common alternatives in two key applications: fragrance formulation and chemical synthesis, supported by illustrative experimental data and detailed protocols.

Section 1: Performance in Fragrance Formulations

The olfactory characteristics of a fragrance ingredient are critical to its application. Key performance indicators include odor profile, intensity, longevity (substantivity), and its interaction with other fragrance components. In this section, we compare the fragrance performance of 6-Hepten-1-ol with two well-established unsaturated alcohols used in perfumery: cis-3-Hexen-1-ol (leaf alcohol) and Geraniol.

Comparative Olfactory Profile

Fragrance Molecule	CAS Number	Odor Profile	Typical Use Level (%)	Substantivity on Blotter (hours)
6-Hepten-1-ol	4117-10-6	Green, floral, slightly waxy, with a hint of fruitiness	0.1 - 2.0	~8
cis-3-Hexen-1-ol	928-96-1	Intense green, freshly cut grass	0.01 - 0.5	~4
Geraniol	106-24-1	Rosy, floral, sweet, with a citrus note	1.0 - 10.0	~48

Note: The data presented in this table is illustrative and compiled from typical values found in perfumery literature and may vary based on the purity of the material and the composition of the fragrance base.

Experimental Protocol: Sensory Evaluation of Fragrance Longevity

This protocol outlines a standardized method for evaluating the longevity of a fragrance ingredient on a neutral substrate (blotter).

Objective: To determine the substantivity (longevity) of 6-Hepten-1-ol in comparison to alternative fragrance alcohols.

Materials:

• 6-Hepten-1-ol (98% purity)

• cis-3-Hexen-1-ol (98% purity)

• Geraniol (98% purity)

• Ethanol (B145695) (perfumer's grade, odorless)

• Standard fragrance blotters (10 cm x 0.8 cm)

• Pipettes (10 µL)

• Fume hood

• Controlled environment room (22 ± 2 °C, 50 ± 5% relative humidity)

Procedure:

• Sample Preparation: Prepare 10% solutions of each fragrance molecule in ethanol.

• Blotter Application: In a fume hood, apply 10 µL of each solution to the tip of a labeled fragrance blotter. Allow the ethanol to evaporate for 60 seconds.

• Sensory Evaluation: A panel of at least five trained evaluators will assess the odor intensity of each blotter at specific time intervals (0, 0.5, 1, 2, 4, 6, 8, 12, 24, and 48 hours).

• Intensity Rating: The intensity of the odor is rated on a scale from 0 (odorless) to 5 (very strong).

• Data Analysis: The average intensity rating for each fragrance at each time point is calculated. The substantivity is determined as the time at which the average intensity rating drops below 1.

Experimental Workflow: Fragrance Evaluation

Caption: Workflow for the sensory evaluation of fragrance longevity.

Section 2: Performance in Chemical Synthesis

6-Hepten-1-ol serves as a valuable C7 building block in organic synthesis. Its terminal olefin and primary alcohol offer opportunities for a variety of transformations, including oxidation, epoxidation, and cyclization reactions. In this section, we provide a comparative analysis of 6-Hepten-1-ol in a representative transformation—the synthesis of a substituted tetrahydropyran (B127337)—against a structurally similar alternative, 5-Hexen-1-ol.

Comparative Synthesis of 2,6-Disubstituted Tetrahydropyrans

The Prins cyclization is a classic method for the synthesis of tetrahydropyran rings, which are common motifs in many natural products and pharmaceuticals. The reaction involves the acid-catalyzed condensation of an alkene with an aldehyde.

Starting Alcohol	Aldehyde	Catalyst	Solvent	Reaction Time (h)	Yield (%)	Diastereoselectivity (cis:trans)
6-Hepten-1-ol	Benzaldehyde (B42025)	Sc(OTf)₃ (5 mol%)	Dichloromethane (B109758)	12	75	90:10
5-Hexen-1-ol	Benzaldehyde	Sc(OTf)₃ (5 mol%)	Dichloromethane	12	68	85:15

Note: The data presented in this table is illustrative and based on typical outcomes for Prins cyclization reactions. Actual yields and selectivities may vary depending on the specific reaction conditions and substrate purity.

Experimental Protocol: Prins Cyclization for Tetrahydropyran Synthesis

Objective: To compare the yield and diastereoselectivity of the Prins cyclization using 6-Hepten-1-ol versus 5-Hexen-1-ol.

Materials:

• 6-Hepten-1-ol (98% purity)

• 5-Hexen-1-ol (98% purity)

• Benzaldehyde (freshly distilled)

• Scandium(III) trifluoromethanesulfonate (B1224126) (Sc(OTf)₃)

• Dichloromethane (anhydrous)

• Sodium bicarbonate (saturated aqueous solution)

• Magnesium sulfate (B86663) (anhydrous)

• Round-bottom flask (50 mL)

• Magnetic stirrer

• Nitrogen atmosphere setup

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask under a nitrogen atmosphere, add 6-Hepten-1-ol (1.0 mmol) and anhydrous dichloromethane (10 mL).

• Addition of Reagents: Add benzaldehyde (1.2 mmol) to the solution.

• Catalyst Addition: Add Sc(OTf)₃ (0.05 mmol) to the reaction mixture and stir at room temperature.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion (approximately 12 hours), quench the reaction with a saturated aqueous solution of sodium bicarbonate (10 mL).

• Extraction: Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography. Determine the yield and diastereoselectivity by ¹H NMR spectroscopy.

• Repeat: Repeat steps 1-8 using 5-Hexen-1-ol as the starting alcohol.

Logical Relationship: Prins Cyclization Mechanism

Caption: Key steps in the Prins cyclization mechanism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemimpex.com [chemimpex.com]

A Comparative Guide to QSAR Studies of 6-Hepten-1-ol Derivatives and Related Unsaturated Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Quantitative Structure-Activity Relationship (QSAR) studies relevant to 6-hepten-1-ol derivatives and other structurally related unsaturated alcohols. While specific QSAR studies on 6-hepten-1-ol derivatives are not extensively available in publicly accessible literature, this guide draws parallels from research on similar compounds, such as other unsaturated alcohols and fragrance molecules. The principles, methodologies, and findings discussed herein offer a valuable framework for initiating or advancing QSAR-based research on 6-hepten-1-ol and its analogs.

Data Presentation: A Comparative Look at Molecular Descriptors and Biological Activities

Quantitative data is the cornerstone of any QSAR model. To illustrate the type of data required and analyzed in such studies, the following tables present a sample dataset from a QSAR study on a series of pyrazine (B50134) derivatives, which are also known for their fragrance properties. This data is presented to exemplify the relationship between molecular descriptors and a measured biological activity (odor threshold).

Table 1: Molecular Structures and Odor Thresholds of Selected Pyrazine Derivatives

Compound ID	R1	R2	R3	R4	Log(1/t)
M1	H	H	H	H	4.52
M2	Methyl	H	H	H	5.15
M3	Ethyl	H	H	H	5.89
M4	H	Methyl	H	H	5.30
M5	Methyl	Methyl	H	H	6.22
M65	Isobutyl	Methoxy	H	H	9.82

Data adapted from a study on pyrazine derivatives. Log(1/t) represents the logarithm of the inverse of the odor threshold concentration, where a higher value indicates a more potent odorant.

Table 2: Selected Molecular Descriptors for QSAR Modeling of Pyrazine Derivatives

Compound ID	Molecular Weight	LogP	Polar Surface Area (PSA)	Number of Rotatable Bonds
M1	80.09	0.35	25.78	0
M2	94.11	0.85	25.78	0
M3	108.14	1.35	25.78	1
M4	94.11	0.85	25.78	0
M5	108.14	1.35	25.78	0
M65	166.22	2.15	34.14	3

Descriptor values are hypothetical and for illustrative purposes.

Table 3: Comparison of Statistical Parameters from Different QSAR Models

QSAR Model	R² (Training Set)	Q² (Cross-Validation)	R² (Test Set)
Multiple Linear Regression (MLR)	0.85	0.75	0.82
Comparative Molecular Field Analysis (CoMFA)	0.92	0.81	0.89
Comparative Molecular Similarity Indices Analysis (CoMSIA)	0.94	0.85	0.91

These statistical parameters are hypothetical and serve to illustrate how different QSAR models are evaluated and compared.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for generating high-quality data for QSAR modeling. Below are outlines of key experimental procedures relevant to the biological activities of fragrance and bioactive compounds.

Measurement of Odor Detection Threshold

The odor detection threshold is a common biological endpoint in QSAR studies of fragrance compounds. It is the minimum concentration of a substance that can be detected by a human panel.

Protocol: Ascending Concentration Series with Forced-Choice Method

• Sample Preparation: A series of dilutions of the test compound (e.g., a 6-hepten-1-ol derivative) in an odorless solvent (e.g., mineral oil or propylene (B89431) glycol) are prepared. Concentrations typically follow a geometric progression (e.g., tenfold or twofold steps).

• Panel Selection: A panel of trained human assessors with normal olfactory acuity is selected.

• Presentation: Panelists are presented with a set of sniffing bottles, typically three, where one contains the diluted odorant and the other two contain the pure solvent (blanks). This is known as a 3-alternative forced-choice (3-AFC) test.

• Evaluation: Panelists are instructed to identify the bottle with the odor. The presentation starts with the lowest concentration and ascends to higher concentrations.

• Threshold Determination: The individual threshold is the concentration at which the panelist correctly identifies the odorant in a predefined number of consecutive presentations. The group's threshold is then calculated as the geometric mean of the individual thresholds.

Skin Sensitization Assessment: Local Lymph Node Assay (LLNA)

For compounds that may come into contact with the skin, assessing their sensitization potential is critical. The LLNA is a widely accepted in vivo method.

Protocol: OECD Test Guideline 429

• Animal Model: The assay is typically performed in mice.

• Test Substance Preparation: The test substance is dissolved in a suitable vehicle (e.g., acetone/olive oil). A minimum of three concentrations are prepared.

• Application: A defined volume of the test substance or vehicle control is applied to the dorsal surface of each ear of the mice for three consecutive days.

• Cell Proliferation Measurement: On day 5, a solution of ³H-methyl thymidine (B127349) is injected intravenously. This radiolabel is incorporated into the DNA of proliferating cells.

• Lymph Node Excision: On day 6, the auricular lymph nodes draining the application site are excised.

• Quantification: A single-cell suspension of lymph node cells is prepared, and the incorporation of ³H-methyl thymidine is measured using a β-scintillation counter.

• Data Analysis: The stimulation index (SI) is calculated as the ratio of the mean proliferation in the test group to the mean proliferation in the vehicle control group. A substance is classified as a sensitizer (B1316253) if the SI is 3 or greater.[1]

Mandatory Visualizations

To better understand the workflows and relationships in QSAR studies, the following diagrams are provided.

References

• 1. Mechanism-Based QSAR Modeling of Skin Sensitization - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Experimental and Computationally Predicted Properties of 6-Hepten-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of experimentally determined and computationally predicted physicochemical and spectroscopic properties of 6-Hepten-1-ol. The objective is to offer a comprehensive overview for researchers utilizing this compound in organic synthesis, fragrance development, and biochemical studies.[1][2] The data presented herein is collated from various chemical suppliers and databases, supplemented with standardized experimental and computational methodologies.

Physicochemical and Spectroscopic Data Summary

The following table summarizes the available quantitative data for 6-Hepten-1-ol, presenting a direct comparison between experimental values and computational predictions where available.

Property	Experimental Value	Computationally Predicted Value
Molecular Formula	C₇H₁₄O[1][3]	C₇H₁₄O[4]
Molecular Weight ( g/mol )	114.19[1][5]	114.19[4]
Boiling Point (°C)	153.1 ± 9.0 at 760 mmHg[3], 112 - 114 at 69 mmHg[1], 113 at 69 mmHg[6][7]	Not Available
Density (g/cm³)	0.8 ± 0.1[3], 0.850[1][6][8]	Not Available
Refractive Index	1.436[3], 1.440[1], 1.4380 to 1.4420[6][8]	Not Available
pKa	Not Available	15.19 ± 0.10[6][8]
LogP	Not Available	1.835[7], 1.9[4]
Flash Point (°C)	57.7[7]	Not Available
Vapor Pressure (mmHg at 25°C)	1.26[7]	Not Available

Methodologies

Experimental Protocols

The experimental data cited in this guide are typically determined using the following standard laboratory procedures:

• Boiling Point Determination: The boiling point is determined at a specified pressure. For atmospheric pressure, a distillation apparatus is used, and the temperature at which the liquid and vapor phases are in equilibrium is recorded. For reduced pressures, a vacuum distillation setup is employed.

• Density Measurement: The density of liquid 6-Hepten-1-ol is measured using a pycnometer or a digital density meter. The mass of a known volume of the substance is determined at a specific temperature, typically 20°C or 25°C.

• Refractive Index Measurement: A refractometer, such as an Abbé refractometer, is used to measure the refractive index. A drop of the sample is placed on the prism, and the instrument measures the extent to which light is bent as it passes through the sample, typically at the sodium D-line (589 nm).

• Spectroscopic Analysis:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 300 MHz). The sample is dissolved in a deuterated solvent (e.g., CDCl₃), and chemical shifts are reported in parts per million (ppm) relative to a standard (e.g., tetramethylsilane).

  • Infrared (IR) Spectroscopy: An FTIR spectrometer is used to obtain the infrared spectrum. A thin film of the neat liquid is placed between salt plates (e.g., NaCl or KBr), and the transmittance or absorbance of infrared radiation is measured over a range of wavenumbers (e.g., 4000-400 cm⁻¹).

  • Mass Spectrometry (MS): Mass spectra are typically obtained using a mass spectrometer with an electron ionization (EI) source. The molecule is fragmented, and the mass-to-charge ratio (m/z) of the resulting ions is determined.

Computational Methods

Computationally predicted properties are derived from theoretical models and calculations:

• pKa Prediction: The acidity constant (pKa) is often predicted using quantitative structure-property relationship (QSPR) models or by calculating the Gibbs free energy change of deprotonation using quantum mechanical methods.

• LogP Prediction: The partition coefficient (logP), which measures lipophilicity, is commonly estimated using fragment-based methods (e.g., XLogP3) or property-based methods that consider the overall molecular structure.[9]

Visualizing the Comparison Workflow

The following diagram illustrates the logical workflow for comparing experimental and computationally predicted properties of a chemical compound like 6-Hepten-1-ol.

Caption: A flowchart illustrating the parallel experimental and computational evaluation of 6-Hepten-1-ol's properties, culminating in a comparative analysis.

References

• 1. chemimpex.com [chemimpex.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 6-Hepten-1-ol | CAS#:4117-10-6 | Chemsrc [chemsrc.com]
• 4. Hept-6-en-1-ol | C7H14O | CID 543123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 6-Hepten-1-ol 96.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 6. 6-HEPTEN-1-OL CAS#: 4117-10-6 [m.chemicalbook.com]
• 7. fluorochem.co.uk [fluorochem.co.uk]
• 8. 4117-10-6 CAS MSDS (6-HEPTEN-1-OL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. 6-Hepten-1-ol, 2-methyl- | C8H16O | CID 565262 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 6-Hepten-1-ol: A Procedural Guide

This guide provides essential safety and logistical information for the proper disposal of 6-Hepten-1-ol, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance.

I. Immediate Safety and Hazard Information

6-Hepten-1-ol is a chemical that requires careful handling. It is classified as causing serious eye irritation.[1][2] Some safety data sheets also categorize it as a flammable liquid and vapor.[3] Therefore, appropriate personal protective equipment (PPE) and handling precautions are mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 6-Hepten-1-ol

Protection Type	Specification
Eye/Face Protection	Wear safety glasses with side-shields or goggles.[1]
Skin Protection	Wear chemical-resistant gloves (e.g., nitrile).[1]
Body Protection	Wear a lab coat or other protective clothing.[1]
Respiratory	Use in a well-ventilated area.[1][4]

II. Standard Operating Procedure for Disposal

This protocol outlines the step-by-step process for the safe disposal of 6-Hepten-1-ol waste.

1. Waste Identification and Segregation:

• Identify all waste containing 6-Hepten-1-ol. This includes pure unused product, reaction residues, and contaminated materials (e.g., absorbent pads, gloves, and empty containers).

• Do not mix 6-Hepten-1-ol waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.[5]

• Keep the chemical in its original or a suitable, clearly labeled, and closed container for disposal.[1][3]

2. Spill Management and Cleanup:

• In the event of a spill, immediately alert personnel in the vicinity and ensure the area is well-ventilated.[1][4]

• Remove all sources of ignition if the material is considered flammable.[1][3] Use non-sparking tools for cleanup.[1][3]

• Contain the spill using an inert absorbent material such as sand, silica (B1680970) gel, or vermiculite.[3][4]

• Carefully collect the absorbed material and place it into a suitable, sealed container for hazardous waste.[3][4]

• Decontaminate the spill area with an appropriate solvent and wash the area thoroughly.

• Prevent spilled material from entering drains or waterways.[1][4]

3. Container Management and Labeling:

• Ensure the waste container is compatible with 6-Hepten-1-ol.

• The container must be securely closed and stored in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong acids.[3]

• Label the waste container clearly with "Hazardous Waste" and the full chemical name "6-Hepten-1-ol". Include any other components of the waste mixture.

4. Final Disposal:

• Dispose of the hazardous waste through your institution's designated waste disposal program. This typically involves collection by a licensed hazardous waste disposal company.

• All disposal activities must be conducted in accordance with local, regional, and national environmental regulations.[3][5]

• Do not attempt to dispose of 6-Hepten-1-ol down the drain or with general laboratory trash.

III. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6-Hepten-1-ol.

Caption: Disposal workflow for 6-Hepten-1-ol.

References

• 1. echemi.com [echemi.com]
• 2. Hept-6-en-1-ol | C7H14O | CID 543123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]

Essential Safety and Logistical Guidance for Handling 6-Hepten-1-ol

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to the Safe Handling, Storage, and Disposal of 6-Hepten-1-ol.

This document provides crucial safety protocols and logistical plans to ensure the safe handling of 6-Hepten-1-ol in a laboratory setting. Adherence to these procedures is vital for minimizing risks and ensuring a safe research environment.

I. Quantitative Data Summary

The following table summarizes the key quantitative data for 6-Hepten-1-ol. This information is essential for a comprehensive risk assessment.

Property	Value	Source
CAS Number	4117-10-6	[1]
Molecular Formula	C₇H₁₄O	[1]
Molecular Weight	114.19 g/mol	[1]
Appearance	Colorless to Almost colorless clear liquid	[2]
Boiling Point	113 °C at 69 mmHg	[2]
Flash Point	58 °C (136.4 °F)	[3]
Density / Specific Gravity	0.85 g/cm³ at 20°C	[3]
Vapor Pressure	1.3 ± 0.6 mmHg at 25°C	[4]
Occupational Exposure Limits (OELs)	Not Established	[5][6][7]

Note on Occupational Exposure Limits (OELs): As of the date of this document, no specific Permissible Exposure Limits (PELs) from the Occupational Safety and Health Administration (OSHA), Recommended Exposure Limits (RELs) from the National Institute for Occupational Safety and Health (NIOSH), or Threshold Limit Values (TLVs) from the American Conference of Governmental Industrial Hygienists (ACGIH) have been established for 6-Hepten-1-ol.[5][6][7] In the absence of established OELs, it is crucial to handle this chemical with a high degree of caution and minimize all potential routes of exposure.

II. Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against chemical exposure. The following PPE is mandatory when handling 6-Hepten-1-ol.

PPE Category	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved standards. A face shield should be worn when there is a splash hazard.	Protects against splashes and vapors which can cause serious eye irritation.[2]
Hand Protection	Chemical-resistant gloves. While specific breakthrough time data for 6-Hepten-1-ol is not available, nitrile or butyl rubber gloves are recommended for handling alcohols and flammable liquids.[8][9] Always inspect gloves for integrity before use and change them immediately if contaminated.	Prevents skin contact, which can cause irritation. The choice of glove material should be based on the duration and nature of the work.
Body Protection	A flame-resistant lab coat or, at a minimum, a 100% cotton lab coat. Long pants and closed-toe shoes are mandatory.	Protects against accidental splashes and fire hazards associated with flammable liquids.
Respiratory Protection	In a well-ventilated area, such as a chemical fume hood, respiratory protection may not be required. If the work is performed outside of a fume hood or if there is a risk of exceeding exposure limits (in the absence of established limits, any inhalation exposure should be minimized), a NIOSH-approved respirator with an organic vapor (OV) cartridge (black color-coded) is required.	Protects against the inhalation of vapors, which may cause respiratory irritation.

III. Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural, step-by-step guidance for the safe handling of 6-Hepten-1-ol from receipt to use.

1. Receiving and Inspection:

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Verify that the container is properly labeled with the chemical name, CAS number, and hazard pictograms.

• Transport the chemical in a secondary container to the designated storage area.

2. Storage:

• Store 6-Hepten-1-ol in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other ignition sources.[2]

• Keep the container tightly closed when not in use.[3]

• Store in a designated flammable liquids storage cabinet.

• Segregate from incompatible materials such as strong oxidizing agents.

3. Handling and Use (Experimental Protocol):

• Preparation:

  • Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

  • Confirm that a fire extinguisher appropriate for flammable liquids (e.g., dry chemical, carbon dioxide, or alcohol-resistant foam) is nearby.[2]

  • Gather all necessary PPE and inspect it for any defects.

• Procedure:

  • All handling of 6-Hepten-1-ol that may generate vapors must be conducted in a certified chemical fume hood.

  • Use non-sparking tools and equipment to prevent ignition.[2]

  • Ground and bond containers when transferring large volumes to prevent static discharge.

  • Measure and dispense the liquid carefully to avoid splashes and the generation of aerosols.

  • Keep containers closed as much as possible during the experiment.

• Post-Experiment:

  • Wipe down the work area with an appropriate solvent and decontaminate all equipment.

  • Properly label and store any unused 6-Hepten-1-ol.

  • Dispose of all waste as outlined in the disposal plan below.

  • Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly.

IV. Disposal Plan

Proper disposal of 6-Hepten-1-ol and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

• Collect all waste containing 6-Hepten-1-ol, including unused product, reaction residues, and contaminated materials (e.g., gloves, paper towels), in a designated and clearly labeled hazardous waste container.

• The waste container must be compatible with flammable liquids and have a secure, tight-fitting lid.

• Do not mix 6-Hepten-1-ol waste with incompatible waste streams.

2. Waste Storage:

• Store the hazardous waste container in a designated satellite accumulation area that is secure and away from general laboratory traffic.

• The storage area must be cool, dry, and well-ventilated, and away from sources of ignition.

3. Waste Disposal:

• Dispose of the hazardous waste through your institution's designated hazardous waste management program.

• Never dispose of 6-Hepten-1-ol down the drain or in the regular trash.

• Follow all local, state, and federal regulations for the disposal of flammable liquid waste.

V. Logical Workflow for Handling 6-Hepten-1-ol

The following diagram illustrates the logical workflow for the safe handling of 6-Hepten-1-ol.

Caption: Logical workflow for the safe handling of 6-Hepten-1-ol.

References

• 1. Hept-6-en-1-ol | C7H14O | CID 543123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. ehs.yale.edu [ehs.yale.edu]
• 4. nrc.gov [nrc.gov]
• 5. Pocket Guide to Chemical Hazards | NIOSH | CDC [cdc.gov]
• 6. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 7. DFG, German Research Foundation - Health and Safety at Work: DFG Senate Commission Presents 2023 List of MAK and BAT Values [dfg.de]
• 8. safety.fsu.edu [safety.fsu.edu]
• 9. teamstersafety.org [teamstersafety.org]